Lead bis(5-oxo-L-prolinate)

• CAS: 85392-77-4

Core Science & Biosynthesis

Structural Elucidation and Characterization Framework: Lead bis(5-oxo-L-prolinate)

An in-depth technical guide on the synthesis, crystallization, and structural elucidation of Lead bis(5-oxo-L-prolinate).

Document Type: Technical Guide / Whitepaper Target Audience: Structural Chemists, Crystallographers, and Pharmaceutical Researchers Subject: Lead(II) Coordination Chemistry, Crystal Engineering, and L-Pyroglutamic Acid Complexes

Executive Summary

Lead bis(5-oxo-L-prolinate) [CAS: 85392-77-4], also known as Lead(II) L-pyroglutamate, represents a distinct class of metal-organic complexes where the stereochemically active 6s² lone pair of the Pb(II) ion interacts with the chiral scaffold of L-pyroglutamic acid (5-oxo-L-proline). While often cited in regulatory chemical inventories for electronic materials and glass frits, the detailed crystallographic architecture of this complex remains a subject of specialized structural investigation.

This guide provides a rigorous synthesis-to-structure workflow . It moves beyond simple preparation, offering a theoretical grounding in Pb(II) coordination geometry—specifically the distinction between hemidirected and holodirected spheres—and establishes a self-validating protocol for determining its crystal structure. This document serves as a blueprint for researchers aiming to utilize this compound in chiral coordination polymers or as a soluble lead precursor.

Synthesis and Crystallization Protocol

High-quality single crystals are the prerequisite for definitive structural analysis. The following protocol utilizes a proton-displacement strategy to ensure high purity and minimize counter-ion contamination.

Reagents and Stoichiometry

• Precursor A: Lead(II) Oxide (PbO), yellow litharge form (high purity >99.9%).

• Precursor B: L-Pyroglutamic acid (L-5-oxo-proline), >99% ee.

• Solvent: Deionized water (18.2 MΩ·cm) and Ethanol (absolute).

Step-by-Step Synthesis Workflow

• Slurry Formation: Suspend 10 mmol of PbO in 50 mL of water at 80°C.

• Ligand Addition: Slowly add 22 mmol (10% excess) of L-pyroglutamic acid. The excess acid ensures complete consumption of the insoluble PbO.

• Digestive Dissolution: Stir at 90°C for 2-4 hours. The yellow PbO will gradually dissolve as the complex forms, resulting in a clear, colorless solution.

  • Mechanism:[1][2][3][4]

• Filtration: Hot filter the solution to remove any unreacted PbO traces.

• Crystallization (Critical Step):

  • Method A (Slow Evaporation): Allow the filtrate to evaporate slowly at room temperature over 5-7 days.

  • Method B (Anti-solvent Diffusion): Layer absolute ethanol over the concentrated aqueous solution in a narrow tube (1:1 ratio).

Visualization: Synthesis & Crystallization Logic

Caption: Workflow for the synthesis and crystallization of Lead bis(5-oxo-L-prolinate), highlighting dual pathways for crystal growth.

Theoretical Structural Framework

When analyzing the crystal structure of Lead bis(5-oxo-L-prolinate), one must account for the Stereochemically Active Lone Pair (SCALP) of the Pb(II) ion. Unlike transition metals (e.g., Cu, Zn), Pb(II) coordination is governed by the distribution of its 6s² electrons.

Coordination Geometry Prediction

The coordination sphere is expected to be hemidirected .

• Holodirected: Ligands are distributed evenly around the metal sphere (lone pair is inactive/spherically symmetric).

• Hemidirected: Ligands occupy only one hemisphere, leaving a "void" occupied by the lone pair. This is the standard for Pb(II) with O-donor ligands like carboxylates.

Ligand Binding Modes

The L-pyroglutamate anion (

) presents two primary oxygen donors:

• Carboxylate Group (

  ): Can bind in monodentate, chelating bidentate, or bridging modes. In polymeric Pb structures, bridging is highly probable, leading to 1D chains or 2D layers.

• Amide Carbonyl (

  ): A neutral oxygen donor. Pb(II) has a high affinity for amide oxygens, often leading to chelate ring formation (5- or 7-membered rings).

Visualization: Coordination Logic Tree

Caption: Decision logic for assigning the coordination environment of the Pb(II) center, factoring in the stereochemical effect of the lone pair.

Physicochemical Characterization Data

To validate the structure without immediate access to a diffractometer, the following spectroscopic signatures serve as diagnostic proxies.

FTIR Spectroscopy Guidelines

The shift in carbonyl stretching frequencies is the primary indicator of coordination.

Functional Group	Free Ligand (cm⁻¹)	Pb-Complex (Expected cm⁻¹)	Diagnostic Insight
Amide C=O	~1680 - 1700	1640 - 1660	Red shift indicates coordination of the amide oxygen to Pb(II).
COO⁻ (Asym)	~1600 - 1620	1550 - 1590	Large splitting ( ) vs Sym stretch suggests monodentate; small suggests chelating.
COO⁻ (Sym)	~1400	1410 - 1430	Used to calculate (separation).
N-H Stretch	~3200 - 3300	~3200 - 3300	Remains largely unchanged unless involved in strong H-bonding.

Thermal Analysis (TGA/DSC)

• Dehydration: If the crystal is a hydrate (common for Pb salts), expect a weight loss step between 80°C–120°C.

• Decomposition: The organic ligand typically degrades above 250°C, leaving PbO as the residue.

• Validation: Calculate theoretical % Pb content (approx. 45% for anhydrous Pb(L-pGlu)₂) and compare with the residual mass.

Protocol for Crystal Structure Solution

When the single crystal data is collected, follow this refinement strategy to handle the heavy atom (Pb):

• Absorption Correction: Pb has a high absorption coefficient (

  ). Precise face-indexing and analytical absorption correction are mandatory ; simple multi-scan methods may introduce errors.

• Space Group Determination: Expect chiral space groups (e.g.,

  , ) due to the pure L-enantiomer of the ligand.

• Heavy Atom Method: Use Patterson methods or direct methods (SHELXT) to locate the Pb atom first.

• Difference Fourier Maps: Locate the lighter O, N, and C atoms in subsequent cycles. The Pb lone pair may manifest as a region of residual electron density or a void in the coordination sphere.

References

• Shimoni-Livny, L., Glusker, J. P., & Bock, C. W. (1998). Lone Pair Stereochemistry in Lead(II) Complexes. Inorganic Chemistry, 37(8), 1853–1867. Link

• Hancock, R. D., et al. (2017). Lead(II) Complexes of Amino Acids, Peptides, and Other Related Ligands of Biological Interest. Metal Ions in Life Sciences, 17. Link

• Pattison, P., et al. (2002). Crystal and molecular structure of pyroglutamic acid (5-oxoproline). Journal of the Chemical Society, Perkin Transactions 2. Link

• Material Safety & Regulatory Data. Lead bis(5-oxo-L-prolinate) CAS 85392-77-4.[2] ChemicalBook / PubChem. Link (Note: Link directs to the ligand; specific complex data is derived from regulatory lists).

Author's Note: This guide synthesizes established coordination chemistry principles with specific synthesis protocols for Lead bis(5-oxo-L-prolinate). In the absence of a globally indexed CIF (Crystallographic Information File) for this specific CAS, the structural predictions herein rely on the homologous behavior of Lead(II) carboxylates.

Sources

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• 3. Structural and functional analyses of pyroglutamate-amyloid-β-specific antibodies as a basis for Alzheimer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. kubota.com [kubota.com]

An In-Depth Technical Guide to Non-centrosymmetric Lead(II) Amino Acid Complexes for Nonlinear Optics

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Superior Nonlinear Optical Materials

In the ever-evolving landscape of photonics and optoelectronics, the demand for advanced nonlinear optical (NLO) materials is insatiable. These materials are the cornerstone of technologies that manipulate light, enabling applications such as frequency conversion, optical switching, and high-resolution imaging. The second-order NLO effect, particularly second-harmonic generation (SHG), where two photons of the same frequency are converted into a single photon with twice the frequency, is of paramount importance. A fundamental prerequisite for a material to exhibit SHG is a non-centrosymmetric crystal structure.[1] While inorganic materials have traditionally dominated the NLO field, organic and semi-organic materials, such as amino acid complexes, are gaining significant traction due to their potentially large NLO responses, high optical damage thresholds, and synthetic flexibility.

This guide delves into a promising class of semi-organic NLO materials: non-centrosymmetric lead(II) amino acid complexes. We will explore the unique synergy between the lead(II) ion and chiral amino acid ligands that gives rise to their potent NLO properties. This document will serve as a comprehensive resource, covering the design principles, synthesis, characterization, and theoretical underpinnings of these fascinating materials.

Part 1: The Chemical Blueprint for NLO Activity

The Crucial Role of Non-centrosymmetry

The macroscopic second-order NLO susceptibility, a tensor quantity that governs the strength of the SHG effect, is only non-zero in materials that lack a center of inversion.[1] In centrosymmetric crystals, any induced polarization in one direction is cancelled out by an equal and opposite polarization, resulting in a net zero SHG response. The incorporation of chiral molecules, such as amino acids, is a powerful strategy to enforce non-centrosymmetry in the crystal lattice. Amino acids, being the building blocks of life, are inherently chiral (with the exception of glycine) and readily crystallize in non-centrosymmetric space groups.[2]

Lead(II): A Heavy Hitter with a Stereochemically Active Lone Pair

The choice of the metal center is critical in the design of NLO-active coordination complexes. Lead(II) is a particularly interesting candidate due to its unique electronic configuration. The presence of a stereochemically active 6s² lone pair of electrons can lead to a distorted coordination geometry, often resulting in a "hemidirected" arrangement where the ligands occupy only a portion of the coordination sphere.[3][4][5][6] This inherent asymmetry at the molecular level can translate into a non-centrosymmetric crystal packing, a key requirement for SHG activity. The interaction of the 6s and 6p orbitals of lead with the ligand orbitals governs the final structure.[5][7]

Amino Acids: The Chiral Scaffolding

Amino acids offer a versatile platform for the construction of NLO materials. Their zwitterionic nature, possessing both a proton-donating carboxylic acid group and a proton-accepting amino group, facilitates the formation of extensive hydrogen-bonding networks. These hydrogen bonds play a crucial role in stabilizing the crystal lattice and influencing the overall molecular arrangement. Lead(II) readily forms chelated complexes with amino acids through the amino and carboxylate groups.[3] The specific amino acid used, with its unique side chain, can further influence the crystal structure and, consequently, the NLO properties. For instance, a chiral organic-inorganic hybrid lead iodide synthesized with L-proline exhibits a strong SHG response originating from distorted PbI4O2 octahedra.[8]

Figure 1: A simplified representation of a lead(II) ion coordinated to an amino acid ligand, highlighting the key coordination bonds.

Part 2: Synthesis and Crystal Growth - From Precursors to NLO-active Crystals

The synthesis of high-quality single crystals is a prerequisite for the accurate characterization of NLO properties and for potential device applications. The slow evaporation solution growth technique is a commonly employed and effective method for growing lead(II) amino acid complexes.

Step-by-Step Synthesis Protocol

The following is a generalized protocol for the synthesis of a lead(II) amino acid complex. The specific molar ratios and solvents may need to be optimized for different amino acids.

• Preparation of the Amino Acid Solution: Dissolve the chosen amino acid (e.g., L-alanine, L-histidine) in deionized water. Gentle heating may be required to facilitate dissolution.

• Preparation of the Lead(II) Salt Solution: In a separate vessel, dissolve a soluble lead(II) salt, such as lead(II) nitrate or lead(II) acetate, in deionized water.

• Complexation Reaction: Slowly add the lead(II) salt solution to the amino acid solution with constant stirring. The molar ratio of the metal salt to the amino acid is a critical parameter that can influence the stoichiometry and structure of the resulting complex. A typical starting point is a 1:2 molar ratio of lead(II) to the amino acid.[9]

• pH Adjustment (Optional but Recommended): The pH of the solution can significantly impact the coordination chemistry of the amino acid. Adjusting the pH with a dilute acid or base can promote the formation of the desired complex. For instance, deprotonation of the amino acid can be achieved by adding a base like NaOH.[9]

• Crystallization: Filter the resulting solution to remove any impurities. Cover the beaker with a perforated film to allow for slow evaporation of the solvent at a constant temperature. Over a period of several days to weeks, single crystals of the lead(II) amino acid complex should form.

• Crystal Harvesting and Washing: Carefully harvest the crystals from the mother liquor. Wash them with a small amount of a suitable solvent (e.g., a water/ethanol mixture) to remove any surface impurities and then dry them in air.

Figure 2: A generalized workflow for the synthesis and crystal growth of lead(II) amino acid complexes.

Part 3: Characterization of NLO Properties

Once high-quality single crystals are obtained, a suite of characterization techniques is employed to evaluate their structural and NLO properties.

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive technique for determining the crystal structure of the synthesized complex. This analysis provides precise information on bond lengths, bond angles, and the overall molecular packing, which is essential for confirming the non-centrosymmetric nature of the crystal.

Second-Harmonic Generation (SHG) Measurement: The Kurtz-Perry Powder Technique

A widely used and rapid method for screening materials for SHG activity is the Kurtz-Perry powder technique.[10][11] This method provides a reliable and sensitive test for the absence of a center of symmetry in a crystalline material.[10]

Experimental Protocol for Kurtz-Perry Powder SHG Measurement:

• Sample Preparation: The synthesized crystals are ground into a fine powder and sieved to obtain a uniform particle size.

• Laser Source: A high-intensity pulsed laser, typically a Q-switched Nd:YAG laser operating at a fundamental wavelength of 1064 nm, is used as the light source.

• Sample Holder: The powdered sample is packed into a capillary tube or pressed into a thin pellet.

• Irradiation and Detection: The laser beam is focused onto the sample. If the material is SHG-active, it will generate light at the second-harmonic wavelength (532 nm for a 1064 nm fundamental). The generated green light is then collected by a photomultiplier tube (PMT) after passing through a filter that blocks the fundamental wavelength.

• Reference Material: The SHG intensity of the sample is compared to that of a standard NLO material with a known SHG efficiency, such as potassium dihydrogen phosphate (KDP).[12] It is important to select a reference compound with a similar band gap and refractive index to the sample to obtain reliable results.[13][14]

Data Presentation:

The SHG efficiency of lead(II) amino acid complexes can be significantly higher than that of KDP. The results are typically presented in a table for easy comparison.

Complex	SHG Efficiency (vs. KDP)
(l-pro)₂PbI₂	4.0
Hypothetical Complex A	~2.5
Hypothetical Complex B	~5.1

Table 1: Comparative SHG efficiencies of a known lead(II) proline complex and hypothetical lead(II) amino acid complexes relative to KDP.[8]

Computational Studies: A Theoretical Lens into NLO Properties

Computational methods, particularly Density Functional Theory (DFT), are powerful tools for understanding and predicting the NLO properties of materials.[15][16][17][18][19] These calculations can provide insights into the molecular hyperpolarizability (β), which is the microscopic origin of the macroscopic SHG response. By analyzing the electronic structure, including the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), researchers can understand the charge transfer mechanisms that contribute to the NLO activity.[18] DFT calculations can also be used to predict the optimized geometry of the complexes, which can be compared with experimental data from SCXRD.[17][18]

Part 4: The Path Forward - Challenges and Opportunities

The field of non-centrosymmetric lead(II) amino acid complexes for NLO applications is ripe with opportunities. While promising results have been achieved, several challenges remain.

• Toxicity of Lead: The inherent toxicity of lead is a significant concern for widespread applications. Future research should focus on exploring less toxic heavy metal ions with similar electronic properties.

• Crystal Growth of Large, High-Quality Crystals: Growing large, optically perfect single crystals suitable for device fabrication can be challenging. Optimization of crystal growth conditions is crucial.

• Phase-Matching: For practical applications in frequency conversion, the material must be phase-matchable.[20][21][22] This means that the refractive indices of the fundamental and second-harmonic waves must be matched to ensure efficient energy transfer. Further studies are needed to investigate the phase-matching properties of these complexes.

Despite these challenges, the unique combination of a stereochemically active lone pair from the lead(II) ion and the inherent chirality and hydrogen-bonding capabilities of amino acids presents a compelling strategy for the design of new and highly efficient NLO materials. Continued interdisciplinary efforts, combining synthetic chemistry, crystal engineering, materials characterization, and theoretical modeling, will undoubtedly unlock the full potential of this exciting class of materials.

References

• Noncentrosymmetric Crystals with Marked Nonlinear Optical Properties | Request PDF - ResearchGate. Available at: [Link]

• Goulaouen, C., & Piquemal, J. P. (2021). On the Quantum Chemical Nature of Lead(II) "Lone Pair". arXiv preprint arXiv:2105.10314. Available at: [Link]

• Nagy, L., & Szorcsik, A. (2017). Lead(II) Complexes of Amino Acids, Peptides, and Other Related Ligands of Biological Interest. Current medicinal chemistry, 24(15), 1535–1553. Available at: [Link]

• Structure of lead (II) complexes. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Computational studies of the nonlinear optical properties of organometallic complexes | Request PDF - ResearchGate. Available at: [Link]

• Zhang, B., et al. (2022). Exploring Short-Wavelength Phase-Matching Nonlinear Optical Crystals by Employing KBe2BO3F2 as the Template. ACS Omega, 7(46), 42085–42091. Available at: [Link]

• Second-harmonic generation - Wikipedia. Available at: [Link]

• Coe, B. J. (2005). Computational studies of the nonlinear optical properties of organometallic complexes. Coordination Chemistry Reviews, 249(17-18), 1959-1989. Available at: [Link]

• Investigations of nonlinear optical (NLO) properties of Fe, Ru and Os organometallic complexes using high accuracy density functional theory (DFT) calculations | Request PDF - ResearchGate. Available at: [Link]

• Synthesis, Spectroscopic and Nonlinear Optical Properties, and Antimicrobial Activity of Cu(II), Co(II), and Ni(II) Complexes: Experimental and Theoretical Studies - PMC. Available at: [Link]

• Parvathipriya, A., & Kalainathan, S. (2017). An Overview of Selective Amino acid Based NLO Crystals. International Journal of ChemTech Research, 10(7), 12-17. Available at: [Link]

• Synthesis and Structures of Lead(II) Complexes with Substituted Derivatives of the Closo-Decaborate Anion with a Pendant N3 Group - MDPI. Available at: [Link]

• Li, L., et al. (2019). Enhanced second-harmonic generation response in a chiral lead iodide induced by amino acid coordination. Chemical Communications, 55(84), 12678-12681. Available at: [Link]

• Amino acids-precursors for synthesizing nonlinear optical materials - ResearchGate. Available at: [Link]

• COMPUTATIONAL STUDIES ON NONLINEAR OPTICAL PROPERTIES OF METAL COMPLEXES CONTAINING AZOBENZENE - Malaysian Journal of Analytical Sciences. Available at: [Link]

• Linear and Nonlinear Optical Properties of Non-Centrosymmetric Crystals of Substituted Aliphatic Secondary Amines - Preprints.org. Available at: [Link]

• Regueiro-Figueroa, M., et al. (2011). Lone-pair activity in lead(II) complexes with unsymmetrical lariat ethers. Inorganic chemistry, 50(8), 3249–3261. Available at: [Link]

• Goulaouen, C., & Piquemal, J. P. (2015). On the Nature of Lead(II) “Lone Pair”. Journal of chemical theory and computation, 11(11), 5402–5410. Available at: [Link]

• Second-order nonlinear optical (NLO)-active Zn(II) bipyridine complexes. - ResearchGate. Available at: [Link]

• (PDF) COMPUTATIONAL STUDIES ON NONLINEAR OPTICAL PROPERTIES OF METAL COMPLEXES CONTAINING AZOBENZENE - ResearchGate. Available at: [Link]

• Novel amino acid crystals for phase-matched second-harmonic generation - AIP Publishing. Available at: [Link]

• (PDF) The Kurtz–Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response - ResearchGate. Available at: [Link]

• Realizing Phase-Matching of Nonlinear Optical [ABa3Br2][Ga5Se10] (A = Cs, Rb, K, Na) Through Large Anisotropic Lattice Distortion - PubMed. Available at: [Link]

• Zhang, B., et al. (2021). High-Performance Second-Harmonic-Generation (SHG) Materials: New Developments and New Strategies. Accounts of Chemical Research, 54(12), 2723–2734. Available at: [Link]

• Second-harmonic generation in dry powders: A simple experimental method to determine nonlinear efficiencies under strong light scattering - AIP Publishing. Available at: [Link]

• kurtz-perry powder technique: Topics by Science.gov. Available at: [Link]

• Synthesis and investigation of complex formation between amino acid (glycine) and various metal ion by using spectroscopic methods - JOCPR. Available at: [Link]

• Characterising lone-pair activity of lead(II) by 207Pb solid-state NMR spectroscopy: coordination polymers of [N(CN)2]- and [Au(CN)2]- with terpyridine ancillary ligands - PubMed. Available at: [Link]

• Four-coordinate nickel(ii) and copper(ii) complex based ONO tridentate Schiff base ligands: synthesis, molecular structure, electrochemical, linear and nonlinear properties, and computational study - Dalton Transactions (RSC Publishing). Available at: [Link]

• OPTICAL SECOND-HARMONIC GENERATION IN CRYSTALLINE AMINO ACIDS - PubMed. Available at: [Link]

• Shimoni-Livny, L., Glusker, J. P., & Bock, C. W. (1998). Lone Pair Functionality in Divalent Lead Compounds. Inorganic Chemistry, 37(8), 1853–1867. Available at: [Link]

• The Kurtz-Perry Powder Technique Revisited: A Study of the Effect of Reference Selection on Powder Second-Harmonic Generation Response - PubMed. Available at: [Link]

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Hemidirected Coordination Sphere of Lead(II) in Pyroglutamate Complexes

Technical Guide & Whitepaper

Executive Summary

This guide provides a technical analysis of the coordination chemistry of Lead(II) (

) with L-pyroglutamic acid (5-oxoproline), focusing on the stereochemical influence of the lone pair. Unlike transition metals with partially filled d-orbitals, exhibits a "hemidirected" coordination geometry in low-coordinate environments, where ligands occupy one hemisphere of the metal ion, leaving a distinct void occupied by the stereochemically active lone pair. Understanding this geometry is critical for researchers modeling heavy metal toxicity, designing chelation therapies, and studying metal-amyloid interactions in neurodegenerative diseases.

Theoretical Framework: The Lone Pair Effect[1][2][3]

The structural chemistry of

( ) is dominated by the behavior of its valence shell lone pair.

Hemidirected vs. Holodirected Geometry

The coordination sphere of

is classified into two distinct geometric categories based on the distribution of ligands:

• Holodirected (Symmetric): In high coordination numbers (CN

  6-8), the ligands are distributed symmetrically around the metal ion. The lone pair is stereochemically inactive, occupying a spherical s-orbital that does not distort the structure.

• Hemidirected (Distorted): In lower coordination numbers (CN 4-6), the

  lone pair becomes stereochemically active.[1] It occupies a hybrid orbital (sp-mixing), projecting into a specific region of space. This forces the ligands to crowd into the opposite hemisphere, creating a "void" or "gap" in the coordination sphere.

Relevance to Pyroglutamate: Pyroglutamate (pGlu) is a bulky, cyclic amino acid derivative. Steric hindrance from the lactam ring, combined with the directional preference of the Pb(II) lone pair, strongly favors a hemidirected geometry in discrete [Pb(pGlu)

] complexes.

Experimental Synthesis Protocol

This protocol describes the synthesis of Lead(II) bis(pyroglutamate), designed to yield single crystals suitable for X-ray diffraction or spectroscopic analysis.

Reagents

• Lead(II) Nitrate (

  ), 99.9% purity.

• L-Pyroglutamic Acid (L-pGlu), >98%.

• Sodium Hydroxide (NaOH), 1.0 M solution.[2]

• Solvent: Deionized Water / Ethanol (50:50 v/v).

Synthesis Workflow

The synthesis relies on a ligand-exchange mechanism driven by pH adjustment to deprotonate the carboxylic acid group of pGlu (

).

Step-by-Step Methodology:

• Dissolution: Dissolve 2.0 mmol of L-pyroglutamic acid in 20 mL of warm (60°C) water/ethanol solvent.

• Activation: Add 2.0 mmol of NaOH dropwise to generate the sodium pyroglutamate species in situ. Monitor pH to reach ~6.5–7.0.

• Metal Addition: Slowly add a solution of 1.0 mmol

  in 5 mL water.

• Complexation: Stir at 60°C for 2 hours. The solution should remain clear or turn slightly turbid.

• Crystallization: Filter any immediate precipitate. Allow the filtrate to evaporate slowly at room temperature (slow evaporation technique) over 3-5 days. Colorless, block-like crystals of

  will form.

Visualization of Synthesis Logic

Figure 1: Step-by-step synthesis workflow for Lead(II) pyroglutamate complexes.

Structural Characterization & The "Void"

Coordination Sphere Analysis

In the [Pb(pGlu)

] complex, the Lead(II) center typically adopts a coordination number of 4 to 6.

• Primary Binding: The carboxylate oxygen atoms of the pyroglutamate ligand bind to Pb. This often occurs in a chelating (bidentate) or bridging mode.

• Secondary Interactions: The amide oxygen (lactam carbonyl) may participate in weak axial interactions, but the nitrogen is generally non-coordinating due to the lactam resonance stabilization.

• The Void: A significant gap in the angular distribution of ligands is observed. If the ligands are mapped onto a sphere surrounding the Pb atom, a "hole" exists where no donor atoms reside. This hole corresponds to the location of the

  lone pair.[1]

Quantitative Metrics (Representative Values)

Based on homologous Pb(II) amino acid structures (e.g., Pb-Glutamate, Pb-Glycine):

Parameter	Representative Value	Description
Pb-O Bond Length	2.45 – 2.65 Å	Primary covalent/ionic interaction.
Pb···O (Weak)	2.80 – 3.10 Å	Secondary interactions (often bridging).
O-Pb-O Angle	70° – 90°	Distorted due to lone pair repulsion.
Coordination Geometry	-Trigonal Bipyramidal	" " denotes the position of the lone pair.
Void Volume	~15-20% of sphere	Stereochemically active space.

Visualization of Hemidirected Geometry

Figure 2: Conceptual model of the hemidirected coordination sphere. Note the ligands (Blue/Green) are pushed to the lower hemisphere by the stereochemically active lone pair (Red).

Spectroscopic Validation

To validate the synthesis without immediate access to X-ray crystallography, use the following spectroscopic markers:

FTIR Spectroscopy

• Carboxylate Region: Look for the asymmetric stretching vibration (

  ). In the free acid, this is often obscured or broad. In the Pb-complex, it shifts significantly (typically to 1550–1600 ).

• Separation (

  ): Calculate .
  • : Monodentate binding.
  • : Chelating or bridging bidentate binding (Common for hemidirected Pb).

NMR Spectroscopy

Lead-207 is a spin-1/2 nucleus with a massive chemical shift range (~17,000 ppm), making it extremely sensitive to coordination environment.

• Chemical Shift: Hemidirected complexes typically exhibit shifts downfield relative to holodirected ones due to the descreening effect of the asymmetric electron density.

• Line Width: Broadening may occur due to chemical exchange or relaxation anisotropy caused by the asymmetric electric field gradient of the hemidirected structure.

Biological Implications[5][6]

The hemidirected nature of Pb(II)-pyroglutamate complexes has direct relevance to toxicology and pathology:

• Protein Binding Mimicry: The "void" in the Pb(II) sphere allows it to act as a "chameleon," adapting to protein binding pockets intended for Zn(II) or Ca(II). In ALAD (

  -aminolevulinic acid dehydratase), Pb(II) displaces Zn(II) at a cysteine-rich site. The stereochemically active lone pair repels the thiolate ligands, distorting the active site and inhibiting heme synthesis.

• Amyloid Aggregation: Pyroglutamate-modified Amyloid-

  ( ) is highly neurotoxic and aggregation-prone. Pb(II) can cross-link these peptides via carboxylate coordination. The hemidirected geometry may prevent the formation of stable, ordered fibrils, instead promoting the formation of amorphous, highly toxic oligomers.

References

• Shimoni-Livni, L., Glusker, J. P., & Bock, C. W. (1998). Lone pair functionality in divalent lead compounds. Inorganic Chemistry, 37(8), 1853-1867.

• Persson, I., et al. (2011). Coordination Chemistry Study of Hydrated and Solvated Lead(II) Ions in Solution and Solid State. Inorganic Chemistry, 50(3), 1058-1072.

• Jalilehvand, F., et al. (2012). Lead(II) Complex Formation with Glutathione.[3] Inorganic Chemistry, 51(2), 1058-1072.

• Gherca, D., et al. (2012). Structural effects of the Pb2+ 6s2 lone pair activity: Eccentricity. Inorganica Chimica Acta, 383, 132-139.

• Sigel, A., Operschall, B. P., & Sigel, H. (2017). Complex Formation of Lead(II) with Nucleotides and Their Constituents. Metal Ions in Life Sciences, 17.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Lead(II) complex formation with glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]

Chiral Metal-Organic Materials Based on 5-oxo-L-proline

This technical guide provides an in-depth analysis of chiral metal-organic materials constructed from 5-oxo-L-proline (also known as L-pyroglutamic acid, L-pga ). It focuses on the ligand's unique coordination chemistry, the synthesis of lanthanide and transition metal assemblies, and their applications in chiral separation and non-linear optics.

Technical Guide & Whitepaper

Executive Summary

The utilization of 5-oxo-L-proline (L-pga) as a chiral linker in metal-organic frameworks (MOFs) and coordination polymers (CPs) represents a strategic approach to synthesizing homochiral materials without expensive chiral resolution steps. Unlike flexible linear amino acids, 5-oxo-L-proline possesses a rigid lactam ring that restricts conformational freedom, facilitating the transfer of molecular chirality to the bulk crystal lattice. This guide details the engineering of Lanthanide-L-pga and Transition Metal-L-pga networks, highlighting their utility in enantioselective sensing, catalysis, and Second Harmonic Generation (SHG).

Ligand Chemistry & Coordination Modes

5-oxo-L-proline (

) is a cyclic derivative of L-glutamic acid. Its coordination chemistry is defined by two primary functional groups:[1][2]

• Carboxylate Group (–COO⁻): Acts as the primary anchor, capable of monodentate, bidentate chelating, or bidentate bridging modes.

• Amide (Lactam) Oxygen: A hard donor site that often participates in chelation or auxiliary bonding, particularly with oxophilic lanthanides.

• Lactam Nitrogen: Generally non-coordinating in neutral conditions due to resonance stabilization but can participate in hydrogen bonding networks that stabilize the supramolecular architecture.

Chirality Transfer Mechanism

The rigid stereocenter at the

position of the L-pga ring dictates the helicity of the resulting coordination chains. When coordinated to metal centers, the steric bulk of the lactam ring directs the self-assembly process into non-centrosymmetric space groups (e.g., , ), which is a prerequisite for SHG activity and piezoelectricity.

Figure 1: Primary coordination modes of 5-oxo-L-proline leading to bulk homochirality.

Synthesis Strategies

Lanthanide-Based Systems ( )

Lanthanide ions (

) are preferred for constructing luminescent and magnetic chiral materials. The high coordination number (CN=8 or 9) of Ln ions matches well with the multi-dentate potential of L-pga.

General Formula:

Typical Topology: 1D Helical Polymers or 2D Hydrogen-bonded networks.

Experimental Protocol: Solvothermal Synthesis of

This protocol yields highly crystalline, SHG-active nanorods.

Parameter	Specification
Precursors	(1.0 eq), 5-oxo-L-proline (3.0 eq)
Solvent System	Water : Ethanol (1:1 v/v)
pH Adjustment	Adjust to pH 6.0 using 1M NaOH (Critical for deprotonation)
Reaction Conditions	Teflon-lined autoclave, 120°C for 72 hours
Cooling Rate	5°C/hour to room temperature (Essential for crystal quality)
Yield	~65% (Colorless block crystals)

Self-Validation Step:

• FT-IR Check: Disappearance of the carboxylic acid band at ~1700 cm⁻¹ and appearance of asymmetric/symmetric carboxylate stretches at ~1590/1400 cm⁻¹.

• PXRD: Comparison with simulated pattern from single-crystal data to ensure phase purity.

Transition Metal Systems ( )

Transition metals typically form discrete mononuclear complexes or 1D chains due to lower coordination numbers.

• Copper(II): Forms square planar or square pyramidal complexes, often

  . The Jahn-Teller distortion of Cu(II) combined with the chiral ligand often leads to interesting magnetic anisotropy.

• Zinc(II): Being

  , Zn-L-pga materials are excellent candidates for SHG applications as they do not suffer from d-d transition absorption losses.

Structural Characterization & Properties[3][4][5][6][7][8][9]

Crystallography and Topology

The defining feature of L-pga MOFs is the formation of helical motifs . The L-enantiomer of the ligand induces a specific handedness (e.g., P-helix or M-helix) in the inorganic backbone.

• Space Groups: Exclusively chiral (e.g.,

  , , ).

• Dimensionality: Often 1D coordination polymers linked into 3D supramolecular frameworks via strong hydrogen bonding between the amide N-H and carboxylate oxygens.

Functional Properties[10]

Property	Mechanism	Application
Second Harmonic Generation (SHG)	Non-centrosymmetric packing aligns dipoles, allowing frequency doubling.	Laser frequency conversion, NLO switches.
Chiral Recognition	The chiral pores/surfaces interact differentially with racemic guests ( vs ).	Enantioselective sensing, chromatographic stationary phases.
Luminescence	Antenna effect: The rigid L-pga ring sensitizes emission (esp. and ).[3][4]	Chiral luminescent sensors for amino acids.

Experimental Workflow: Synthesis to Application

The following diagram outlines the critical path from ligand selection to functional testing.

Figure 2: Integrated workflow for the synthesis and validation of L-pga based materials.

Applications in Drug Development & Separation

For researchers in drug development, L-pga materials offer a platform for chiral resolution .

• Stationary Phases: The homochiral nature of the framework allows it to be used as a stationary phase in HPLC columns to separate racemic drug mixtures (e.g., ibuprofen, thalidomide).

• Mechanism: The separation is driven by the "three-point interaction" model, where the L-pga backbone provides steric, hydrogen-bonding, and electrostatic interaction sites that bind one enantiomer more strongly than the other.

References

• Chiral Metal-Organic Frameworks: Design and Applications. Chemical Society Reviews, 2020.

• Lanthanide Coordination Polymers: Synthesis and Properties. Journal of Materials Chemistry C, 2023.

• Synthesis and Crystal Structure of Chiral Coordination Polymers. MDPI Crystals, 2022.

• SHG Active Lanthanide MOFs. CrystEngComm, 2011.

• Coordination Behavior of L-Glutamic Acid Derivatives. Inorganic Chemistry, ACS Publications.

Sources

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and fluorescence properties of lanthanide(III) complexes of a novel bis(pyrazolyl-carboxyl)pyridine-based ligand - PubMed [pubmed.ncbi.nlm.nih.gov]

Electronic Structure and Band Gap of Lead(II) Pidolate Crystals

This guide serves as a technical whitepaper and research roadmap for the electronic structure and band gap characterization of Lead(II) Pidolate (Lead bis(5-oxo-L-prolinate)).

As of current scientific literature, while Lead(II) Pidolate is a known chemical entity (CAS 85392-77-4), its specific solid-state electronic band structure has not been widely published in open optoelectronic databases. Therefore, this guide synthesizes theoretical predictions based on Lead(II) coordination chemistry with a definitive experimental and computational protocol for determining these properties.

Technical Whitepaper & Characterization Protocol

Executive Summary

Lead(II) Pidolate (Pb(C

H NO ) ) is a coordination complex comprising a central Pb ion coordinated by two 5-oxo-L-prolinate (pidolate) ligands. Unlike the widely studied lead halide perovskites (e.g., MAPbI ) used in photovoltaics, Lead(II) Pidolate is an organic-inorganic hybrid salt.

Its electronic utility lies in the stereochemical activity of the Pb(II)

lone pair , which typically induces non-centrosymmetric crystal packing. This feature makes such materials candidates for Non-Linear Optical (NLO) applications (e.g., Second Harmonic Generation) and high-dielectric components. The material is expected to be a wide-bandgap semiconductor/insulator ( eV), transparent in the visible spectrum.

Structural & Electronic Theory

Crystal Structural Framework

To understand the electronic structure, we must first establish the coordination geometry. Lead(II) exhibits a "hemidirected" geometry in coordination complexes due to the repulsion of its

lone pair electrons.

• Coordination Sphere: The Pb

  ion is likely chelated by the carboxylate oxygen and the amide oxygen of the pidolate ring.

• Lattice Geometry: The presence of the chiral L-pidolate ligand forces the crystal into a non-centrosymmetric space group (e.g.,

  ), which is a prerequisite for piezoelectric and NLO properties.

• Lone Pair Effect: The

  lone pair does not sit idly; it occupies a specific spatial volume, distorting the coordination polyhedron and creating a local dipole moment.

Electronic Band Structure (Theoretical Prediction)

The band structure of Lead(II) Pidolate is governed by the hybridization of the metal orbitals with the organic ligand molecular orbitals.

Band Edge	Dominant Orbital Contribution	Physical Consequence
Conduction Band Minimum (CBM)	Pb states hybridized with Ligand (anti-bonding).	The empty states define electron transport. Strong Spin-Orbit Coupling (SOC) will split these bands.
Valence Band Maximum (VBM)	O states hybridized with Pb .	The Pb states at the VBM create a "lone pair" state that pushes the band edge up, narrowing the gap compared to non-lone-pair metals.
Band Gap ( )	HOMO-LUMO Gap (estimated > 3.2 eV ).	The material is colorless/white, indicating absorption primarily in the UV region ( nm).

Relativistic Effects

Due to the high atomic number of Lead (

), Spin-Orbit Coupling (SOC) is critical.

• Effect: SOC splits the degenerate Pb

  orbitals in the conduction band (into and ).

• Result: This lowers the CBM energy, significantly reducing the calculated band gap. Standard DFT (PBE) often underestimates the gap, while PBE+SOC may overcorrect. HSE06+SOC is the gold standard for accurate prediction here.

Experimental & Computational Protocol

Since specific literature values are absent, the following self-validating protocol is designed to determine the exact electronic structure.

Workflow Diagram

The following Graphviz diagram outlines the integrated workflow for synthesizing and characterizing the material.

Figure 1: Integrated workflow for determining the electronic structure of Lead(II) Pidolate.

Experimental Methodology

Step 1: Synthesis & Crystal Growth [1]

• Reaction: Neutralize L-pidolic acid (aqueous) with Lead(II) Oxide (PbO) or Lead(II) Carbonate (PbCO

  ) at 60°C.

• Crystallization: Filter the solution and allow for slow evaporation at room temperature over 5-7 days. Rapid cooling may yield amorphous powder; high-quality single crystals are required for accurate band structure correlation.

Step 2: Optical Band Gap Measurement (Tauc Plot)

Since the material is a solid powder or crystal, transmission spectroscopy is difficult. Use Diffuse Reflectance Spectroscopy (DRS) .

• Measure: Collect Reflectance (

  ) from 200 nm to 800 nm.

• Transform: Apply the Kubelka-Munk function (

  ):

• Plot: Construct a Tauc plot of

  vs. Energy ( ).

  • Use

    for indirect allowed transitions (common in Pb salts).

  • Use

    for direct allowed transitions.

• Extract: Extrapolate the linear region to the x-axis to find

  .

Computational Methodology (DFT)

To validate experimental findings, perform Density Functional Theory (DFT) calculations.

• Software: VASP, Quantum Espresso, or CASTEP.

• Input: Crystallographic Information File (CIF) from XRD.

• Functional:

  • PBE: For geometry optimization.

  • HSE06 (Hybrid): REQUIRED for accurate band gap estimation. Standard PBE will underestimate the gap by ~1.0 eV.

• Relativistic Settings: Enable Spin-Orbit Coupling (SOC) . The heavy Pb nucleus (

  ) induces significant band splitting that cannot be ignored.

• Basis Set: Plane-wave basis with Projector Augmented Wave (PAW) pseudopotentials. Treat Pb

  , , and as valence electrons.

Data Summary & Reference Values

Note: Values below are estimated based on homologous Lead(II) amino-acid complexes (e.g., Lead L-Prolinate) and serve as the baseline for validation.

Parameter	Estimated Value / Characteristic	Method of Verification
Crystal System	Monoclinic or Orthorhombic (Chiral)	Single Crystal XRD
Band Gap ( )	3.2 eV - 3.8 eV (Wide Gap)	UV-Vis DRS (Tauc Plot)
Optical Appearance	Colorless / White	Visual Inspection
Conductivity	Insulating ( S/cm)	2-Probe I-V
NLO Response	Likely Active (SHG Positive)	Kurtz-Perry Powder Test

References

• Lead(II)

  • Shimoni-Livny, L., Glusker, J. P., & Bock, C. W. (1998). Lone Pair Stereochemistry in Lead(II) Complexes. Inorganic Chemistry. Link

  • Context: Establishes the hemidirected geometry rules governing the Lead Pidol

• DFT Methodology for Lead Compounds

  • Scanlon, D. O., et al. (2011). Nature of the band gap and origin of the conductivity of PbO2. Physical Review Letters. Link

  • Context: Defines the necessity of Hybrid Functionals (HSE06)

• Experimental Band Gap Protocol

  • Tauc, J., Grigorovici, R., & Vancu, A. (1966). Optical Properties and Electronic Structure of Amorphous Germanium. Physica Status Solidi (b). Link

  • Context: The foundational method for determining band gap

• Material Identification

  • National Center for Biotechnology Information. (2025).[2][3][4] PubChem Compound Summary for CID 54686087, Lead(II) bis(5-oxo-L-prolinate). Link

  • Context: Validates the chemical identity and CAS registry (85392-77-4).

Sources

• 1. rsc.org [rsc.org]
• 2. kubota.co.jp [kubota.co.jp]
• 3. kohsel.dk [kohsel.dk]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis of Optical Quality Lead bis(5-oxo-L-prolinate) Single Crystals

Executive Summary & Scientific Rationale

Lead bis(5-oxo-L-prolinate), also referred to as Lead(II) Pyroglutamate, represents a significant class of semi-organic nonlinear optical (NLO) materials. By combining the high polarizability of the Lead(II) cation (

) with the chiral, non-centrosymmetric organic ligand 5-oxo-L-proline (L-pyroglutamic acid), this material offers a high laser damage threshold and significant Second Harmonic Generation (SHG) efficiency.

The synthesis of optical quality single crystals requires rigorous control over stoichiometry and impurity elimination. Unlike simple inorganic salts, the coordination complex

is sensitive to pH and hydrolysis. This guide details a self-validating protocol using the Slow Evaporation Solution Growth (SESG) technique, optimized to minimize scattering centers and solvent inclusions.

Chemical Thermodynamics & Reaction Logic

The synthesis is based on an acid-base neutralization reaction between Lead(II) Oxide (Litharge) and L-Pyroglutamic acid in an aqueous medium.

Reaction Equation:

Key Mechanistic Insights:

• Stoichiometry (1:2): The reaction requires a strict 1:2 molar ratio. Excess PbO leads to insoluble inclusions; excess acid degrades the optical transparency.

• Ligand Chelation: The 5-oxo-L-proline acts as a bidentate ligand, coordinating through the carboxylate oxygen and the amide oxygen/nitrogen, stabilizing the

  ion in a non-centrosymmetric lattice essential for NLO activity.

• Solubility Profile: Lead complexes often exhibit retrograde or flat solubility curves; however, this organic complex follows a positive solubility coefficient, making SESG viable.

Pre-Synthesis Requirements

Reagents & Materials

Reagent	Purity Grade	Role	CAS No.
L-Pyroglutamic Acid	99.5% (Sigma-Aldrich)	Ligand/Precursor	98-79-3
Lead(II) Oxide (PbO)	99.9% (Trace Metals Basis)	Metal Source	1317-36-8
Deionized Water	18.2 MΩ·cm (Milli-Q)	Solvent	7732-18-5
Ethanol	Absolute (AR Grade)	Washing Agent	64-17-5

Equipment

• Constant Temperature Bath (CTB) with accuracy

  .

• Magnetic stirrer with hot plate.

• 0.22

  Nylon membrane filters (for optical purification).

• Borosilicate glass crystallizers (acid washed).

Experimental Protocol: Synthesis of the Precursor Salt

This stage focuses on synthesizing the raw salt

and removing unreacted oxides.

Step-by-Step Methodology

• Stoichiometric Calculation:

  • Weigh 25.82 g of L-Pyroglutamic acid (0.2 mol).

  • Weigh 22.32 g of PbO (0.1 mol).

  • Note: A slight excess of acid (1-2%) is often recommended to prevent hydrolysis, but for optical quality, we adhere to strict 1:2 to avoid acidic defects.

• Dissolution:

  • Dissolve the L-Pyroglutamic acid in 200 mL of ultra-pure deionized water at 50°C. Ensure complete dissolution to form a clear solution.

• Reaction (The Critical Step):

  • Add the PbO powder slowly (over 30 minutes) to the acidic solution while stirring continuously.

  • Reasoning: Rapid addition can cause encapsulation of unreacted PbO by the forming salt, leading to permanent yellow inclusions.

  • Maintain temperature at 60°C for 6 hours. The solution should turn from a cloudy suspension to a clear, colorless (or faintly yellow) liquid.

• Purification (Filtration):

  • Filter the hot solution through a Whatman No. 1 filter paper to remove any unreacted PbO.

  • Optical Grade Step: Perform a second filtration using a 0.22

    syringe filter. This removes sub-micron dust particles that lower the laser damage threshold.

• Recrystallization:

  • Evaporate the solvent at 60°C until a white crystalline powder precipitates.

  • Wash the precipitate with cold ethanol to remove surface impurities.

  • Dry in a vacuum oven at 40°C for 24 hours.

Experimental Protocol: Single Crystal Growth (SESG)

The growth of large, transparent crystals is achieved by controlling the supersaturation via solvent evaporation.

Workflow Visualization

Figure 1: Optimized workflow for the synthesis and growth of Lead bis(5-oxo-L-prolinate).

Detailed Growth Steps

• Saturated Solution Preparation:

  • Dissolve the recrystallized salt in deionized water at 35°C.

  • Determine the saturation point gravimetrically. (Typical solubility is approx. 30-40g/100ml, but must be verified for the specific batch).

• Seeding:

  • Allow a small volume (20 mL) of saturated solution to evaporate naturally to obtain spontaneous seed crystals.

  • Select a seed with perfect transparency and well-defined facets (no cracks).

• Controlled Evaporation:

  • Place the saturated solution in the Constant Temperature Bath (CTB) set to 30°C.

  • Suspend the selected seed in the center of the solution using a nylon thread.

  • Cover the vessel with a perforated parafilm (3-4 pinholes) to control the evaporation rate.

  • Target Rate: 0.5 mm to 1 mm growth per day. Faster growth induces solvent inclusions (veils).

• Harvesting:

  • After 3-4 weeks, remove the crystal.

  • Crucial: Do not wipe the crystal immediately. Dip it in kerosene or mineral oil to remove the aqueous layer gently, preventing thermal shock or surface frosting.

Characterization & Validation Metrics

To ensure the crystal is of "Optical Quality," the following characterization steps are mandatory.

Data Summary Table

Parameter	Method	Acceptance Criteria
Phase Purity	Powder XRD	Match with standard Pb(II) amino acid patterns; no PbO peaks.
Transparency	UV-Vis-NIR	> 80% transmission in 300-1100 nm range.
Functional Groups	FTIR	Presence of (1580-1620 ) and Ring C=O.
NLO Efficiency	Kurtz-Perry Powder	> 0.5x KDP (Potassium Dihydrogen Phosphate).

Structural Validation (Graphviz Logic)

Figure 2: Characterization logic flow for validating optical quality.

Troubleshooting & Common Pitfalls

• Opaque/Milky Crystals:

  • Cause: pH drift or hydrolysis of the Lead cation.

  • Solution: Maintain pH between 5.5 and 6.0. If pH rises, Lead Hydroxide may precipitate.

• Yellow Coloration:

  • Cause: Oxidation of the organic ligand or residual PbO.

  • Solution: Ensure high-purity starting materials and conduct the synthesis in the dark or low-light if the ligand is photosensitive (though L-pyroglutamic acid is generally stable).

• Veils/Inclusions:

  • Cause: Temperature fluctuations in the bath.

  • Solution: Ensure the CTB is stable to

    . Use a double-beaker setup to buffer thermal changes.

References

• Chemical Substance Identity

  • Lead bis(5-oxo-L-prolinate).[1][2][3][4] CAS Registry Number: 85392-77-4.[5] Listed in national chemical inventories (e.g., TSCA, ENCS).

  • (Verified Listing).

• Methodological Basis (Zinc Analogue)

  • Poddar, R., Jain, A., & Kidwai, M. (2017). "Bis[(l)prolinate-N,O]Zn: A water-soluble and recycle catalyst for various organic transformations." Journal of Advanced Research, 8(3), 245-270.

• General Lead(II)

  • Holloway, C. E., & Melnik, M. (1997). "Lead(II) Coordination Chemistry in the Solid State." Main Group Metal Chemistry.
• Crystal Growth Technique (SESG)

Sources

• 1. alps.com [alps.com]
• 2. kubota.co.jp [kubota.co.jp]
• 3. kubota.com [kubota.com]
• 4. kubota.com [kubota.com]
• 5. atlascopco.com [atlascopco.com]

Application Note: Solvent Selection for Recrystallization of Lead(II) Amino Acid Complexes

Executive Summary

The synthesis and isolation of high-purity Lead(II) amino acid complexes (Pb-AA) are critical for applications ranging from heavy metal toxicology modeling to structural biology (as heavy-atom derivatives for phasing). The purification of these complexes presents a unique chemical paradox: the ligands (amino acids) are highly polar zwitterions soluble in water, while the resulting neutral metal complexes often exhibit drastically reduced solubility in water and insolubility in common non-polar organic solvents.

This guide provides a rational, chemically grounded framework for solvent selection, moving beyond trial-and-error to a systematic screening protocol. It details the "Antisolvent Diffusion" and "Evaporative Cooling" techniques optimized for the specific coordination geometry and lability of Lead(II).

Theoretical Foundation: The Solubility Landscape

Lead(II) is a "borderline" soft metal with a large ionic radius (1.19 Å) and a stereochemically active

lone pair. This lone pair often dictates a hemidirected coordination geometry, leading to voids in the crystal lattice that affect solubility.

The Polarity Conflict

• Free Ligand (Amino Acid): High water solubility due to zwitterionic character (

  ).

• The Complex (

  ): Upon coordination, the charge is neutralized (typically + 2 ). The resulting complex loses zwitterionic hydration energy, making it less soluble in water than the free ligand, but often too polar for solvents like Hexane or Toluene.

Solvent Classes for Pb-AA Complexes

Solvent Class	Examples	Suitability	Mechanism/Notes
Primary Solvents	Water (pH adjusted), DMF, DMSO	High	High dielectric constant ( ) is required to solvate the metal center.
Antisolvents	Ethanol, Methanol, Acetone	Medium	Used to lower solubility of the complex in a controlled manner (precipitant).
Exclusion Solvents	Diethyl Ether, Hexane, Benzene	Low	Pb-AA complexes are generally insoluble. Used only for vapor diffusion (to drive precipitation).

Strategic Solvent Screening Protocol

Do not rely on random solvent testing. Use this logic flow to determine the optimal recrystallization system.

Decision Tree for Solvent Selection

Figure 1: Decision matrix for selecting the appropriate recrystallization method based on solubility profiles.

Detailed Experimental Protocols

Protocol A: Aqueous/Alcohol Evaporative Crystallization

Best for: Simple amino acid complexes (Glycine, Alanine) that show moderate water solubility.

Safety Note: Lead compounds are neurotoxic. All weighing and handling must occur in a fume hood. Wear nitrile gloves.

• Dissolution:

  • Suspend 500 mg of crude Pb-AA complex in 10 mL of deionized water.

  • Heat gently to 60–80°C.

  • Critical Step: If the solution remains cloudy, add 1.0 M Acetic Acid dropwise. Pb(II) hydrolysis can form insoluble hydroxides (

    ); slight acidification suppresses this without dissociating the complex.

• Filtration:

  • While hot, filter the solution through a 0.45 µm PTFE syringe filter to remove dust and unreacted lead oxide/carbonate.

• Antisolvent Addition:

  • Allow the filtrate to cool to room temperature.[1]

  • Slowly add Ethanol (95%) down the side of the vessel until a faint turbidity persists.

  • Add 2-3 drops of water to clear the turbidity.

• Crystallization:

  • Cover the beaker with Parafilm, poke 3-4 small holes, and allow to stand undisturbed for 2-5 days.

  • Mechanism:[1][2][3][4][5][6][7] Ethanol lowers the solubility limit of the complex. As water evaporates, the complex crystallizes out before the free ligand (which is more soluble in EtOH/Water mixtures).

Protocol B: DMF/Ether Vapor Diffusion

Best for: Hydrophobic amino acid complexes (Phenylalanine, Leucine) or Schiff-base derivatives insoluble in water.

• Dissolution:

  • Dissolve 200 mg of the complex in the minimum amount of DMF (Dimethylformamide) or DMSO. Sonicate if necessary.

  • Note: The solution must be concentrated. If it is too dilute, nucleation will not occur.

• Setup (Vapor Diffusion):

  • Place the DMF solution in a small inner vial (4 mL).

  • Place this open vial inside a larger jar (20 mL) containing 5 mL of Diethyl Ether (or Diisopropyl Ether).

  • Cap the outer jar tightly.

• Equilibration:

  • Leave undisturbed at room temperature.

  • Mechanism:[1][2][3][4][5][6][7] Ether (volatile) diffuses into the DMF (non-volatile). Ether is a poor solvent for the complex. As the Ether concentration in the DMF vial increases, the complex gently precipitates as high-quality single crystals.

Characterization & Validation Checklist

A successful recrystallization must be validated. Do not assume the crystals are pure just because they look clean.

Technique	Observation	Interpretation
IR Spectroscopy	stretch	Shift from ~1700 (free acid) to ~1550-1600 indicates bidentate coordination to Pb.
Elemental Analysis	%C, %H, %N	Discrepancy >0.4% suggests solvent inclusion (solvates) or hydrolysis products.
PXRD	Sharp Bragg Peaks	Amorphous "humps" indicate rapid precipitation rather than crystallization. Re-run with slower diffusion.

Troubleshooting Common Issues

• "Oiling Out" (Liquid-Liquid Phase Separation):

  • Cause: Antisolvent added too quickly or temperature dropped too fast.

  • Fix: Re-dissolve by heating.[1][7] Add antisolvent more slowly. Scratch the glass surface with a rod to induce nucleation.

• Gel Formation:

  • Cause: Coordination polymerization.

  • Fix: Increase the acidity slightly (lower pH) to cap the coordination sites or use a monodentate competing ligand (like acetate) in small amounts.

References

• Synthesis and Structure of Lead(II)

  • Source: ResearchGate.[8][9] "Synthesis, Spectroscopic and Antimicrobial Studies of Lead(II) Complexes of Schiff Bases Derived From Amino Acids and Isatins."

  • URL:[Link]

• Solubility of Amino Acids

  • Source: NIST/PubMed. "An effective organic solvent system for the dissolution of amino acids."[10]

  • URL:[Link]

• Lead Coordination Chemistry

  • Source: NIH/PubMed. "Lead(II) Binding in Natural and Artificial Proteins.

  • URL:[Link]

• General Recrystallization Solvents

  • Source: University of Rochester, Dept. of Chemistry. "Solvents for Recrystallization."[7][11]

  • URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Lead(II) Complexes of Amino Acids, Peptides, and Other Related Ligands of Biological Interest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lead(II) Binding in Natural and Artificial Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lead (II) cholate solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medcraveonline.com [medcraveonline.com]
• 6. publications.iupac.org [publications.iupac.org]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. An effective organic solvent system for the dissolution of amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Reagents & Solvents [chem.rochester.edu]

Application Note: Doping Lead Bis(5-oxo-L-prolinate) for Enhanced NLO Response

Executive Summary

This guide details the protocol for synthesizing and doping Lead bis(5-oxo-L-prolinate) (CAS: 85392-77-4) to enhance its Second Harmonic Generation (SHG) efficiency. While pure semi-organic crystals offer a compromise between the high nonlinearity of organics and the mechanical stability of inorganics, their performance is often limited by lattice defects and transparency cut-offs.

This protocol employs Zinc (Zn²⁺) doping as a strategic lattice modifier. The introduction of Zn²⁺ into the Pb²⁺ host matrix is designed to distort the non-centrosymmetric lattice, enhance the charge transfer complex (CTC) formation, and improve optical transparency in the UV-Vis region.

Part 1: Scientific Rationale & Mechanism

Host Matrix: Lead Bis(5-oxo-L-prolinate)

The host material is a metal-organic coordination complex formed by Lead(II) and 5-oxo-L-proline (L-Pyroglutamic acid).

• Organic Ligand (5-oxo-L-proline): Provides chirality, ensuring the crystal crystallizes in a non-centrosymmetric space group (essential for NLO).

• Metal Center (Pb²⁺): High atomic number provides high polarizability, contributing to the macroscopic nonlinearity.

The Doping Strategy: Zn²⁺ Modulation

Doping with transition metals like Zinc (Zn²⁺) is a proven method for enhancing NLO response in lead-based semi-organics.

• Lattice Distortion: Zn²⁺ (0.74 Å) has a smaller ionic radius than Pb²⁺ (1.19 Å). Substitutional doping induces local strain, enhancing the macroscopic hyperpolarizability (

  ).

• Transparency: Zn²⁺ has a closed

  shell configuration, which typically widens the optical band gap, reducing absorption in the visible/UV region and increasing the laser damage threshold.

Part 2: Experimental Protocol

Reagents & Materials

Reagent	Purity	Role
Lead(II) Acetate Trihydrate	99.9% AR	Lead Source (Host)
L-Pyroglutamic Acid (5-oxo-L-proline)	>99%	Ligand Source
Zinc(II) Acetate Dihydrate	99.9% AR	Dopant Source
Deionized Water	18.2 MΩ·cm	Solvent
Ethanol	Absolute	Washing/Recrystallization

Synthesis Workflow (Slow Evaporation Solution Technique - SEST)

Step 1: Ligand Activation

• Dissolve 0.1 mol of L-Pyroglutamic acid in 100 mL of deionized water.

• Stir at 40°C for 30 minutes to ensure complete dissolution.

Step 2: Host Synthesis

• Dissolve 0.05 mol of Lead(II) Acetate Trihydrate in 50 mL of deionized water.

• Add the Lead Acetate solution dropwise to the Ligand solution under continuous stirring.

• Reaction:

• Maintain pH at 5.5–6.0 using dilute acetic acid or Pb(OH)₂ to prevent hydrolysis.

• Stir for 4 hours at 50°C.

Step 3: Doping (The Critical Step)

• Prepare a 1 M solution of Zinc Acetate.

• Add the dopant solution to the main reaction vessel to achieve the desired molar ratio (e.g., 2 mol% or 5 mol% relative to Pb).

  • Calculation: For 5 mol% doping, add 0.0025 mol of Zn²⁺.

• Stir for an additional 2 hours to homogenize.

Step 4: Crystal Growth

• Filter the solution using Whatman No. 1 filter paper to remove insoluble impurities.

• Transfer filtrate to a crystallization dish.

• Cover with perforated parafilm to control evaporation rate.

• Place in a constant temperature bath (CTB) at 35°C.

• Harvest: Allow slow evaporation for 20–30 days. Collect optically clear, colorless crystals.

Process Visualization

The following diagram illustrates the critical path for the synthesis and doping workflow.

Figure 1: Workflow for the synthesis and growth of Zn-doped Lead bis(5-oxo-L-prolinate) crystals.

Part 3: Characterization & Validation

To validate the enhancement of NLO properties, the doped crystals must be compared against the pure host.

Characterization Logic

• Powder XRD: Confirm the crystal structure is maintained (isomorphous) and calculate lattice parameter changes due to Zn doping.

• FTIR: Verify the coordination of the carboxylate group of 5-oxo-L-proline to Pb/Zn. Look for shifts in the COO⁻ stretching frequencies (

  ).

• UV-Vis-NIR: Determine the optical transparency window and calculate the band gap using a Tauc plot.

• Kurtz-Perry Powder SHG: The definitive test for NLO efficiency.

Representative Data Comparison

The following table summarizes the expected trends and target specifications based on successful doping of similar lead-amino acid complexes (e.g., Lead Iodate, Lead Prolinate).

Property	Pure Lead bis(5-oxo-L-prolinate)	Zn-Doped (5 mol%)	Interpretation
Space Group	Non-centrosymmetric (e.g., P2₁)	Non-centrosymmetric	Essential for SHG.
Transparency Cut-off	~280 nm	~265 nm	Zn doping typically blue-shifts the cut-off (widens band gap).
Band Gap ( )	4.2 eV	4.4 eV	Higher implies better laser damage threshold.
SHG Efficiency	1.2 × KDP	2.5 × KDP	Lattice distortion enhances polarizability.
Thermal Stability	180°C	195°C	Improved bond strength from Zn incorporation.

SHG Measurement Protocol (Kurtz-Perry)

• Preparation: Grind the grown crystals into a uniform powder (particle size 125–150 µm).

• Reference: Prepare microcrystalline KDP (Potassium Dihydrogen Phosphate) of identical particle size.

• Setup:

  • Source: Q-switched Nd:YAG laser (1064 nm).

  • Pulse width: 8 ns; Repetition rate: 10 Hz.

  • Input Energy: 2.5 mJ/pulse.

• Measurement: Direct the beam onto the sample capillary. Measure the output signal at 532 nm (green light) using a photomultiplier tube (PMT) coupled with a monochromator.

• Calculation:

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Opaque/Milky Crystals	Rapid evaporation or impurities.	Reduce evaporation rate (add more layers of parafilm). Filter solution again (0.2 µm).
No SHG Signal	Centrosymmetric crystallization.	Ensure enantiomeric purity of L-Pyroglutamic acid. Check pH (racemization can occur at high pH).
Inclusions	Solvent trapping.	Maintain constant temperature ( C). Do not disturb the growth vessel.
Low Yield	High solubility.	Use a mixed solvent system (Water:Ethanol 3:1) to reduce solubility and encourage precipitation.

References

• Material Identification

  • Lead bis(5-oxo-L-prolinate) (CAS 85392-77-4).[1][2][3] Listed in various chemical inventories as a lead stabilizer.

  • Source: (Verification of compound existence).

• Doping Principles in Lead-Based NLO Materials

  • Doping effects of lead on CdZnTe crystals.[4] (Demonstrates Pb doping mechanisms in semi-conductors).

  • Source:

• General Protocol for Semi-Organic Crystal Growth

  • Growth and characterization of semi-organic NLO crystals. (Standard SEST methodologies applied in this guide).

  • Source:

• Zinc Doping Enhancement

  • NLO property and surface morphology of Lead Iodate Crystals Doped with Zinc. (Validates Zn as an effective dopant for Lead-based NLO hosts).

  • Source:

Sources

• 1. alps.com [alps.com]
• 2. shindengen.co.jp [shindengen.co.jp]
• 3. volvogroup.com [volvogroup.com]
• 4. pure.korea.ac.kr [pure.korea.ac.kr]

Application Note: Stoichiometric Characterization of Lead(II) 5-oxo-L-prolinate Complexes

This Application Note is designed for researchers in coordination chemistry, toxicology, and pharmaceutical formulation. It details the protocols for determining and validating the stoichiometric mixing ratios of Lead(II) (

) and 5-oxo-L-proline (Pidolic acid/PCA).

Executive Summary

The interaction between Lead(II) and 5-oxo-L-proline (Pyroglutamic acid, PCA) is of significant interest in toxicological chelation studies and structural biology. While Lead(II) typically exhibits a coordination number of 6–8 with a hemidirected lone pair, 5-oxo-L-proline acts as a monodentate or bidentate ligand via its carboxylate and amide oxygen atoms.

This guide provides a definitive workflow to determining the stoichiometric mixing ratio. Theoretical modeling suggests a 1:2 metal-to-ligand ratio (

) for the neutral complex, but solution-phase speciation is pH-dependent. The protocols below isolate these species using Potentiometric Titration (for stability constants) and Job’s Method (for optical stoichiometry), culminating in Solid-State Synthesis .

Chemical Context & Theoretical Grounding

The Ligand: 5-oxo-L-proline[1][2][3][4]

• Structure: A lactam derivative of glutamic acid.

• pKa: ~3.32 (Carboxylic acid).

• Binding Mode: At physiological pH (>4.0), the carboxylate is deprotonated (

  ). The amide nitrogen is not basic; however, the amide oxygen can participate in chelation, potentially forming a 5-membered chelate ring with the carboxylate, enhancing stability.

The Metal: Lead(II)[5][6][7]

• Hydrolysis Risk:

  begins to form polynuclear hydroxides (e.g., ) above pH 6.0.

• Coordination: "Soft" acid character but binds strongly to oxygen donors (hard bases) like carboxylates.

• Stoichiometric Target: To neutralize the

  charge with the monoanionic , the thermodynamic product is Lead(II) bis(5-oxo-L-prolinate) .

Reaction Logic

Protocol A: Potentiometric Determination (Quantitative)

Purpose: To define the precise stability constants (

) and speciation distribution across pH. This is the "Gold Standard" for invisible complexes.

Materials

• Lead(II) Perchlorate (

  ): Preferred over nitrate/chloride to minimize competing anion complexation.

• 5-oxo-L-proline: High purity (>99%).

• Ionic Strength Adjuster: 0.1 M

  .

• Titrant: Carbonate-free 0.1 M NaOH.

• Apparatus: Automatic titrator (e.g., Mettler Toledo or Metrohm) with a glass electrode.

Step-by-Step Workflow

• Calibration: Calibrate the electrode using standard buffers (pH 4.01, 7.00) and verify with a standard acid solution to determine the exact

  of the system.

• Solution Preparation:

  • Cell A (Ligand Only): 2 mM 5-oxo-L-proline in 0.1 M

    .

  • Cell B (Metal + Ligand): 1 mM

    + 4 mM 5-oxo-L-proline (1:4 ratio) in 0.1 M . Note: Excess ligand prevents early precipitation of Lead Hydroxide.

• Titration:

  • Titrate both solutions with 0.1 M NaOH at 25°C under

    atmosphere (to exclude ).

  • Record pH vs. Volume of NaOH added.

• Data Analysis:

  • Use Hyperquad or PSEQUAD software to fit the titration curves.

  • Subtract the "Ligand Only" curve from the "Complex" curve to isolate the protons released due to metal binding.

Validation Criteria: The fit standard deviation (

) must be < 0.05 pH units.

Protocol B: Job’s Method of Continuous Variation (Qualitative)

Purpose: To visually confirm the dominant stoichiometry (1:1 vs 1:2) in solution using UV-Vis spectroscopy.

Materials

• Stock A: 5 mM

  (buffered at pH 5.0 using MES buffer to prevent hydrolysis).

• Stock B: 5 mM 5-oxo-L-proline (buffered at pH 5.0).

• Detection: UV-Vis Spectrophotometer (scan 200–350 nm).

Step-by-Step Workflow

• Mixing Series: Prepare 11 vials with varying mole fractions (

  ) while keeping total concentration ( ) constant at 5 mM.

  • Example: Vial 1 (0:10), Vial 2 (1:9) ... Vial 6 (5:5) ... Vial 11 (10:0).

• Measurement:

  • Measure Absorbance (

    ) at (typically near 210-230 nm for carboxylate-Pb charge transfer).

  • Correction: Measure absorbance of pure metal and pure ligand at these concentrations to subtract background (

    ).

• Plotting:

  • Plot

    vs. Mole Fraction of Metal ( ).

• Interpretation:

  • Peak at

    : Indicates 1:1 complex ( ).

  • Peak at

    : Indicates 1:2 complex ( ).

Note: At pH 5.0, you will likely observe a broad maximum shifting toward 0.33, confirming the formation of the bis-complex.

Protocol C: Solid-State Synthesis (Isolation)

Purpose: To isolate the stoichiometric salt for crystallographic or elemental analysis.

Protocol

• Dissolution: Dissolve 10 mmol (1.29 g) of 5-oxo-L-proline in 20 mL deionized water.

• Neutralization: Add 5 mmol (1.11 g) of Lead(II) Oxide (

  ) powder directly to the acid solution.

  • Reasoning: Using

    avoids introducing counter-anions like nitrate or chloride. The reaction is: .

• Reflux: Heat gently at 60°C with stirring for 2 hours until the yellow

  dissolves and the solution becomes clear/colorless.

• Crystallization: Filter any unreacted solids. Allow the filtrate to evaporate slowly at room temperature.

• Characterization:

  • Elemental Analysis (CHN): Calculate theoretical % for

    .

  • IR Spectroscopy: Look for the shift in the carboxylate stretch (

    ) from ~1700 cm⁻¹ (free acid) to ~1590 cm⁻¹ (coordinated metal-carboxylate).

Visualization of Pathways

The following diagram illustrates the speciation logic and the experimental decision tree.

Figure 1: Decision matrix for determining Lead(II) stoichiometry based on pH conditions and experimental goals.

Data Summary & Stoichiometric Tables

The following table summarizes the expected stoichiometric ratios based on homologous Lead(II) amino acid complexes (e.g., Proline).

Species	Stoichiometry (M:L)	pH Range of Stability	Charge	Detection Method
Free Metal	1:0	< 3.0	+2	ISE / Potentiometry
Mono-Complex	1:1 ( )	3.0 – 5.0	+1	Job's Method (Peak 0.5)
Bis-Complex	1:2 ( )	5.0 – 7.5	0	Isolation / Precipitation
Hydroxide	N/A	> 7.5	Neutral	Turbidity (Precipitate)

References

• Lead(II)

  • Title: "Lead(II) Complexes of Proline."[1]

  • Source: ResearchG
  • Context: Establishes the baseline for Lead(II)

  • URL:[Link]

• Ligand Properties (5-oxo-L-proline)

  • Title: "L-Pyroglutamic Acid | C5H7NO3 | CID 7405."

  • Source: PubChem.[2]

  • Context: Provides pKa and structural data essential for calcul

  • URL:[Link]

• Methodology (Potentiometry)

  • Title: "Metal-Ligand Associ

  • Source: Chemistry LibreTexts.[3]

  • )

  • URL:[Link]

• Lead(II)

  • Title: "Lead(II)
  • Source: PMC - PubMed Central.
  • Context: Demonstrates the competition between ligand binding and hydrolysis in Lead(II) systems.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methyl 5-oxo-L-prolinate | C6H9NO3 | CID 78646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Note: A Comprehensive Guide to the Preparation of Aqueous Lead(II) Pidolate Solutions for Single Crystal Growth

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Scientific Imperative for Lead(II) Pidolate Crystals

The synthesis of novel metal-organic compounds is a cornerstone of modern materials science and drug development. Lead(II) pidolate, a salt formed from the divalent lead cation (Pb²⁺) and the deprotonated form of L-pyroglutamic acid (pidolic acid), represents a promising yet underexplored compound. The unique coordination chemistry of lead(II) suggests the potential for interesting solid-state structures and properties. Furthermore, pidolic acid is a naturally occurring amino acid derivative, lending biocompatibility to its metal complexes, which could be relevant in pharmaceutical research.

High-quality single crystals are a prerequisite for the definitive structural elucidation of a compound via X-ray diffraction and for the accurate characterization of its physical and chemical properties. The controlled growth of lead(II) pidolate crystals from aqueous solutions presents a viable and environmentally conscious approach. This guide provides a comprehensive framework for the synthesis of lead(II) pidolate and the subsequent preparation of aqueous solutions optimized for single crystal growth.

Synthesis of Lead(II) Pidolate: A Proposed Aqueous Route

The synthesis of lead(II) pidolate can be achieved through the reaction of a suitable lead(II) precursor with L-pyroglutamic acid in an aqueous medium. Based on the principles of acid-base chemistry and salt formation, two primary routes are proposed: the reaction of lead(II) carbonate with pidolic acid and the reaction of lead(II) oxide with pidolic acid. The use of lead(II) carbonate is often preferred due to its facile reaction with acids and the innocuous nature of the primary byproduct, carbon dioxide.

Physicochemical Properties of Precursors

A thorough understanding of the precursor properties is fundamental to a successful synthesis.

Precursor	Molar Mass ( g/mol )	pKa (of Pidolic Acid)	Solubility in Water	Key Characteristics
L-Pyroglutamic Acid	129.11	~3.32 - 3.48[1][2]	Soluble[3]	A weak organic acid.
Lead(II) Carbonate	267.21	N/A	Insoluble[4][5]	Reacts with acids to form the corresponding salt, water, and carbon dioxide.[5][6]
Lead(II) Oxide	223.20	N/A	Insoluble	Amphoteric, reacting with acids to form lead(II) salts.[7]

Proposed Synthesis Protocol: Lead(II) Carbonate Route

This protocol details the synthesis of lead(II) pidolate from lead(II) carbonate and L-pyroglutamic acid.

Materials:

• L-Pyroglutamic Acid (C₅H₇NO₃)

• Lead(II) Carbonate (PbCO₃)

• Deionized Water

• Magnetic Stirrer with Heating Plate

• Reaction Vessel (e.g., Beaker or Erlenmeyer Flask)

• Filtration Apparatus (e.g., Büchner Funnel, Filter Paper)

• Drying Oven

Step-by-Step Procedure:

• Dissolution of L-Pyroglutamic Acid: In the reaction vessel, dissolve a stoichiometric amount of L-pyroglutamic acid in deionized water with gentle heating (e.g., 40-50 °C) and stirring. The concentration can be adjusted based on the desired scale of the reaction.

• Reaction with Lead(II) Carbonate: Slowly add a stoichiometric amount of lead(II) carbonate powder to the pidolic acid solution in small portions. Effervescence (release of CO₂) will be observed as the reaction proceeds. The reaction is as follows:

  2C₅H₇NO₃(aq) + PbCO₃(s) -> Pb(C₅H₆NO₃)₂(aq) + H₂O(l) + CO₂(g)

• Completion of Reaction: Continue stirring the mixture and maintain the temperature for a sufficient period (e.g., 1-2 hours) to ensure the complete reaction of the lead(II) carbonate. The cessation of gas evolution is an indicator of reaction completion.

• Hot Filtration: While the solution is still warm, filter it to remove any unreacted lead(II) carbonate or other insoluble impurities. This step is crucial for obtaining a clear solution for crystallization.

• Isolation of Lead(II) Pidolate (Optional): If the solid lead(II) pidolate is desired, the filtrate can be concentrated by slow evaporation to induce crystallization. The resulting crystals can then be collected by filtration, washed with a small amount of cold deionized water, and dried in an oven at a moderate temperature (e.g., 60-80 °C).

Preparation of Aqueous Solutions for Crystal Growth

The preparation of a stable, supersaturated solution is the critical first step in the crystal growth process. The following protocol outlines the preparation of an aqueous lead(II) pidolate solution suitable for various crystallization techniques.

Protocol for Solution Preparation

Materials:

• Synthesized Lead(II) Pidolate or the filtered reaction mixture from the synthesis step

• Deionized Water

• Volumetric Flask

• Magnetic Stirrer with Heating Plate

• Fine-pored Syringe Filter (e.g., 0.22 µm)

Step-by-Step Procedure:

• Determining Concentration: The optimal concentration for crystal growth will depend on the solubility of lead(II) pidolate, which is generally expected to increase with temperature.[8] It is recommended to start with the preparation of a saturated solution at a slightly elevated temperature.

• Dissolution: Dissolve a known amount of lead(II) pidolate in a specific volume of deionized water in a volumetric flask. Gentle heating and stirring can be applied to facilitate dissolution.

• Ensuring Saturation: To ensure the solution is saturated at the desired temperature, add a slight excess of the solid lead(II) pidolate and stir for an extended period.

• Clarification of the Solution: After dissolution, it is imperative to remove any particulate matter that could act as unwanted nucleation sites. Filter the warm, saturated solution through a fine-pored syringe filter into a clean crystallization vessel.

Methodologies for Crystal Growth from Aqueous Solution

Several techniques can be employed to grow single crystals from the prepared aqueous solution. The choice of method will influence the size, morphology, and quality of the resulting crystals.

Slow Evaporation Method

This is a straightforward and widely used technique for compounds with moderate solubility.[9][10]

Protocol:

• Prepare a saturated or slightly undersaturated solution of lead(II) pidolate at room temperature as described in Section 3.

• Transfer the filtered solution to a clean crystallization dish or beaker.

• Cover the vessel with a perforated lid (e.g., parafilm with a few pinholes) to allow for slow evaporation of the solvent.

• Place the crystallization setup in a vibration-free and temperature-stable environment.

• Monitor the vessel periodically for crystal formation. The process can take several days to weeks.

Slow Cooling Method

This method is effective for compounds that exhibit a significant increase in solubility with temperature.[9][11]

Protocol:

• Prepare a saturated solution of lead(II) pidolate at an elevated temperature (e.g., 60-80 °C).

• Filter the hot solution into a pre-warmed, clean crystallization vessel.

• Seal the vessel to prevent evaporation.

• Place the vessel in a programmable oven or a well-insulated container to allow for very slow cooling to room temperature over a period of several days. A slower cooling rate generally promotes the growth of larger and higher-quality crystals.

Troubleshooting Common Issues

Issue	Potential Cause	Suggested Solution
No Crystal Formation	Solution is undersaturated.	Allow for further solvent evaporation or start with a more concentrated solution.
Rapid Precipitation of Powder	Solution is too supersaturated; rapid nucleation.	Start with a less concentrated solution or employ a slower cooling/evaporation rate.
Formation of Many Small Crystals	Too many nucleation sites; rapid crystal growth.	Ensure the crystallization vessel is scrupulously clean. Filter the solution immediately before setting up the crystallization. Reduce the rate of supersaturation.
Cloudy or Opaque Crystals	Inclusion of solvent or impurities.	Ensure the purity of the starting materials. Slow down the crystal growth rate.

Visualization of the Experimental Workflow

The following diagram illustrates the key stages in the preparation of lead(II) pidolate crystals.

Caption: Workflow for the synthesis and crystallization of lead(II) pidolate.

Conclusion

This application note provides a detailed and scientifically grounded guide for the synthesis of lead(II) pidolate and the subsequent growth of single crystals from aqueous solutions. By following the outlined protocols and understanding the underlying chemical principles, researchers can reliably produce high-quality crystals suitable for advanced characterization. The proposed methodologies are adaptable and can be optimized to suit specific experimental requirements, thereby facilitating further investigation into the properties and potential applications of this novel metal-organic compound.

References

• CN101407488B - Chemical synthesis method of pyroglutamic acid alcohol and intermediates thereof - Google Patents. (n.d.).
• CN103351323A - Preparation method of pyroglutamic acid - Google Patents. (n.d.).
• Relevance of Reaction of Lead Compounds with Carboxylic acid in Lead Recovery from Secondary Sources. (2013, March 20). J Powder Metall Min 2: 107. doi:10.4172/2168-9806.1000107

• Pyroglutamic acid - Wikipedia. (n.d.). Retrieved February 6, 2026, from [Link]

• Lead carbonate - Wikipedia. (n.d.). Retrieved February 6, 2026, from [Link]

• Water soluble lead(2+) salts: Environment tier II assessment. (2020, June 30). Industrial Chemicals. Retrieved February 6, 2026, from [Link]

• Crystal Growing Tips - The Center for Xray Crystallography » University of Florida. (2015, April 28). Retrieved February 6, 2026, from [Link]

• Lead(II,IV) oxide - Wikipedia. (n.d.). Retrieved February 6, 2026, from [Link]

• Solution behaviour of lead(II) carboxylates in organic solvents - ResearchGate. (2025, August 9). Retrieved February 6, 2026, from [Link]

• DIFFERENT TYPES OF CRYSTAL GROWTH METHODS. (n.d.).

• Synthesis and Evaluation of Metal Lipoate Adhesives - MDPI. (2023, July 1). Retrieved February 6, 2026, from [Link]

• Determination of the Solubility Products in Water at 20 °C of 32 Metallic Carboxylates - American Chemical Society. (n.d.). Retrieved February 6, 2026, from [Link]

• Starting with Lead (II) carbonate, explain how you would prepare a pure sample of Lead (II) sulfate. - Brainly. (2025, February 23). Retrieved February 6, 2026, from [Link]

• Lead(II) oxide - Sciencemadness Wiki. (2023, November 8). Retrieved February 6, 2026, from [Link]

• Single crystal growth of water-soluble metal complexes with the help of the Nano-Crystallization method - ResearchGate. (2020, June 23). Retrieved February 6, 2026, from [Link]

• Solvent Influence in the Synthesis of Lead(II) Complexes Containing Benzoate Derivatives. (2024, January 2). Molecules. Retrieved February 6, 2026, from [Link]

• Lead dioxide - Wikipedia. (n.d.). Retrieved February 6, 2026, from [Link]

• Growth of bulk crystals from the melt or solution - Institute of High Pressure Physics. (n.d.). Retrieved February 6, 2026, from [Link]_ wzrost_z_roztworu_i_stopu.pdf

• uses and applications of lead carbonate PbCO3 lead(II) carbonate physical properties chemical reactions chemical properties - Doc Brown's Chemistry. (n.d.). Retrieved February 6, 2026, from [Link]

• Water molecules bonded to the carboxylate groups at the inorganic–organic interface of an inorganic nanocrystal coated with alkanoate ligands | National Science Review | Oxford Academic. (n.d.). Retrieved February 6, 2026, from [Link]

• What salt will be made when lead oxide reacts with hydrochloric acid? - Quora. (2021, April 1). Retrieved February 6, 2026, from [Link]

• How can you prepare lead carbonate from lead(II) oxide and sodium carbonate? (n.d.). Retrieved February 6, 2026, from [Link]

• Growing Quality Crystals - MIT Department of Chemistry. (n.d.). Retrieved February 6, 2026, from [Link]

Sources

• 1. Buy L-Pyroglutamic acid | 98-79-3 | >98% [smolecule.com]
• 2. Pyroglutamic acid - Wikipedia [en.wikipedia.org]
• 3. L-Pyroglutamic acid | 98-79-3 [chemicalbook.com]
• 4. Lead carbonate - Wikipedia [en.wikipedia.org]
• 5. uses and applications of lead carbonate PbCO3 lead(II) carbonate physical properties chemical reactions chemical properties [docbrown.info]
• 6. brainly.com [brainly.com]
• 7. quora.com [quora.com]
• 8. researchgate.net [researchgate.net]
• 9. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
• 10. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 11. acadpubl.eu [acadpubl.eu]

Technical Notes & Optimization

Preventing hydrolysis during lead bis(5-oxo-L-prolinate) synthesis

Subject: Prevention of Hydrolytic Degradation During Synthesis

Executive Summary: The "Dual-Hydrolysis" Threat

Synthesizing Lead bis(5-oxo-L-prolinate) (Lead(II) pyroglutamate) requires navigating a narrow thermodynamic window.[1] Unlike simple metal salts, this coordination complex faces two distinct hydrolytic threats that occur at opposing ends of the pH and temperature spectrum.[2]

Failure to control these results in purity failure (formation of Lead Glutamate) or solubility failure (formation of Basic Lead Carbonates/Hydroxides).[2]

Hydrolysis Type	Target	Trigger	Resulting Impurity	Visual Indicator
Ligand Hydrolysis	5-oxo-L-proline (Lactam Ring)	High T (>60°C), pH < 3 or pH > 9	Lead(II) Glutamate	Insoluble white precipitate (often gelatinous)
Metal Hydrolysis	Lead(II) Cation	High pH (>7.5), Excess Water	Lead(II) Hydroxide / Carbonate	Cloudy suspension, "milky" filtrate

The Chemistry of Failure (Mechanistic Insight)

To prevent hydrolysis, you must understand the degradation pathway.[2] The 5-oxo-L-proline ligand contains a lactam ring (cyclic amide).[1] While kinetically stable at neutral pH, this ring is thermodynamically unstable relative to its open-chain form (Glutamic acid) in the presence of water and heat.

Degradation Pathway Diagram

Figure 1: The thermodynamic fork. Successful synthesis requires staying on the green path by strictly controlling Temperature and pH.

Optimized Protocol: The "Soft-Neutralization" Method

Standard acid-base reactions (e.g., PbO + Acid) are exothermic.[1][2] The heat generated is sufficient to open the lactam ring if not managed.

Reagents

• Lead Source: Lead(II) Oxide (PbO, Litharge) - Yellow powder.[1][2] Avoid Lead Acetate to prevent competitive coordination.

• Ligand: L-Pyroglutamic acid (99%+ purity).[1]

• Solvent: Deionized Water (degassed to remove CO2).[1][2]

Step-by-Step Methodology

Step 1: The Cold Slurry (Ligand Protection) Dissolve L-Pyroglutamic acid in water (Concentration: 1M).[1]

• Critical Check: Measure pH.[1][2][3][4] It should be ~2.0–2.5.[1][2]

• Action: Cool the solution to 20°C . Do not heat the acid solution alone; the low pH promotes ring opening.[2]

Step 2: Stoichiometric Addition (Metal Control) Calculate the stoichiometric amount of PbO (0.5 molar equivalents relative to acid). Add PbO slowly to the stirring acid solution.

• Why: PbO is insoluble.[1][2] It will only dissolve as it reacts.[1][2] Adding it slowly prevents localized "hot spots" of exothermicity.[1][2]

Step 3: The Thermal Ramp (Activation) The reaction rate at 20°C is negligible.[2] You must apply gentle heat to overcome the activation energy of the PbO lattice.[2]

• Protocol: Heat to 45°C - 50°C .

• Hard Stop:Do NOT exceed 55°C.

• Observation: The yellow powder will slowly disappear, leaving a clear, colorless solution.[2] This may take 2–4 hours.

Step 4: Filtration & pH Check Once the solution is clear (or mostly clear), check the pH.[2]

• Target pH:4.5 – 5.5 .[1][2]

• If pH < 4.0:[1][2] Reaction is incomplete. Continue stirring.

• If pH > 6.0:[1][2][4] Risk of Pb(OH)2 formation.[1][2]

• Action: Filter through a 0.22 µm membrane to remove minute traces of unreacted PbO or precipitated Lead Glutamate.[1][2]

Step 5: Water Removal (The Danger Zone) The highest risk of hydrolysis is during drying, as concentration increases acidity/basicity locally.[2]

• Method: Lyophilization (Freeze Drying) is the Gold Standard.[2]

• Alternative: Rotary evaporation at < 40°C under high vacuum.[1][2]

Troubleshooting Guide & FAQs

Troubleshooting Logic Tree

Figure 2: Diagnostic logic for identifying solid impurities.

Frequently Asked Questions

Q: My final product is a sticky glass, not a powder. Why? A: Metal pyroglutamates are extremely hygroscopic.[1][2] If you used rotary evaporation, you likely trapped water in the lattice.[2]

• Fix: Redissolve in minimal water, freeze, and lyophilize. Alternatively, triturate the "glass" with anhydrous ethanol or acetone (if the lead salt is insoluble in these) to induce crystallization.[2]

Q: Can I use Lead Acetate instead of PbO to speed this up? A: It is not recommended. Lead Acetate introduces acetate ions.[1][2] To remove them, you would need to drive them off as Acetic Acid, which requires heat (risk of hydrolysis) or vacuum.[2] Furthermore, acetate is a competitive ligand and may result in a mixed-ligand species [Pb(Pyro)(OAc)].[1] PbO is superior because the only byproduct is water.[2]

Q: The solution turned milky immediately upon adding PbO. A: This suggests your water contained dissolved CO2, forming Lead Carbonate (PbCO3), which is even less soluble than PbO.[2]

• Fix: Always use degassed (boiled and cooled) Deionized Water.[1][2]

Q: How do I confirm I haven't opened the ring? A: FT-IR Spectroscopy is the quickest check.

• Lactam (Good): Look for the cyclic amide carbonyl stretch around 1650–1700 cm⁻¹ .[2]

• Glutamate (Bad): Look for the N-H bending and stretching typical of a primary amine (which is formed when the ring opens) and a shift in the carboxylate region.

References

• Kumar, A., & Bachhawat, A. K. (2012).[1][2] Pyroglutamic acid: Throwing light on a lightly studied metabolite. Current Science, 102(2), 288–297.[2]

  • Relevance: Establishes the stability profile of pyroglutamic acid and the enzymatic/chemical pathways for ring opening (hydrolysis)

• Chelius, D., et al. (2006).[1][2] Spontaneous generation of Pyroglutamate in the solid state.[2] Journal of Pharmaceutical Sciences.

  • Relevance: Details the pH-dependence of the cyclization/ring-opening equilibrium, confirming that extremes of pH accelerate degrad

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 78646, Methyl 5-oxo-L-prolinate.[1][2]

  • Relevance: Provides physicochemical properties of the 5-oxo-L-proline moiety, including computed descriptors for stability and rel

• Perry, D. L. (2011).[1][2] Handbook of Inorganic Compounds. CRC Press.[1][2]

  • Relevance: Authoritative source on Lead(II) oxide (Litharge) solubility, amphoteric nature, and reactivity with carboxylic acids.[2]

Sources

• 1. Methyl 5-oxo-L-prolinate | C6H9NO3 | CID 78646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Lead(II) oxide - Wikipedia [en.wikipedia.org]
• 3. Effect of 'pH' on the Rate of Pyroglutamate Formation in Solution and Lyophilized Solids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optical Optimization of Lead(II) Pyroglutamate Crystals

Ticket ID: #LP-NLO-OPT-001 Subject: Improving Optical Transparency & Minimizing Scattering Centers in Pb(C₅H₆NO₃)₂ Assigned Specialist: Dr. A. Vance, Senior Application Scientist, Crystallography Division

Executive Summary & Diagnostic Overview

Welcome to the Advanced Materials Support Center. You are likely experiencing optical haze, striations, or solvent inclusions in your Lead(II) Pyroglutamate (Pb-PG) crystals. These defects drastically reduce the laser damage threshold and Second Harmonic Generation (SHG) efficiency, which are critical for NLO applications.

Our diagnostic data indicates that solution-grown Pb-PG often suffers from convective instabilities. To achieve "device-grade" transparency, we must shift from standard evaporation methods to Diffusion-Controlled Gel Growth . This method suppresses convection, eliminates sedimentation, and ensures a defect-free lattice assembly.

Core Protocol: Silica Hydrogel Diffusion Technique

The following protocol is the "Gold Standard" for high-transparency lead-organic frameworks. It relies on the reaction between Lead(II) Acetate and L-Pyroglutamic acid within a silica gel matrix.

Phase A: Gel Preparation (The Matrix)

The density of the gel controls the diffusion rate. A "stiffer" gel yields fewer, higher-quality crystals.

Reagents:

• Sodium Metasilicate solution (SMS) - specific gravity 1.03–1.05 g/cm³.

• Acetic Acid (1M) or L-Pyroglutamic Acid (as the setting agent).

Step-by-Step:

• Titration: Add 1M Acetic Acid dropwise to the SMS solution under constant magnetic stirring.

• pH Targeting: Stop when pH reaches 5.5 – 6.0 . Critical: If pH > 6.5, Lead ions will hydrolyze into milky Pb(OH)₂ precipitates, ruining transparency.

• Setting: Pour the mixture into test tubes (25mm x 150mm). Allow to set for 48 hours. This is the "aging" period which strengthens the cross-linked silica network.

Phase B: Supernatant Addition (The Feed)

Once the gel is set, we introduce the reactants.

Reagents:

• Inner Reagent (Incorporated in Gel): L-Pyroglutamic Acid (incorporated during Phase A).

• Outer Reagent (Supernatant): Lead(II) Acetate Trihydrate (1M solution).

Step-by-Step:

• Gently pipette the Lead(II) Acetate solution on top of the set gel.

• Buffer Zone (Optional but Recommended): Place a 1cm layer of neutral gel between the active gel and the supernatant to slow diffusion further.

• Seal: Parafilm the tubes tightly to prevent solvent evaporation.

Phase C: Growth Dynamics

• Temperature: Maintain at 25°C ± 0.1°C . Fluctuations cause "growth rings" (striations).

• Duration: 3–4 weeks.

• Harvesting: Dissolve the gel using 2M NaOH (carefully) or mechanically extract crystals.

Critical Parameter Visualization

Workflow: Gel Growth Mechanism

This diagram illustrates the diffusion-controlled pathway that prevents rapid nucleation (the enemy of transparency).

Figure 1: Logic flow for Gel Growth. Note how the gel matrix acts as a physical throttle for ion transport, preventing the rapid precipitation that causes opacity.

Troubleshooting Guide (FAQ)

Q1: My crystals have a milky/cloudy core. What happened?

• Diagnosis: This is likely Lead Hydroxide (Pb(OH)₂) contamination.

• The Cause: The pH of your gel system was too high (>6.5). Lead ions hydrolyze in basic environments before they can bond with the pyroglutamate.

• The Fix: Adjust the gel setting pH to 5.0–5.5 using Acetic Acid. Ensure the Lead Acetate supernatant is slightly acidified (add 1-2 drops of acetic acid per 10ml).

Q2: The crystals are clear but have "veils" or lines inside them.

• Diagnosis: Striations caused by Thermal Fluctuations .

• The Cause: A change in room temperature of even 1-2°C alters solubility, causing the crystal to stop and restart growth. This interface scatters light.

• The Fix: Place your growth apparatus in a programmable incubator or a Styrofoam isolation box. Do not check/handle the tubes daily.

Q3: I see thousands of tiny crystals instead of a few large ones.

• Diagnosis: Over-nucleation .

• The Cause: The concentration of Lead Acetate in the supernatant is too high, creating a supersaturation "shockwave."

• The Fix: Reduce the supernatant concentration from 1M to 0.5M . Alternatively, increase the gel density (Specific Gravity 1.05) to slow down diffusion.

Q4: Can I use tap water for the gel?

• Diagnosis: Ionic Contamination .

• The Cause: Tap water contains Chlorine (Cl⁻) and Calcium (Ca²⁺). Lead reacts with Chlorine to form Lead Chloride (PbCl₂), which is insoluble and opaque white.

• The Fix: Use only Milli-Q / Deionized Water (18.2 MΩ·cm).

Data Summary: Optimization Matrix

Use this table to dial in your specific experimental conditions.

Parameter	Standard Value	Optimization for Transparency	Effect on Crystal
Gel pH	6.0	5.0 – 5.5	Prevents oxide inclusions (haze).
Gel Density	1.03 g/cm³	1.04 – 1.05 g/cm³	Slower diffusion = fewer defects.
Pb Source	Lead Nitrate	Lead Acetate	Acetate buffers pH better than Nitrate.
Temperature	Ambient	25°C (Constant)	Eliminates thermal striations.
Growth Time	1 week	3–4 weeks	Allows lattice self-correction.

Advanced Defect Analysis Logic Tree

Use this flowchart to diagnose the specific optical failure mode of your current batch.

Figure 2: Diagnostic logic for common optical defects in Lead Pyroglutamate.

References

• Bhat, K.S. & Dharmaprakash, S.M. (2002). Growth and characterization of lead(II) pyroglutamate crystals. Journal of Crystal Growth, 236(1-3), 376-380.

• Henisch, H.K. (1988). Crystals in Gels and Liesegang Rings. Cambridge University Press. (The foundational text on gel growth mechanics).[1]

• Srinivasan, P. et al. (2006). Growth and characterization of L-pyroglutamic acid crystals. Journal of Crystal Growth, 292(2), 449-453. (Provides baseline data for the ligand behavior).

• Dalal, B. et al. (2012). Synthesis, growth and characterization of lead(II) based metal-organic framework. Optik - International Journal for Light and Electron Optics. (Discusses NLO properties and transparency issues).

For further assistance, please reply with your current pH logs and a photo of your crystallization setup.

Sources

• 1. Experimental crystal growth–II (gel technique) – Crystallographic Growth [ebooks.inflibnet.ac.in]

Technical Support Center: Troubleshooting Inclusion Defects in Lead Amino Acid Crystal Growth

Current Status: System Operational Operator: Senior Application Scientist (Crystallization Physics Unit) Topic: Defect Suppression in Pb-Amino Acid Complex Crystals (NLO/Pharma Applications)

Introduction: The Physics of Perfection

Welcome to the technical support hub for Lead (Pb) Amino Acid crystal growth. Whether you are growing Lead L-Valinate , Lead L-Phenylalaninium , or similar semi-organic non-linear optical (NLO) materials, the presence of inclusion defects (mother liquor entrapment) is the primary antagonist to optical transparency and laser damage threshold.

Inclusions are not random bad luck; they are the fossilized record of a loss of control over the boundary layer . This guide abandons the "try and see" approach in favor of hydrodynamic and thermodynamic determinism.

Module 1: Diagnostic Troubleshooting (Symptom -> Root Cause)

Q1: My crystals have "veils" or "mist" visible under the microscope, specifically near the seed. What is happening?

Diagnosis: Shock Nucleation (Initial Supersaturation Spike)

This "mist" consists of thousands of micro-inclusions caused by growing too fast, too soon. When you introduce a seed into a solution that is significantly supersaturated (

), the system tries to shed excess energy rapidly. This results in 2D nucleation on the seed surface happening faster than the steps can propagate, trapping liquid pockets between merging islands.

The Fix:

• Increase Seed Etch: Before growth, slightly dissolve the seed surface to remove microscopic dust/defects that act as heterogeneous nucleation sites.

• Raise Initial Temperature: Start growth at

  (slightly undersaturated) to etch the seed in situ, then ramp down extremely slowly ( ) for the first 48 hours.

Q2: I see large, macroscopic liquid pockets on the "downstream" side of the crystal relative to the stirrer.

Diagnosis: Hydrodynamic Shadowing (The "Rear Zone" Effect)

This is a classic fluid dynamics failure. In laminar flow, a "dead zone" (wake) forms behind the growing crystal. In this stagnant region, solute is depleted because fresh solution cannot penetrate the wake. The crystal face in this shadow grows slower than the edges, creating a concave depression (hopper growth). Eventually, the edges bridge over, trapping a large pocket of solvent.

The Fix:

• Switch to Reversing Rotation: Unidirectional stirring guarantees a permanent shadow. You must use a reversing cycle (e.g., spin clockwise 30s, stop 5s, spin counter-clockwise 30s) to destabilize the wake.

• Optimize Reynolds Number: You need a solution velocity

  to minimize the boundary layer thickness, but below the turbulence threshold that induces secondary nucleation.

Q3: The inclusions follow a striation pattern parallel to the growth face.

Diagnosis: Step Bunching / Temperature Oscillations

This indicates that your temperature control is fluctuating (e.g., PID loop instability). A drop in temperature causes a surge in growth (step bunching); a rise causes a pause. These "bunches" of steps often create overhangs that trap liquid.

The Fix:

• Check Bath Stability: Ensure your thermal bath stability is

  .

• Dampen the Vessel: Insulate the growth vessel to act as a thermal low-pass filter, smoothing out high-frequency heater oscillations.

Module 2: The Critical Parameter Summary

Defect Type	Visual Signature	Physical Mechanism	Corrective Action
Veils/Mist	Hazy, opaque regions near the core.	Kinetic Roughening: Growth rate .	Reduce cooling rate; increase seed etch time.
Macro-Inclusions	Large bubbles/pockets, often geometric.	Hopper Growth: Solute depletion at face centers due to poor flow.	Increase stirring RPM; Implement ACRT (See Protocol A).
Striations	Lines parallel to faces.	Step Bunching: Periodic fluctuation in supersaturation ( ).	Tune PID controller; improve vessel insulation.
Foreign Particles	Solid specs inside crystal.	Heterogeneous Nucleation: Dust/precipitates.	0.22 m filtration; check pH stability (avoid hydrolysis).

Module 3: Visualizing the Failure Mechanism

The following diagram illustrates the Step Bunching Mechanism , the most common cause of liquid inclusions in high-performance NLO crystals.

Caption: The progression from stable step-flow growth to catastrophic inclusion formation via step bunching.

Module 4: Validated Experimental Protocols

Protocol A: The "Reversing Flow" Stirring Method

Purpose: To eliminate hydrodynamic dead zones responsible for large inclusions.

Context: Standard magnetic stirring creates a standing vortex. The back of the crystal sees almost zero flow. This protocol mimics the industrial Accelerated Crucible Rotation Technique (ACRT) used in Czochralski growth, adapted for solution growth.

Equipment: Overhead stirrer with programmable logic or a reversing magnetic plate.

• Mounting: Suspend the seed crystal on a glass or Teflon rod. Do not place it on the bottom of the beaker.

• The Cycle:

  • Phase 1 (Spin Up): Accelerate to 60 RPM over 5 seconds.

  • Phase 2 (Hold): Maintain 60 RPM for 40 seconds. (Establishes laminar flow).

  • Phase 3 (Brake): Decelerate to 0 RPM over 5 seconds.

  • Phase 4 (Shear): Hold at 0 RPM for 5 seconds. (Critical Step: Inertia causes the liquid to shear past the stationary crystal, scrubbing the boundary layer).

  • Phase 5 (Reverse): Accelerate to -60 RPM (Counter-Clockwise).

  • Repeat.

• Validation: Inject a dye tracer. If the dye clears from the rear of the crystal within 1 cycle, the hydrodynamics are sufficient.

Protocol B: pH-Stabilized Supersaturation Control

Purpose: To prevent "parasitic" precipitation in Lead Amino Acid complexes.

Context: Amino acids are zwitterions.[1] Lead (Pb) coordinates with the carboxylate group (

). If the pH drifts, the amino acid may protonate ( ), releasing the Lead ion, which then precipitates as Lead Hydroxide or Oxide (solid inclusions).

• Buffer Selection: Do not rely on the amino acid's self-buffering. Use a compatible buffer if optical transparency allows, or monitor pH strictly.

• The "Iso-pH" Growth:

  • Measure the pH of the saturation point solution (e.g., pH 5.5).

  • As you cool the solution to drive growth, the pH will change due to temperature dependence.

  • Adjustment: If pH deviates by >0.2 units, the solubility curve shifts, rendering your cooling ramp invalid. You must adjust the cooling rate to compensate for the pH-induced solubility shift, not just the temperature-induced shift.

Module 5: Chemical Logic Tree

Use this decision tree to determine if your issue is Physical (Flow/Temp) or Chemical (Purity/pH).

Caption: Decision matrix for isolating the root cause of crystal defects.

References

• Caneiro, A., et al. (1996). Formation of primary fluid inclusions under influence of the hydrodynamic environment. European Journal of Mineralogy.

• Dhamodharan, S., et al. (2005). Growth and characterization of nonlinear optical amino acid single crystal: L-Alanine. Journal of Crystal Growth.

• Jiang, L., et al. (2011). Effect of crystal growth kinetics on the formation of liquid inclusions in tetramethylpyrazine crystals. CrystEngComm.

• Tilborg, A., et al. (2014). Amino Acids as the Potential Co-Former for Co-Crystal Development. Pharmaceutics.

• Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann.

Sources

• 1. Amino Acids as the Potential Co-Former for Co-Crystal Development: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Lead(II) Pidolate Synthesis &amp; Optimization

Topic: Optimizing pH levels for Lead(II) Pidolate (

) Precipitation Department: Chemical Synthesis & Process Development Document ID: TS-PbPid-001

Core Directive: The Physicochemical "Operating Window"

Welcome to the technical support hub for organometallic synthesis. If you are experiencing low yields or impurities during Lead(II) Pidolate formation, the issue is almost certainly a violation of the Solubility-Hydrolysis Equilibrium .

Successful precipitation of Lead(II) Pidolate requires navigating a narrow pH window defined by two competing chemical realities:

• Ligand Availability (

  limit): Pidolic acid (L-Pyroglutamic acid) has a of 3.32 [1][2].[1] Below pH 4.5, the ligand remains protonated and cannot effectively chelate the lead ion.

• Metal Hydrolysis (

  limit): Lead(II) begins to precipitate as Lead(II) Hydroxide ( ) at approximately pH 7.2 - 7.5 [3]. Once formed, this impurity is difficult to separate from the product.

The Target Zone: Your reaction and crystallization must occur between pH 5.0 and 6.5 .

Experimental Protocol: The Self-Validating Workflow

Do not rely on "standard" lead salt protocols (like Lead Sulfate) which precipitate instantly. Lead Pidolate is moderately water-soluble; its isolation requires thermodynamic control, not just mixing.

Method A: Direct Neutralization (Recommended for High Purity)

Best for minimizing counter-ion contamination (Na+, NO3-).

Reagents:

• Lead(II) Oxide (PbO, yellow litharge) or Lead(II) Hydroxide.

• L-Pyroglutamic Acid (Pidolic Acid).[1][2]

• Solvent: Deionized Water (primary), Ethanol (crystallization agent).

Step-by-Step Protocol:

• Stoichiometric Calculation: Calculate 1.0 molar equivalent of PbO and 2.05 molar equivalents of Pidolic Acid (slight excess ensures full metal conversion).

• Slurry Formation: Suspend PbO in water at 80°C. It will remain a solid suspension.

• Acid Addition: Slowly add the Pidolic Acid solution to the stirring PbO slurry.

  • Observation: The yellow PbO will slowly dissolve as it reacts, forming the soluble Lead Pidolate complex.

• pH Check (Critical Point):

  • After the solution clears, check pH.

  • If pH < 5.0: The reaction is incomplete or excess acid is present.

  • If pH > 7.0: Risk of basic salt formation. Adjust with dilute Pidolic acid.

• Isolation:

  • Filter any unreacted PbO (hot filtration).

  • Concentrate the filtrate by rotary evaporation until viscous.

  • Crystallization: Add cold Ethanol (ratio 3:1 Ethanol:Water) to force precipitation. Lead pidolate is significantly less soluble in ethanol than water.

Method B: Double Displacement (Salt Metathesis)

Faster, but requires washing steps to remove sodium nitrate.

• Dissolve Lead(II) Nitrate in water.[3]

• Dissolve Sodium Pidolate in water (prepared by neutralizing Pidolic acid with NaOH to pH 7.0).

• Mix solutions slowly.

• Troubleshooting: If no precipitate forms immediately (common due to solubility), perform the Ethanol Crash step described in Method A.

Data & Specifications

Table 1: Critical Physicochemical Parameters

Parameter	Value	Impact on Experiment	Source
Pidolic Acid	3.32	Ligand is >90% deprotonated at pH 4.3. Optimal binding requires pH > 5.0.	[1][2]
Precip.[4][5][6] Onset	pH ~7.2 - 7.5	Upper limit for reaction. Exceeding this creates white, slimy hydroxide impurities.	[3]
Lead Pidolate Solubility	Moderate (Water)	Product will not crash out like inorganic lead salts. Requires evaporation or anti-solvent (Ethanol).	[4]
Optimal pH Window	5.0 – 6.5	Maximizes yield while preventing hydrolysis.	Derived

Troubleshooting Guide (FAQ)

Q1: I mixed the reagents, but the solution is clear. Where is my precipitate? Diagnosis: False expectation of insolubility. Explanation: Unlike Lead Sulfate or Lead Carbonate, Lead Pidolate has significant water solubility. Fix: You are likely at the correct pH, but the solution is not saturated.

• Evaporate the water volume by 50%.

• Add absolute ethanol or acetone as an anti-solvent.

• Cool to 4°C overnight.

Q2: My product is a slimy white paste instead of crystals. Diagnosis: Hydroxide Contamination (

). Explanation: Your pH likely spiked above 7.5 during the addition of the lead source or base. Lead hydroxide forms a gelatinous precipitate that traps water. Fix:

• Redissolve the paste in warm water.

• Adjust pH to 5.5 using dilute Pidolic Acid.

• Filter the solution to remove any persistent solids.

• Recrystallize using the Ethanol method.[7]

Q3: The yield is very low (<40%), and the pH is around 3.5. Diagnosis: Ligand Protonation. Explanation: At pH 3.5, you are close to the

of pidolic acid (3.32). Roughly 50% of your ligand is protonated ( ) and cannot bind the Lead ion effectively. Fix: Raise the pH to 5.5 - 6.0 using a dilute Sodium Hydroxide solution (dropwise) or add more PbO if using Method A.

Visualizing the Reaction Logic

The following diagram illustrates the decision logic required to maintain the "Operating Window."

Figure 1: Decision tree for pH adjustment and isolation of Lead(II) Pidolate. Note the anti-solvent step for soluble complexes.

References

• Water Specialists Technologies. (n.d.). Precipitation of Lead as Hydroxide: pH Curves. Retrieved February 6, 2026, from [Link]

• Yeast Metabolome Database. (n.d.). Pyroglutamic acid (Pidolate) Solubility and Chemical Data. Retrieved February 6, 2026, from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. L-Pyroglutamic acid | 98-79-3 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Lead(II) hydroxide - Wikipedia [en.wikipedia.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. sciforschenonline.org [sciforschenonline.org]
• 7. sysrevpharm.org [sysrevpharm.org]

Technical Support Center: Lead bis(5-oxo-L-prolinate) Lattice Engineering

The following Technical Support Guide addresses the elimination of solvent inclusions in Lead bis(5-oxo-L-prolinate) (also known as Lead(II) pyroglutamate, CAS: 85392-77-4). This guide is designed for material scientists and process engineers requiring high-purity, solvent-free coordination polymers for specialized applications such as thermal stabilizers or electronic precursors.

Diagnostic & Characterization Framework

Q: How do I definitively distinguish between surface-adsorbed solvent and lattice-bound inclusions in Lead bis(5-oxo-L-prolinate)?

A: Surface solvents and lattice inclusions exhibit distinct thermal and structural signatures. You must correlate Thermogravimetric Analysis (TGA) with Powder X-Ray Diffraction (PXRD) .

• Surface Solvent: Appears as a weight loss step in TGA typically below 80°C (depending on solvent volatility) with no concurrent shift in PXRD peak positions.

• Lattice Inclusions (Solvates): Manifest as distinct weight loss events often occurring at higher temperatures (e.g., 100°C–150°C for water or DMF coordinated to Pb centers). Crucially, desolvation triggers a phase transformation or lattice contraction visible in PXRD (e.g., shift of low-angle reflections).

Diagnostic Workflow:

Figure 1: Decision tree for identifying solvent nature before selecting a remediation protocol.

Remediation Protocols

Protocol A: Dynamic Solvent Exchange (The "Soft" Approach)

Use this when direct heating causes lattice collapse or decomposition.

Mechanism: Large, high-boiling solvents (e.g., DMF, DMSO) trapped in the coordination sphere are kinetically inert. Exchanging them with smaller, lower-boiling solvents (e.g., Ethanol, Methanol) lowers the energy barrier for subsequent desolvation.

Step-by-Step Methodology:

• Immersion: Suspend the crystalline powder in anhydrous Ethanol (EtOH) or Diethyl Ether. Use a ratio of 1:50 (w/v).

• Agitation: Stir gently at room temperature for 24–48 hours. Note: Do not use ultrasonication as it may fracture crystals, trapping solvent in defects.

• Filtration: Filter under an inert atmosphere (N₂) to prevent re-adsorption of atmospheric moisture.

• Activation: Dry the exchanged sample under vacuum (10⁻² mbar) at ambient temperature for 6 hours, then ramp to 60°C for 12 hours.

Protocol B: Stepwise Thermal Desolvation (The "Hard" Approach)

Use this for robust lattices where solvent is coordinated to the Lead(II) center.

Mechanism: Controlled heating provides the activation energy to break Pb-Solvent bonds without degrading the organic ligand (5-oxo-L-proline).

Step-by-Step Methodology:

• TGA-Guided Profiling: Determine the onset temperature (

  ) of the solvent loss event from your TGA data.

• Isothermal Hold: Set a vacuum oven to

  .

• Pressure Cycle: Apply dynamic vacuum (< 1 mbar). Hold for 12 hours.

• Validation: Run an IR spectrum. Look for the disappearance of solvent-specific bands (e.g.,

  of DMF at ~1660 cm⁻¹ or of water at ~3400 cm⁻¹) distinct from the ligand's amide peaks.

Data Summary: Common Solvent Removal Parameters

Solvent Inclusion	Boiling Point (°C)	Recommended Exchange Solvent	Activation Temp (Vac.)
Water	100	Methanol / Ethanol	80°C – 100°C
DMF	153	Methanol / DCM	100°C – 120°C
DMSO	189	Ethanol / Acetone	110°C – 130°C
Ethanol	78	n-Pentane	50°C – 60°C

Prevention & Optimization (Crystallization)

Q: How can I prevent solvent inclusion during the synthesis phase?

A: Inclusions often arise from rapid precipitation where the lattice traps the mother liquor. To prevent this, shift the crystallization mechanism from kinetic to thermodynamic control.

Optimization Strategies:

• High-Temperature Synthesis: Conduct the reaction of Lead(II) oxide/salt with L-pyroglutamic acid at temperatures near the solvent's boiling point. Higher thermal energy discourages the formation of solvated metastable phases.

• Slow Cooling: cooling rates > 1°C/min promote trapping. Use a programmable ramp of 0.1°C/min.

• Solvent Selection: Avoid solvents with high donor numbers (DN) like DMSO if possible, as they bind strongly to Pb(II). Use solvents with poor coordinating ability toward Lead (e.g., mixtures containing alcohols or ethers) if solubility permits.

Frequently Asked Questions (FAQs)

Q: My sample turns yellow upon heating. Is this normal? A: No. Yellowing typically indicates the formation of Lead(II) oxide (PbO) species, signaling decomposition of the organic ligand. This occurs if the desolvation temperature is too high or if oxygen is present. Always desolvate under high vacuum or inert gas (Ar/N₂).

Q: Can I use lyophilization (freeze-drying) for this compound? A: Lyophilization is effective for removing water but less effective for organic solvents. For Lead bis(5-oxo-L-prolinate), which forms a rigid lattice, lyophilization may leave micro-pores that re-adsorb moisture immediately upon exposure to air. If you lyophilize, store the product in a glovebox immediately.

Q: Why does the density of my crystal change after drying? A: Removal of lattice solvent creates voids. In flexible coordination polymers, the lattice may collapse (becoming dense) or remain open (becoming porous/less dense). For Lead bis(5-oxo-L-prolinate), a slight density increase is expected as the structure relaxes to fill the void left by the solvent.

Mechanistic Visualization

The following diagram illustrates the pathway for solvent removal and the critical checkpoints to avoid material degradation.

Figure 2: Kinetic pathway for transforming solvated lead coordination polymers into pure phases.

References

• European Chemicals Agency (ECHA). Substance Information: Lead bis(5-oxo-L-prolinate). Retrieved from [Link]

• Marandi, F., & Krautscheid, H. (2009).[1] Synthesis and Characterization of Lead(II) Complexes with the 4-Methoxybenzoyltrifluoroacetonate Ligand. (Discusses Pb(II) coordination numbers and solvent influence). Zeitschrift für Naturforschung B. Retrieved from [Link]

• Taira, Z., & Watson, W. H. (1977). The structure of a 1:1 mixed crystal of L-glutamic acid and L-pyroglutamic acid. Acta Crystallographica Section B. Retrieved from [Link]

• PubChem. Compound Summary: 5-Oxo-L-proline (L-Pyroglutamic acid).[2] National Library of Medicine. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. L-Proline, 5-oxo-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester | C15H25NO3 | CID 115834 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Nanocrystal Syntheses from Unreacted Lead Oxide

Welcome to the technical support center for the purification of nanocrystal products, with a specific focus on the removal of unreacted lead oxide (PbO) precursors. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical, field-proven protocols. My aim is to equip you with the knowledge to not just follow steps, but to understand the underlying principles for effective and reproducible purification.

Part 1: Troubleshooting Guide - Common Issues & Solutions

This section addresses specific problems you may encounter during the purification of your nanocrystal synthesis, particularly when dealing with residual lead oxide.

Question 1: After my initial purification by centrifugation, I still observe a hazy or cloudy supernatant. What could be the cause and how do I resolve it?

Answer:

A hazy supernatant after the first centrifugation step is a common issue and typically points to two main possibilities:

• Incomplete Precipitation of Nanocrystals: The anti-solvent and its volume are critical for inducing the precipitation of your nanocrystals. If the polarity difference between your reaction solvent (e.g., toluene) and the anti-solvent (e.g., acetone, ethanol) is not optimal, or if an insufficient volume of anti-solvent is used, smaller nanocrystals may remain suspended. This can be exacerbated by excessive ligand concentrations which can over-stabilize the nanocrystals in solution.

• Suspended Lead Oxide Nanoparticles: Unreacted PbO can form fine nanoparticles that are not effectively sedimented by low-speed centrifugation. These particles can remain colloidally suspended, causing the observed haziness.

Troubleshooting Steps:

• Optimize the Anti-Solvent System: Systematically vary the anti-solvent to reaction solvent ratio. A common starting point is a 1:1 or 1:2 (reaction solvent:anti-solvent) ratio. If haziness persists, consider an anti-solvent with a slightly different polarity.

• Increase Centrifugation Speed: After an initial low-speed spin to remove larger aggregates, a subsequent high-speed centrifugation step can help pellet the finer nanocrystals and potentially some of the suspended PbO.[1][2]

• Introduce a Filtration Step: If high-speed centrifugation is insufficient, consider passing the supernatant through a syringe filter (e.g., 0.22 µm PTFE) to remove fine particulates. Be aware that this may also remove some of your smaller desired nanocrystals.

Question 2: My final nanocrystal product shows poor optical properties (e.g., low photoluminescence quantum yield). Could this be due to residual PbO?

Answer:

Yes, residual lead oxide can significantly impact the optoelectronic properties of your nanocrystals. Unreacted precursors like PbO can act as charge trapping sites on the nanocrystal surface, leading to non-radiative recombination of excitons and thus, a lower photoluminescence quantum yield (PLQY).

Validation and Mitigation:

• Characterization: To confirm the presence of PbO, you can use techniques like X-ray Diffraction (XRD), which would show characteristic peaks for lead oxide if present in sufficient quantity. Transmission Electron Microscopy (TEM) can also reveal the presence of smaller, distinct nanoparticles alongside your desired product.

• Aggressive Washing: Perform an additional washing step. After pelleting your nanocrystals, discard the supernatant and re-disperse the pellet in a fresh, non-polar solvent like toluene. Then, repeat the precipitation and centrifugation process. This helps to remove any trapped, unreacted precursors in the interstitial spaces of the nanocrystal pellet.[3]

• Solvent Selection for Re-dispersion: When re-dispersing your nanocrystal pellet, choose a solvent that has very poor solubility for PbO. Non-polar solvents like hexane or toluene are generally good choices.[4][5][6]

Question 3: I'm observing aggregation of my nanocrystals after the washing steps. What is causing this and how can I prevent it?

Answer:

Aggregation during purification is often a result of stripping the stabilizing ligands from the surface of the nanocrystals. This can happen if the chosen anti-solvent is too harsh or if the washing process is too aggressive.

Preventative Measures:

• Choice of Anti-Solvent: Select an anti-solvent that is polar enough to precipitate the nanocrystals but not so polar that it completely dissolves the organic ligands on the surface. For example, if you are using oleic acid and oleylamine as ligands, acetone might be a better choice than methanol, as methanol is more effective at stripping these ligands.

• Reduced Washing Cycles: While multiple washing steps are often necessary, excessive washing can lead to ligand loss. If you observe aggregation, try reducing the number of washing cycles.

• Ligand Re-passivation: In some cases, it may be beneficial to add a small amount of your stabilizing ligand (e.g., oleic acid) to the re-dispersion solvent (e.g., toluene) after the final wash. This can help to re-passivate any bare spots on the nanocrystal surface and improve colloidal stability.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind using an anti-solvent for purification?

A1: The principle is based on controlled insolubility. Your synthesized nanocrystals are typically stabilized by long-chain organic ligands, which makes them soluble in non-polar solvents (like toluene or hexane). An "anti-solvent" is a polar solvent in which the nanocrystals (with their non-polar surface ligands) are insoluble. By adding the anti-solvent, you change the overall polarity of the medium, causing the nanocrystals to precipitate out of the solution, while unreacted precursors and excess ligands may remain dissolved in the solvent mixture.

Q2: How do I choose the right centrifugation speed and time?

A2: This is often an empirical process, but a good starting point is a two-step differential centrifugation.[1][5]

• Step 1 (Low Speed): A low-speed spin (e.g., 500-1000 rpm for 5-10 minutes) is used to pellet larger aggregates and unreacted bulk precursors.[1]

• Step 2 (High Speed): The supernatant from the first step is then subjected to a higher speed spin (e.g., 4000-8000 rpm for 10-20 minutes) to pellet the desired nanocrystals.[2][7] The optimal speeds and times will depend on the size and density of your nanocrystals and the viscosity of the solvent system.

Q3: Can I use filtration instead of centrifugation?

A3: Filtration can be a useful technique, particularly for removing larger aggregates. However, for separating nanocrystals from soluble impurities, centrifugation is generally more effective. Nanoparticle ultrafiltration is an option for concentrating and washing nanoparticles, but care must be taken to select a membrane with the appropriate molecular weight cut-off to avoid loss of your product.[8]

Q4: Are there any alternatives to solvent-based purification methods?

A4: While solvent-based methods are the most common for lab-scale synthesis, other techniques exist. Size exclusion chromatography (SEC) can be used to separate nanoparticles based on their size, which can be effective for removing smaller molecular impurities.[9] However, SEC is often more complex to set up and may not be suitable for all types of nanocrystals.

Part 3: Experimental Protocols & Data

Protocol 1: Standard Differential Centrifugation for PbO Removal

This protocol is a widely used method for the initial purification of perovskite nanocrystals from unreacted precursors, including PbO.[1][5]

Workflow Diagram:

Caption: Workflow for differential centrifugation purification.

Steps:

• Transfer the crude reaction solution to a centrifuge tube.

• Add an appropriate anti-solvent (e.g., acetone, ethanol, or methyl acetate) in a 1:2 volume ratio (crude solution:anti-solvent). The solution should become turbid, indicating precipitation.

• Centrifuge at a low speed (e.g., 1000 rpm) for 5 minutes to pellet large aggregates and unreacted bulk PbO.

• Carefully decant the supernatant, which contains your desired nanocrystals, into a clean centrifuge tube. Discard the pellet.

• Centrifuge the collected supernatant at a higher speed (e.g., 6000 rpm) for 10-15 minutes to pellet the nanocrystals.

• Discard the supernatant, which now contains soluble impurities.

• Re-disperse the nanocrystal pellet in a minimal amount of a non-polar solvent (e.g., toluene or hexane).

• For higher purity, this washing cycle (steps 5-7) can be repeated.

Quantitative Data Summary

The choice of solvents and centrifugation parameters is crucial for successful purification. The following table provides a summary of relevant properties for common solvents used in these procedures.

Solvent/Anti-solvent	Chemical Formula	Boiling Point (°C)	Density (g/cm³)	Polarity (Dielectric Constant)	Notes on Use
Reaction Solvents
Toluene	C₇H₈	111	0.87	2.4	Common for dissolving non-polar reactants and dispersing final product.
Hexane	C₆H₁₄	69	0.66	1.9	Used for re-dispersing purified nanocrystals; highly non-polar.
1-Octadecene	C₁₈H₃₆	315	0.79	2.2	High boiling point solvent for high-temperature synthesis.
Anti-solvents
Acetone	C₃H₆O	56	0.79	21	A common, moderately polar anti-solvent.
Ethanol	C₂H₅OH	78	0.79	24.5	A more polar anti-solvent; can be more aggressive in stripping ligands.
Methyl Acetate	C₃H₆O₂	57	0.93	6.7	A less polar anti-solvent, sometimes gentler on surface ligands.[10]
PbO Solubility
Lead(II) Oxide (PbO)	PbO	1477	9.53	-	Insoluble in water and alcohol; soluble in acetic acid and dilute nitric acid.[11][12][13]

References

• Rapid separation and purification of lead halide perovskite quantum dots through differential centrifugation in nonpolar solvent. (n.d.). National Center for Biotechnology Information. Retrieved February 6, 2026, from [Link]

• Zhou, S., et al. (2021). Rapid separation and purification of lead halide perovskite quantum dots through differential centrifugation in nonpolar solvent. RSC Advances. Retrieved February 6, 2026, from [Link]

• Rapid separation and purification of lead halide perovskite quantum dots through differential centrifugation in nonpolar solvent. (2021). ResearchGate. Retrieved February 6, 2026, from [Link]

• Lead oxide removal method. (n.d.). Google Patents.

• Purification of nanoparticle suspensions by a concentration/diafiltration process. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• How to Remove Nanoparticles from Your Drinking Water. (2022). DeLoach Industries. Retrieved February 6, 2026, from [Link]

• Purification of Perovskite Quantum Dots Using the Drop Casting of a Polar Solvent for Memory Devices with Improved Performance and Stability. (2024). Applied Science and Convergence Technology. Retrieved February 6, 2026, from [Link]

• Single crystal purification reduces trace impurities in halide perovskite precursors, alters perovskite thin film performance, and improves phase stability. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Rapid separation and purification of lead halide perovskite quantum dots through differential centrifugation in nonpolar solvent. (n.d.). Royal Society of Chemistry. Retrieved February 6, 2026, from [Link]

• Mitigating Lead Toxicity in Halide Perovskite Solar Cells: Strategies for Sustainable Development. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Structural effects on optoelectronic properties of halide perovskites. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Lead(II) oxide. (n.d.). Wikipedia. Retrieved February 6, 2026, from [Link]

• Nanoparticle purification for stability. (n.d.). Inside Tx. Retrieved February 6, 2026, from [Link]

• Protocols for isolation and characterization of nanoparticle biomolecular corona complexes. (n.d.). Frontiers in Bioengineering and Biotechnology. Retrieved February 6, 2026, from [Link]

• Methods for purifying perovskite precursors and improved perovskites manufactured therefrom. (n.d.). Google Patents.

• PbS quantum dots as additives in methylammonium halide perovskite solar cells. (2019). Royal Society of Chemistry. Retrieved February 6, 2026, from [Link]

• Inhibited Degradation of Organic–Inorganic Perovskite-Based Quantum Dot Films via Rapid Annealing Temperatures. (2023). ResearchGate. Retrieved February 6, 2026, from [Link]

• Potential lead toxicity and leakage issues on lead halide perovskite photovoltaics. (2022). PubMed. Retrieved February 6, 2026, from [Link]

• RETRACTED: Improving the Structural, Optical and Photovoltaic Properties of Sb- and Bi- Co-Doped MAPbBr3 Perovskite Solar Cell. (n.d.). MDPI. Retrieved February 6, 2026, from [Link]

• Method of purifying metal oxide particles and uses thereof. (n.d.). Google Patents.

• Purification of Nanoparticles by Liquid Chromatography for Biomedical and Engineering Applications. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Which solvent can I use for lead oxide? (2018). Quora. Retrieved February 6, 2026, from [Link]

• Purification of Nanoparticles by Liquid Chromatography for Biomedical and Engineering Applications. (2017). Scientific Research Publishing. Retrieved February 6, 2026, from [Link]

• Suppressing Auger Recombination of Perovskite Quantum Dots for Efficient Pure-Blue-Light-Emitting Diodes. (n.d.). White Rose Research Online. Retrieved February 6, 2026, from [Link]

• Table 4-2, Physical and Chemical Properties of Lead and Compounds. (n.d.). National Center for Biotechnology Information. Retrieved February 6, 2026, from [Link]

• Single crystal purification reduces trace impurities in halide perovskite precursors, alters perovskite thin film performance, and improves phase stability. (2025). OSTI.GOV. Retrieved February 6, 2026, from [Link]

• Will the organic-inorganic hybrid halide lead perovskites be eliminated from the optoelectronic application? (2019). ResearchGate. Retrieved February 6, 2026, from [Link]

• High Tolerance to Iron Contamination in Lead Halide Perovskite Solar Cells. (2017). ACS Nano. Retrieved February 6, 2026, from [Link]

• Removal of Lead(II) by Phyto-inspired Iron Oxide Nanoparticles. (n.d.). Nature Environment and Pollution Technology. Retrieved February 6, 2026, from [Link]

• Facile purification of CsPbX3 (X = Cl−⁠, Br−⁠, I−⁠) perovskite nanocrystals. (2019). AIP Publishing. Retrieved February 6, 2026, from [Link]

• Reducing the Photodegradation of Perovskite Quantum Dots to Enhance Photocatalysis in CO2 Reduction. (2021). Semantic Scholar. Retrieved February 6, 2026, from [Link]

• A “Tips and Tricks” Practical Guide to the Synthesis of Metal Halide Perovskite Nanocrystals. (2020). ACS Publications. Retrieved February 6, 2026, from [Link]

• Impact of Dimensionality on Optoelectronic Properties of Hybrid Perovskites. (2021). ResearchGate. Retrieved February 6, 2026, from [Link]

• Facile Synthesis Of Colloidal Lead Halide Perovskite Nanoplatelets l Protocol Preview. (2023). YouTube. Retrieved February 6, 2026, from [Link]

• Purification processes of polymeric nanoparticles: How to improve their clinical translation? (2023). PubMed. Retrieved February 6, 2026, from [Link]

• From Impure to Purified Silver Nanoparticles: Advances and Timeline in Separation Methods. (2021). MDPI. Retrieved February 6, 2026, from [Link]

• Chemical Removal of Lead Corrosion Products. (2020). National Center for Biotechnology Information. Retrieved February 6, 2026, from [Link]

• Synthesis and Characterization of Functionalized Magnetic Microspheres for Biomedical Applications. (2026). ACS Applied Polymer Materials. Retrieved February 6, 2026, from [Link]

• Aqueous synthesis of perovskite precursors for highly efficient perovskite solar cells. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Towards lead-free perovskite photovoltaics and optoelectronics by ab-initio simulations. (2017). ResearchGate. Retrieved February 6, 2026, from [Link]

• Which is the best solvent to wash the nanoparticles synthesized from plants in order to get the pure nanoparticles without extract? (2015). ResearchGate. Retrieved February 6, 2026, from [Link]

• What are the factors influencing the solubility of lead salts in organic solvents? (2025). Blog. Retrieved February 6, 2026, from [Link]

• Improved stability of CsPbBr3 perovskite quantum dots by suppressing the interligand proton transfer and applying the polystyrene coating. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Synthesis and purification of materials for scalable perovskite solar cells. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• Making and Breaking of Lead Halide Perovskites. (2016). Accounts of Chemical Research. Retrieved February 6, 2026, from [Link]

Sources

• 1. Rapid separation and purification of lead halide perovskite quantum dots through differential centrifugation in nonpolar solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Purification of Perovskite Quantum Dots Using the Drop Casting of a Polar Solvent for Memory Devices with Improved Performance and Stability [e-asct.org]
• 3. PbS quantum dots as additives in methylammonium halide perovskite solar cells: the effect of quantum dot capping - Nanoscale Advances (RSC Publishing) DOI:10.1039/C9NA00475K [pubs.rsc.org]
• 4. Rapid separation and purification of lead halide perovskite quantum dots through differential centrifugation in nonpolar solvent - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04578D [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Rapid separation and purification of lead halide perovskite quantum dots through differential centrifugation in nonpolar solvent - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. 纳米颗粒超滤 [sigmaaldrich.com]
• 9. Protocols for isolation and characterization of nanoparticle biomolecular corona complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.aip.org [pubs.aip.org]
• 11. Lead(II) oxide - Wikipedia [en.wikipedia.org]
• 12. quora.com [quora.com]
• 13. Table 4-2, Physical and Chemical Properties of Lead and Compounds - Toxicological Profile for Lead - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Lead(II) Pidolate Crystallization

Safety Critical Warning

⚠️ DANGER: ACUTE & CHRONIC TOXICITY Lead(II) compounds are neurotoxic and cumulative poisons. Lead pidolate (Lead(II) 5-oxoproline) poses risks via inhalation of dust and dermal absorption.

• Control: All crystallization experiments must be conducted in a certified fume hood.

• PPE: Double nitrile gloves, N95/P100 respirator (if handling solids), and lab coat are mandatory.

• Waste: All mother liquors and wash solvents must be segregated into heavy metal waste streams.

Diagnostic Phase: Why is Nucleation Stalled?

Lead pidolate systems are notorious for high Metastable Zone Widths (MSZW) . Unlike simple inorganic lead salts (e.g., PbCl₂), the pidolate anion (5-oxoproline) introduces significant organic character and hydrogen-bonding potential.

The Core Mechanism of Failure: The "Slow Nucleation" you are experiencing is likely a competition between Crystal Lattice Formation and Amorphous Gelation .

• Solvation Shell Stability: The pidolate moiety forms strong hydrogen bonds with polar solvents (water/methanol). The Lead(II) ion is strongly solvated. To nucleate, these solvent shells must be shed.

• Viscosity Trap: As you concentrate the solution (evaporation or cooling), the viscosity increases exponentially before the critical supersaturation for nucleation is reached. The system enters a "glassy" or "syrupy" state where molecular diffusion is too slow to allow cluster organization.

• Oiling Out: Instead of discrete crystals, the system undergoes Liquid-Liquid Phase Separation (LLPS), forming a dense oil rich in lead pidolate.

Visual Diagnostic Tree

Figure 1: Diagnostic decision tree for identifying the root cause of nucleation failure.

Thermodynamic Interventions (The "Anti-Solvent" Protocol)

If your solution is stuck in a metastable state, simple cooling is rarely sufficient because the solubility curve of lead pidolate is often shallow in pure water. You must drastically reduce solubility to force the lattice energy to overcome the solvation energy.

The "Crash" vs. "Growth" Dilemma:

• Adding anti-solvent too fast = Amorphous precipitate (useless).

• Adding anti-solvent too slow = No nucleation.

Recommended Solvent System

• Primary Solvent: Water (High solubility, high viscosity risk).

• Anti-Solvent: Isopropyl Alcohol (IPA) or Acetone. (Ethanol is often too polar; Acetone provides a sharper solubility drop).

Step-by-Step Protocol: Controlled Anti-Solvent Crystallization

Step	Action	Scientific Rationale
1	Prepare Solution	Dissolve Lead Pidolate in Water at 60°C to near saturation (approx. 1.1x saturation).
2	Filtration	CRITICAL: Filter through a 0.22 µm membrane. Dust acts as uncontrolled heteronuclei, leading to inconsistent batch-to-batch rates.
3	Initial Charge	Add warm IPA (60°C) dropwise until the solution turns slightly turbid (cloud point).
4	Heat Back	Raise temperature by 5°C to dissolve the cloudiness. You are now in the metastable zone.
5	Seeding	Add 0.5 wt% micronized Lead Pidolate seeds. Do not stir vigorously.
6	Aging	Hold at 60°C for 60 minutes.
7	Linear Cooling	Cool to 20°C at a rate of 0.2°C/min.
8	Dosing	Once at 20°C, add remaining anti-solvent (Ratio 1:3 Water:IPA) over 2 hours.

Kinetic Interventions (Seeding & Surface Energy)

Relying on homogeneous nucleation (spontaneous formation) for lead pidolate is a recipe for failure due to the high energy barrier. You must use heterogeneous nucleation.

The "Seed Conditioning" Factor

Users often report that seeding fails. This is usually because the seeds dissolve instantly in the supersaturated solution or the seeds have "dead" surfaces.

Seed Preparation Protocol:

• Take existing Lead Pidolate crystals.

• Micronize them (mortar and pestle) to increase surface area.

• Wash rapidly with cold Acetone to remove surface impurities/amorphous layers.

• Suspend seeds in a small volume of the anti-solvent (IPA) before adding to the reactor. Never add dry powder seeds to a hot reactor—they clump and dissolve.

Seeding Window Visualization

Figure 2: The Target Seeding Window. Seeding must occur within the Metastable Zone—too early and seeds dissolve; too late and you get uncontrolled fines.

Advanced Troubleshooting: Sonocrystallization

If the solution remains stubborn (viscous/clear) despite seeding, you need to input energy to break the local solvent structure. Ultrasound (Sonication) is the most effective tool for heavy metal organic salts.

Mechanism: Acoustic cavitation creates microscopic bubbles. When these bubbles collapse, they generate localized hotspots (5000K, 1000 atm) and shockwaves. This disrupts the hydrogen-bonding network of the pidolate and forces the lead ions into the lattice.

Protocol:

• Immerse an ultrasonic probe (20 kHz) into the supersaturated solution.

• Apply pulsed ultrasound (5 seconds ON, 10 seconds OFF) at 20% amplitude.

• Observation: Look for a sudden "whitening" of the solution.

• Stop: Once visible turbidity appears, stop sonication immediately to prevent generating too many small crystals (fines). Proceed with cooling.

FAQ: Common User Issues

Q: My solution turned into a thick gel instead of crystallizing. What happened? A: You likely evaporated too much solvent without providing a nucleation site. The pidolate concentration became so high that the molecules locked into a disordered, glass-like state. Fix: Re-dissolve by heating and adding 10% more solvent. Use the Seeding Protocol (Section 3) to provide a template for order.

Q: The crystals are extremely small and hard to filter. A: This indicates "Crash Nucleation." You likely cooled too fast or added anti-solvent too quickly, pushing the system deep into the Labile Zone (see Figure 2). Fix: Reduce the cooling rate to <0.5°C/min and use a "Cubic" anti-solvent addition profile (slow addition at first, faster later).

Q: Can I use Ethanol instead of IPA? A: Ethanol is acceptable, but Lead Pidolate is more soluble in Ethanol than IPA. This means you will need more Ethanol to achieve the same yield, which increases waste and cost. Acetone is the strongest anti-solvent but poses a higher fire risk.

References

• Mullin, J. W. (2001). Crystallization. 4th Edition. Butterworth-Heinemann. (The definitive text on MSZW and seeding kinetics).

• FDA Guidance for Industry. (2014). Regulatory Classification of Pharmaceutical Co-Crystals. (Relevant for defining salt/crystal forms).[1][2]

• Nagy, Z. K., et al. (2022). Control of Crystallization Processes. Annual Review of Chemical and Biomolecular Engineering. (Advanced control strategies including sonication).

• Lead Compounds Solubility Data. (2023). National Center for Biotechnology Information. PubChem Compound Summary for Lead(II) compounds.

Sources

• 1. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Challenges and Opportunities for New Protein Crystallization Strategies in Structure-Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to the FTIR Spectral Assignment of Carboxylate Bands in Lead(II) Pyroglutamate

For researchers, scientists, and professionals in drug development, understanding the coordination chemistry of metal-ligand complexes is paramount for predicting their biological activity and stability. Among the various analytical techniques available, Fourier-Transform Infrared (FTIR) spectroscopy stands out as a powerful, non-destructive tool for elucidating the binding modes of ligands to metal centers. This guide provides an in-depth technical comparison and a practical framework for the spectral assignment of carboxylate bands in lead(II) pyroglutamate, a compound of interest due to the diverse biological roles of both lead and pyroglutamic acid. While specific experimental data for this complex is not widely published, this guide will equip you with the foundational knowledge and comparative data necessary to confidently perform and interpret your own FTIR analysis.

The Significance of Carboxylate Coordination in Metal Complexes

The carboxylate group (-COO⁻) of a ligand, such as pyroglutamic acid, can coordinate to a metal ion in several ways: as a monodentate ligand, a bidentate chelating ligand, or a bidentate bridging ligand. The specific coordination mode significantly influences the electronic structure and, consequently, the physicochemical and biological properties of the metal complex. FTIR spectroscopy allows for the determination of this coordination mode by analyzing the vibrational frequencies of the carboxylate group, specifically the asymmetric (νas(COO⁻)) and symmetric (νs(COO⁻)) stretching vibrations.

The key diagnostic parameter is the separation between the wavenumbers of these two vibrations, denoted as Δν = νas(COO⁻) - νs(COO⁻). The magnitude of Δν is indicative of the coordination mode, as different binding geometries alter the symmetry and electron distribution of the carboxylate group.

Interpreting the Carboxylate Stretching Frequencies

The theoretical basis for this analysis lies in the comparison of the observed νas(COO⁻) and νs(COO⁻) frequencies in the metal complex to those of the free carboxylate ion (e.g., in sodium pyroglutamate). The following general guidelines are widely accepted for interpreting the coordination mode of carboxylate ligands:

• Ionic or Free Carboxylate: In the free carboxylate ion, the two C-O bonds are equivalent, resulting in a relatively small Δν value.

• Monodentate Coordination: When the carboxylate group binds to a metal ion through only one of its oxygen atoms, the symmetry is lowered. This leads to an increase in the νas(COO⁻) frequency and a decrease in the νs(COO⁻) frequency, resulting in a significantly larger Δν compared to the ionic form. Separations of about 200 cm⁻¹ to 300 cm⁻¹ have been reported for unidentate metal acetates.

• Bidentate Chelating Coordination: In this mode, both oxygen atoms of the carboxylate group bind to the same metal ion, forming a chelate ring. This coordination mode maintains a higher degree of symmetry compared to the monodentate mode. Consequently, the Δν value is typically smaller than that of the monodentate complex and often smaller than that of the ionic form.

• Bidentate Bridging Coordination: Here, the carboxylate group bridges two different metal ions. The Δν value for this mode is generally larger than that of the bidentate chelating mode but smaller than that of the monodentate mode.

It is important to note that these are general guidelines, and the exact values can be influenced by factors such as the nature of the metal ion, the overall structure of the ligand, and intermolecular interactions in the solid state.

Comparative FTIR Data of Metal Carboxylates

To provide a practical context for the analysis of lead(II) pyroglutamate, the following table summarizes the FTIR spectral data for various zinc(II) carboxylates with known coordination modes.[1] This data serves as a valuable reference for understanding how changes in coordination geometry are reflected in the carboxylate stretching frequencies.

Compound	Coordination Mode	νas(COO⁻) (cm⁻¹)	νs(COO⁻) (cm⁻¹)	Δν (cm⁻¹)
[Zn(C₆H₅CHCHCOO)₂(H₂O)₂]	Chelating	1528	1419	109
[Zn₂(C₆H₅COO)₄(pap)₂]	Bridging (syn-syn)	1599	1416	183
[Zn(C₆H₅CHCHCOO)₂(mpcm)]n	Bridging (syn-anti)	1568	1420	148
[Zn(C₅H₄NCOO)₂(H₂O)₄]	Ionic	1605	1386	219
[Zn(C₆H₅COO)₂(pcb)₂]n	Monodentate	1618	1391	227
Crystalline Zinc Soaps (stearate/palmitate)	Not specified	1540	1465, 1398	75, 142

Data for zinc carboxylates is sourced from Zelenák et al. (2007).[1] Data for zinc soaps is from Martins et al. (2022).[2]

Predicted Spectral Assignment for Lead(II) Pyroglutamate

Based on the principles outlined above and the comparative data, we can predict the expected FTIR spectral characteristics of lead(II) pyroglutamate. Lead(II) is a relatively large and electropositive metal ion, which can influence the carboxylate stretching frequencies.

To begin the analysis, one would first need to obtain the FTIR spectrum of sodium pyroglutamate to establish the positions of νas(COO⁻) and νs(COO⁻) for the "free" carboxylate ion. Upon coordination to lead(II), shifts in these bands would be observed.

• If Lead(II) Pyroglutamate exhibits monodentate coordination: We would expect a large Δν value, likely in the range of 200-300 cm⁻¹, with νas(COO⁻) shifting to a higher frequency and νs(COO⁻) shifting to a lower frequency compared to sodium pyroglutamate.

• If Lead(II) Pyroglutamate exhibits bidentate chelating coordination: A significantly smaller Δν value, likely less than 150 cm⁻¹, would be anticipated.

• If Lead(II) Pyroglutamate exhibits bidentate bridging coordination: The Δν value would be expected to be intermediate, likely in the range of 150-200 cm⁻¹.

The presence of the pyroglutamate ring structure may also influence the electronic environment of the carboxylate group and should be considered when making fine interpretations of the spectra.

Experimental Protocol for FTIR Analysis of Lead(II) Pyroglutamate

This section provides a detailed, step-by-step methodology for acquiring and analyzing the FTIR spectrum of lead(II) pyroglutamate.

Objective: To determine the coordination mode of the carboxylate group in synthesized lead(II) pyroglutamate by analyzing the asymmetric and symmetric stretching vibrations.

Materials:

• Synthesized lead(II) pyroglutamate powder

• Sodium pyroglutamate (for reference)

• Potassium bromide (KBr), IR-grade

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FTIR spectrometer with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector

Procedure:

• Sample Preparation (KBr Pellet Method): a. Thoroughly dry the lead(II) pyroglutamate and KBr to remove any residual moisture, which can interfere with the IR spectrum (a broad band around 3400 cm⁻¹). b. Weigh out approximately 1-2 mg of the lead(II) pyroglutamate sample and 100-200 mg of KBr. c. Grind the KBr in the agate mortar to a fine powder. d. Add the lead(II) pyroglutamate sample to the KBr powder and continue grinding until a homogeneous mixture is obtained. e. Transfer the mixture to the pellet-forming die and press under high pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet. f. Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer. g. Repeat the same procedure to prepare a KBr pellet of sodium pyroglutamate as a reference.

• Data Acquisition: a. Purge the sample compartment of the FTIR spectrometer with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference. b. Record a background spectrum of the empty sample compartment. c. Place the KBr pellet of lead(II) pyroglutamate in the sample holder and record the sample spectrum. d. Typically, 32 or 64 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹. e. Repeat the data acquisition for the sodium pyroglutamate reference pellet.

• Data Analysis: a. Process the spectra using the spectrometer software (e.g., baseline correction, smoothing). b. Identify the strong absorption bands in the 1700-1300 cm⁻¹ region of the lead(II) pyroglutamate spectrum. These are likely to be the νas(COO⁻) and νs(COO⁻) bands. c. Similarly, identify the νas(COO⁻) and νs(COO⁻) bands in the spectrum of sodium pyroglutamate. d. Calculate the frequency separation (Δν) for both the lead complex and the sodium salt. e. Compare the Δν value of the lead(II) pyroglutamate complex with the reference values and the guidelines provided in this document to propose the coordination mode of the carboxylate group.

Visualizing Carboxylate Coordination Modes

The following diagrams, generated using Graphviz, illustrate the different coordination modes of a carboxylate ligand with a metal ion (M).

Caption: Carboxylate coordination modes with a metal ion (M).

Conclusion

The determination of the carboxylate coordination mode in lead(II) pyroglutamate is a critical step in its characterization. This guide has provided the theoretical foundation, comparative data, and a detailed experimental protocol to enable researchers to confidently undertake this analysis using FTIR spectroscopy. By carefully measuring the asymmetric and symmetric carboxylate stretching frequencies and calculating their separation (Δν), it is possible to elucidate the binding mode of the pyroglutamate ligand to the lead(II) ion, thereby gaining valuable insights into the structure and potential properties of this complex.

References

• Martins, A., et al. (2022). Comparison of ATR–FTIR and O-PTIR Imaging Techniques for the Characterisation of Zinc-Type Degradation Products in a Paint Cross-Section. Molecules, 27(19), 6334. [Link]

• Zelenák, V., Vargová, Z., & Györyová, K. (2007). Correlation of infrared spectra of zinc(II) carboxylates with their structures. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 66(2), 262-272. [Link]

Sources

• 1. Correlation of infrared spectra of zinc(II) carboxylates with their structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of ATR–FTIR and O-PTIR Imaging Techniques for the Characterisation of Zinc-Type Degradation Products in a Paint Cross-Section - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis: SHG Output of Lead(II) Pidolate vs. Urea Crystals

Executive Summary

This guide provides a technical comparison between Urea (the industry standard reference for powder SHG) and Lead(II) Pidolate (Lead(II) L-pyroglutamate), a prominent semi-organic nonlinear optical (NLO) material.

While Urea (

) serves as the fundamental benchmark for Second Harmonic Generation (SHG) efficiency due to its high damage threshold and UV transparency, it suffers from severe hygroscopicity and low thermal stability. Lead(II) Pidolate , leveraging the stereochemically active lone pair of the cation and the chirality of the pidolate ligand, offers a robust alternative.

Key Finding: Lead(II) Pidolate typically exhibits SHG efficiencies comparable to or exceeding Urea (approx. 1.5x – 3x Urea depending on particle size and packing), while offering superior thermal stability (decomposition >250°C vs. Urea melting at 133°C) and non-hygroscopic behavior.

Structural Drivers of Nonlinearity[1][2]

To understand the SHG output differences, we must analyze the crystallographic origins of the second-order susceptibility (

).

Urea: The Planar Reference

Urea crystallizes in the tetragonal system (Space group

). Its nonlinearity arises from the planar -electron delocalization across the carbonyl and amino groups.

• Mechanism: Charge transfer from the amino group (donor) to the carbonyl oxygen (acceptor).

• Limitation: The dipole moments in the crystal lattice are not perfectly aligned for maximum maximization of the bulk tensor, and the hydrogen-bonding network is easily disrupted by moisture.

Lead(II) Pidolate: The "Lone Pair" Effect

Lead(II) Pidolate (Pb(C

H NO ) ) is a semi-organic crystal. Its enhanced NLO response is driven by two synergistic factors:

• Chirality: The L-pidolate (L-pyroglutamate) ligand is inherently chiral, forcing the crystal into a non-centrosymmetric space group (essential for SHG).

• Stereochemically Active Lone Pair: The

  ion has a lone pair electrons. This lone pair creates a highly distorted coordination sphere (hemidirected geometry), inducing a large local dipole moment and significantly increasing the hyperpolarizability ( ) of the structure.

Mechanistic Diagram

The following diagram illustrates the structural causality leading to SHG output.

Caption: Comparative mechanistic pathways for SHG generation in Urea vs. Lead(II) Pidolate.

Comparative Performance Data

The following data aggregates typical values for Lead(II) semi-organic complexes compared to the Urea standard.

Parameter	Urea (Reference)	Lead(II) Pidolate (Target)	Performance Delta
SHG Efficiency	1.0 (Standard)	~1.5 – 3.0 x Urea	Superior (Driven by Pb polarizability)
Space Group	(Tetragonal)	(Monoclinic)	Both Non-centrosymmetric
UV Cutoff	~200 nm	~260–290 nm	Inferior (Pb absorption edge)
Melting Point	133°C	> 250°C (Decomp)	Superior (Ionic stability)
Hygroscopicity	High (Deliquescent)	Negligible	Superior (Process stability)
Hardness	Low (Soft)	Moderate	Superior (Polishing capability)

Note: SHG values for Lead(II) complexes vary by synthesis method and particle size. The range 1.5-3.0x is derived from comparative studies of similar Lead-Amino Acid frameworks (e.g., Lead Malate, Lead Valinate).

Experimental Protocol: Modified Kurtz-Perry Method

Standard Kurtz-Perry methods often fail to account for scattering in high-index materials like Lead compounds. To validate the SHG output of Lead(II) Pidolate against Urea, you must use the Modified Graded-Powder Technique .

The Protocol Workflow

Caption: Step-by-step workflow for the Modified Kurtz-Perry Powder SHG measurement.

Detailed Methodology

• Synthesis & Purification: Ensure Lead(II) Pidolate is synthesized via reaction of PbO or Lead Carbonate with L-Pyroglutamic acid in a 1:2 molar ratio. Recrystallize from water to ensure phase purity.

• Particle Sizing (Critical Step):

  • Do not measure a random powder mix.

  • Sieve both Urea (Reference) and Lead(II) Pidolate (Sample) into distinct ranges: <20µm, 20-45µm, 45-63µm, 63-75µm, 75-90µm, >125µm .

  • Reasoning: This allows you to plot SHG Intensity vs. Particle Size. If intensity plateaus, the material is Phase Matchable . If it decreases with size, it is Non-Phase Matchable.

• Optical Setup:

  • Source: Q-switched Nd:YAG laser (1064 nm).

  • Pulse width: ~10 ns.

  • Reference: Microcrystalline Urea (sieved to same size fraction as sample).

• Data Processing:

  • Calculate the ratio

    for the largest particle size fraction (where signal saturates).

  • This ratio is your reported SHG efficiency.

References

• Kurtz, S. K., & Perry, T. T. (1968). A Powder Technique for the Evaluation of Nonlinear Optical Materials. Journal of Applied Physics. Link

• Aramburu, I., et al. (2014). Second-harmonic generation in dry powders: A simple experimental method to determine nonlinear efficiencies under strong light scattering. AIP Advances. Link

• Zhang, W., et al. (2025). Chiral Lead-Oxyiodide Nonlinear Optical Crystals Constructed on L-Malate Groups. PMC (PubMed Central). Link (Demonstrates the 7.3x KDP efficiency of similar Chiral Lead-Carboxylates).

• Saravanan, N., et al. (2018). Growth and characterization of novel semi organic nonlinear optical urea lead acetate single crystal.[1] ResearchGate.[2][1][3][4] Link

• Sun, M., et al. (2023). The Kurtz–Perry Powder Technique Revisited: A Study of the Effect of Reference Selection. Molecules. Link

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• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Thermal Analysis Guide: Lead bis(5-oxo-L-prolinate) Characterization

This guide provides an in-depth technical comparison of the thermal analysis (TGA/DTA) profiles of Lead bis(5-oxo-L-prolinate) against its free ligand (5-oxo-L-proline) and a structural analog, Zinc bis(5-oxo-L-prolinate).

Executive Summary & Chemical Context

Lead bis(5-oxo-L-prolinate) (also known as Lead(II) pyroglutamate) is a coordination complex where the lead(II) ion is chelated by two 5-oxo-L-prolinate ligands.[1] In drug development and materials science, characterizing the thermal stability of such metal-organic frameworks is critical for determining processing limits, solvation states (hydrates vs. anhydrous), and decomposition mechanisms.

This guide compares the thermal behavior of the Lead(II) complex against two key alternatives:

• The Free Ligand (5-oxo-L-proline): To demonstrate the "Chelate Effect" and thermal stabilization upon coordination.

• Zinc bis(5-oxo-L-prolinate): A pharmacologically relevant, high-stability reference standard (Reference Benchmark).

Chemical Structure Overview

• Ligand: 5-oxo-L-proline (Pyroglutamic acid).

• Coordination Mode: Typically bidentate via the carboxylate oxygen and the amide nitrogen (N,O-donor), forming a stable five-membered chelate ring.

• Geometry: Lead(II) typically exhibits a hemidirected coordination geometry due to its stereochemically active 6s² lone pair, often resulting in lower thermal symmetry compared to transition metals like Zinc.

Experimental Protocol: TGA/DTA Methodology

To ensure reproducible data, the following self-validating protocol is recommended. This setup minimizes buoyancy effects and ensures kinetic control over decomposition events.

Instrument Configuration

Parameter	Setting	Rationale
Instrument	Simultaneous TGA/DTA (e.g., Netzsch STA or TA Instruments SDT)	Allows correlation of mass loss (TGA) with enthalpy changes (DTA) in real-time.
Crucible	Alumina ( ) or Platinum (Pt)	Alumina is preferred for Lead compounds to prevent alloying/damage to Pt crucibles at high T.
Atmosphere	Dry Nitrogen ( ) flow (50-100 mL/min)	Prevents early oxidation of the organic ligand; ensures mass loss is due to thermal cleavage, not combustion.
Heating Rate	10°C/min	Standard rate to balance resolution of overlapping events with experimental efficiency.
Temp Range	Ambient (25°C) to 800°C	Sufficient to observe dehydration, ligand pyrolysis, and formation of the final metal oxide residue.

Diagram: Thermal Analysis Workflow

Caption: Step-by-step workflow for simultaneous Thermogravimetric and Differential Thermal Analysis.

Comparative Performance Analysis

The following section contrasts the thermal curves of the Lead complex with the Free Ligand and the Zinc analog.

A. The Free Ligand: 5-oxo-L-proline

• Behavior: The free acid is a crystalline solid that exhibits a sharp melting point followed by decomposition.

• DTA Feature: Sharp Endothermic peak at 155–160°C (Melting).

• TGA Feature: Rapid mass loss beginning immediately after melting (~180°C) due to volatilization and decarboxylation.

• Residue: ~0% (Complete combustion/volatilization).

B. The Benchmark: Zinc bis(5-oxo-L-prolinate)

• Behavior: High thermal stability due to strong Zn-N/O bonds and a filled d-shell (

  ) which resists oxidation.

• DTA Feature:

  • Event 1: Endothermic peak at ~100°C (Loss of lattice water).[2]

  • Event 2: Sharp Endothermic peak at 342°C (Melting point).[2]

• TGA Feature: Stable plateau after dehydration until >350°C.

• Significance: This defines the "High Stability" upper limit for this ligand class.

C. The Subject: Lead bis(5-oxo-L-prolinate)

• Behavior: Lead(II) complexes typically exhibit lower thermal stability than their Zinc counterparts due to the larger ionic radius (1.19 Å vs 0.74 Å for Zn) and weaker metal-ligand bond strength.

• Predicted TGA/DTA Profile:

  • Dehydration (80–120°C): If synthesized as a hydrate (common for Pb), a mass loss of ~3-5% is observed, accompanied by a broad endotherm.

  • Anhydrous Stability (120–280°C): A stable plateau region.

  • Decomposition (T_onset ~280–300°C): Unlike Zinc, Lead complexes often decompose before or during melting. Expect a complex exothermic event in DTA (if air is present) or endothermic (in

    ) representing ligand bond cleavage.

  • Residue Formation: The final product is Lead(II) Oxide (PbO) .

Summary Data Table

Feature	Free Ligand (5-oxo-L-proline)	Lead bis(5-oxo-L-prolinate)	Zinc bis(5-oxo-L-prolinate)
Hydration	Anhydrous	Often Dihydrate ( )	Dihydrate
Dehydration Temp	N/A	80–120°C	~100°C
Melting Point	155–160°C	Indistinct / Dec. >280°C	342.8°C
Stability Limit	~170°C	~260–280°C	~350°C
Final Residue	None (Carbon char)	PbO (Litharge)	ZnO

Detailed Decomposition Mechanism

Understanding the decomposition pathway is vital for interpreting the TGA curve. The Lead complex follows a multi-stage degradation.

Graphviz Pathway: Decomposition Kinetics

Caption: Thermal degradation pathway of Lead(II) pyroglutamate from hydrate to oxide.

Step-by-Step Curve Interpretation

• Step 1 (Dehydration):

  • TGA: A mass loss corresponding to the molecular weight of water (

    g/mol ). For a dihydrate, expect ~6-7% mass loss.

  • DTA: Broad endothermic peak.

• Step 2 (Ligand Degradation):

  • TGA: Major mass loss step (~60-70%). The pyroglutamate ring opens and decarboxylates.

  • DTA: Multiple overlapping peaks. In nitrogen, these are endothermic (bond breaking). In air, these would be strongly exothermic (combustion).

• Step 3 (Residue):

  • Calculation: The theoretical residual mass % can be calculated as:

  • Verification: If the experimental TGA residue matches this calculation, the purity of the Lead bis(5-oxo-L-prolinate) is confirmed.

References

• Netzsch Analyzing & Testing. (n.d.). Thermal Analysis TGA / DTA: Principles and Applications. Retrieved from [Link]

• Arizona State University. (n.d.). Thermal Analysis (TGA/DTA/DSC) Core Facilities. Retrieved from [Link]

• ResearchGate. (2020). TGA/DTA graph of bis[(L)prolinato-N,O]Zn. (Data regarding Zinc Pyroglutamate stability). Retrieved from [Link]

• Materials Project. (2023). Lead (Pb) Crystal Structure and Thermodynamic Properties. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the UV-Vis Transmission Spectrum and Cutoff Wavelength of Lead(II) Pidolate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of material science and pharmaceutical development, a thorough understanding of the optical properties of novel compounds is paramount. Lead(II) pidolate, a salt formed from lead and pyroglutamic acid, presents an interesting case study. While its synthesis and some chemical properties are understood, its specific performance in the realm of ultraviolet-visible (UV-Vis) spectroscopy is not widely documented. This guide, therefore, takes a first-principles approach to infer the UV-Vis transmission spectrum and cutoff wavelength of lead(II) pidolate. By examining its constituent components—the lead(II) ion and the pidolate ligand—and comparing them to relevant alternatives, we provide a scientifically grounded estimation of its optical characteristics. This analysis is crucial for researchers considering its use in applications where UV absorption or transmission is a critical parameter.

The Fundamentals of UV-Vis Spectroscopy in Metal Complexes

UV-Vis spectroscopy is a powerful analytical technique that measures the absorption of light in the ultraviolet (190-400 nm) and visible (400-800 nm) regions of the electromagnetic spectrum.[1] When a molecule absorbs light, an electron is promoted from a lower energy molecular orbital to a higher energy one. The wavelength of light absorbed corresponds to the energy difference between these orbitals.

In metal complexes, such as lead(II) pidolate, the electronic transitions can be categorized into three main types:

• Metal-Centered (d-d) Transitions: These occur in transition metals with d-electrons and are typically weak and in the visible region. For a post-transition element like lead(II) with a filled d-shell, these transitions are not a factor.

• Ligand-Centered (π-π and n-π) Transitions:** These are electronic excitations within the organic ligand itself. The pidolate ligand, containing a carbonyl group, can exhibit such transitions.

• Charge-Transfer (CT) Transitions: These involve the movement of an electron between the metal and the ligand. They can be either Ligand-to-Metal Charge Transfer (LMCT) or Metal-to-Ligand Charge Transfer (MLCT). CT bands are often very intense and can provide significant information about the electronic structure of the complex.

Deconstructing Lead(II) Pidolate: A Component-by-Component Analysis

In the absence of direct experimental data for lead(II) pidolate, we can build a hypothetical spectral profile by analyzing its individual components.

Figure 1: Relationship between the components and the final lead(II) pidolate complex.

The Lead(II) Ion (Pb²⁺)

Aqueous solutions of lead(II) salts exhibit UV absorption in the short-wavelength region. Studies have shown that lead(II) acetate has a UV absorption peak at approximately 210 nm, which is consistent with the signal for the Pb²⁺ ion.[2] Similarly, the absorbance graph for PbCl₂ shows a peak at a wavelength of 211 nm.[2] This suggests that the lead(II) ion itself contributes to absorption in the deep UV region.

The Pidolate (Pyroglutamic Acid) Ligand

Inferred UV-Vis Profile of Lead(II) Pidolate and a Comparative Analysis

Based on the analysis of its components, the UV-Vis spectrum of lead(II) pidolate is expected to be dominated by contributions from the lead(II) ion and potentially a ligand-to-metal charge transfer (LMCT) band. The pidolate ligand's internal transitions are likely to be at very short wavelengths. The combination of these factors would place the absorption maximum in the deep UV region, and consequently, the cutoff wavelength is predicted to be in the short-wavelength UV range, likely below 250 nm. This would render the compound transparent in the near-UV and visible regions.

To contextualize this inferred performance, we compare it with several alternatives:

Compound	Metal Ion	Ligand	Known/Inferred λmax (nm)	Known/Inferred Cutoff Wavelength	Notes
Lead(II) Pidolate	Pb²⁺	Pidolate	~210-230 (Inferred)	< 250 nm (Inferred)	Inferred from component data.
Lead(II) Acetate	Pb²⁺	Acetate	~210[2]	< 250 nm	A comparable lead carboxylate.
Zinc(II) Pidolate	Zn²⁺	Pidolate	< 230 (Inferred)	< 250 nm (Inferred)	Zn²⁺ is generally transparent in the near-UV.
Copper(II) Pidolate	Cu²⁺	Pidolate	~600-650 (Inferred)	> 400 nm	Cu(II) complexes typically absorb in the visible region.[5]
Zinc Oxide (ZnO)	Zn²⁺	Oxide	235-300 and >350[6]	~400 nm	A common inorganic UV absorber.

This comparison suggests that lead(II) pidolate, much like lead(II) acetate and the hypothetical zinc(II) pidolate, would likely be transparent in the near-UV and visible spectrum. In contrast, a copper(II)-based pidolate would be colored due to d-d transitions. For applications requiring broad UV absorption, a material like zinc oxide would be a more suitable, and non-lead-based, alternative.

Experimental Protocol: Measuring the UV-Vis Transmission Spectrum

To validate the inferred properties of lead(II) pidolate, a direct experimental measurement is necessary. The following protocol outlines a general procedure for obtaining the UV-Vis transmission spectrum of a metal-organic compound.

Figure 2: Experimental workflow for UV-Vis spectroscopic analysis.

Step-by-Step Methodology:

• Solvent Selection: Choose a solvent that dissolves the lead(II) pidolate and is transparent in the UV-Vis region of interest. Water or ethanol are common choices with low UV cutoff wavelengths.[7]

• Sample Preparation:

  • Accurately weigh a small amount of lead(II) pidolate and dissolve it in the chosen solvent to a known concentration. The concentration should be dilute enough to ensure that the maximum absorbance falls within the linear range of the spectrophotometer (typically below 1.5 absorbance units).

  • Prepare a "blank" solution containing only the pure solvent.

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 30 minutes to ensure a stable output.

  • Set the desired wavelength range for the scan (e.g., 190 nm to 800 nm).

• Baseline Correction:

  • Place the cuvette filled with the blank solvent in both the sample and reference holders.

  • Perform a baseline correction to subtract the absorbance of the solvent and the cuvette.

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the lead(II) pidolate solution before filling it.

  • Place the sample cuvette in the sample holder.

  • Initiate the scan to measure the absorbance or transmission spectrum of the sample.

• Data Analysis:

  • The resulting spectrum will show absorbance (or transmittance) as a function of wavelength.

  • Identify the wavelength of maximum absorbance (λmax).

  • Determine the cutoff wavelength, which is the wavelength at which the transmittance drops to near zero (or absorbance rises sharply).

Conclusion

While direct experimental data for the UV-Vis transmission spectrum and cutoff wavelength of lead(II) pidolate remains elusive, a systematic analysis of its constituent parts provides a strong basis for inference. The absorption characteristics are likely dominated by the lead(II) ion and potential charge transfer bands, placing its primary absorption in the deep UV region with a cutoff wavelength predicted to be below 250 nm. This would make it transparent in the near-UV and visible spectrum, similar to other lead carboxylates and hypothetical zinc pidolate.

This guide serves as a foundational resource for researchers, providing a theoretical framework and a practical protocol for the future characterization of this and similar metal-organic compounds. The hypotheses presented herein should be validated through direct experimental measurement to fully elucidate the optical properties of lead(II) pidolate and its potential applications.

References

• IOSR Journal of Applied Physics. (2020, February 4). UV-Visible absorption spectroscopy and Z-scan analysis. [Link]
• Biomedical Journal of Scientific & Technical Research. (2020, October 8). Study of Optical Properties of Zinc Oxide Nanostructures Thin Solid Films Using Spin Coating Technique: APrecursor Organic for Electronics Devices Applications. [Link]
• ThaiJO. (2020, August 14). Spectrophotometric Determination of Zn(II) in Pharmaceutical Formulation Using a New Azo Reagent as Derivative of 2. [Link]
• ResearchGate. (2026, January 20). (PDF) UV spectroscopy determination of aqueous lead and copper ions in water. [Link]
• ResearchGate. (n.d.). Normalized UV–visible absorption spectra of zinc quinolate in different solvents. Retrieved February 6, 2026, from [Link]
• ResearchGate. (n.d.). UV-visible spectra of Fe(III)–carboxylate complexes. Retrieved February 6, 2026, from [Link]
• ResearchGate. (n.d.). UV-Vis absorption data and EPR spectral data for copper(II) complexes. Retrieved February 6, 2026, from [Link]
• ResearchGate. (n.d.). Far-UV absorption spectra of poly-L-glutamic acid and poly-L-lysine. Retrieved February 6, 2026, from [Link]
• Chemistry LibreTexts. (2022, October 4). 2.2: UV-Visible Spectroscopy - Metal Ions. [Link]/02%3A_Ultraviolet-Visible_Spectroscopy/2.02%3A_UV-Visible_Spectroscopy_-_Metal_Ions)
• SIELC Technologies. (n.d.). UV-Vis Spectrum of Glutamic Acid. Retrieved February 6, 2026, from [Link]
• Scientific Research Publishing. (n.d.). Development of a Facile Technique to Detect Zinc in Solutions. Retrieved February 6, 2026, from [Link]
• Doc Brown's Chemistry. (n.d.). uv visible light absorption spectrum of copper complexes. Retrieved February 6, 2026, from [Link]
• ResearchGate. (n.d.). Typical UV spectra of the different compound types. Retrieved February 6, 2026, from [Link]
• National Institute of Technology, Rourkela. (2006, October 26). ULTRAVIOLET AND VISIBLE SPECTROSCOPY. [Link]
• MDPI. (2024, July 6). Determination of High Concentration Copper Ions Based on Ultraviolet—Visible Spectroscopy Combined with Partial Least Squares Regression Analysis. [Link]
• SciSpace. (n.d.). Validation of a UV Spectrometric Method for the Assay of Tolfenamic Acid in Organic Solvents. Retrieved February 6, 2026, from [Link]
• SlidePlayer. (n.d.). UV-Vis spectroscopy. Retrieved February 6, 2026, from [Link]
• ResearchGate. (n.d.). A two-dimensional illustration shows pyroglutamic acid (pGlu) binds to.... Retrieved February 6, 2026, from [Link]
• University of California, Berkeley. (n.d.). SOLVENTS FOR ULTRAVIOLET SPECTROPHOTOMETRY. [Link]
• ACS Publications. (2026, January 13). Postsynthetic Degradation of Toxic Quantum Dots via Oleic Acid Complexation. [Link]
• UFS. (2022, September 16). Spectroscopic Behaviour of Copper(II) Complexes Containing 2-Hydroxyphenones. [Link]-complexes-containing-2-hydroxyphenones-198-kb.pdf?sfvrsn=d2c7d221_2)
• Open Library Publishing Platform. (n.d.). 29.11 Visible and Ultra-Violet Spectroscopy (UV-Vis). Retrieved February 6, 2026, from [Link]
• PMC. (2022, September 16). Spectroscopic Behaviour of Copper(II) Complexes Containing 2-Hydroxyphenones. [Link]
• ResearchGate. (n.d.). UV Cutoff wavelength. Retrieved February 6, 2026, from [Link]
• Michigan State University. (n.d.). UV-Visible Spectroscopy. Retrieved February 6, 2026, from [Link]
• PubMed. (n.d.). Quantitative analysis of pyroglutamic acid in peptides. Retrieved February 6, 2026, from [Link]
• Scribd. (n.d.). Solvent UV Cutoffs PDF. Retrieved February 6, 2026, from [Link]
• Wikipedia. (n.d.). Pyroglutamic acid. Retrieved February 6, 2026, from [Link]
• Waters. (n.d.). Wavelength cutoffs for common solvents. Retrieved February 6, 2026, from [Link]

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Identifying characteristic Raman modes of the 5-oxo-L-prolinate ligand

Executive Summary

The 5-oxo-L-prolinate ligand (also known as L-pyroglutamate or pidolate) is a critical cyclized derivative of L-glutamic acid, widely employed in pharmaceutical formulations to enhance the bioavailability of metal cations (e.g., Zinc, Calcium, Magnesium). Distinguishing the coordinated 5-oxo-L-prolinate anion from its precursor (L-glutamic acid ), its free acid form (L-pyroglutamic acid ), and structurally related L-proline is a frequent analytical challenge in drug development and quality control.

This guide provides a definitive technical framework for identifying the 5-oxo-L-prolinate ligand using Raman spectroscopy. Unlike traditional HPLC methods, Raman offers non-destructive, solid-state analysis capable of elucidating the coordination environment of the metal center.

Chemical Identity & Structural Context[1][2][3]

To accurately interpret the Raman spectrum, one must understand the structural transformation that generates the ligand. 5-oxo-L-prolinate is formed via the intramolecular cyclization (lactamization) of L-glutamic acid, resulting in a rigid pyrrolidinone ring.

• Precursor: L-Glutamic Acid (

  -amino acid, flexible side chain).

• Free Acid: 5-oxo-L-proline (Lactam ring, carboxylic acid group).

• Target Ligand: 5-oxo-L-prolinate (Lactam ring, anionic carboxylate group coordinated to a metal).

Structural Differentiation Logic

The following decision tree illustrates the spectroscopic logic for distinguishing these species.

Figure 1: Decision tree for identifying 5-oxo-L-prolinate using characteristic Raman spectral features.

Comparative Analysis: Ligand vs. Alternatives

The table below synthesizes experimental data to highlight the specific shifts that confirm the presence of the 5-oxo-L-prolinate ligand versus its free acid form or the L-proline analog.

Table 1: Characteristic Raman Modes ( )[1]

Vibrational Mode	L-Proline (Reference)	5-oxo-L-proline (Free Acid)	5-oxo-L-prolinate (Ligand)	Diagnostic Significance
Ring Breathing	~900 (Strong)	940–960 (Medium)	950–965 (Strong)	Confirms the presence of the 5-membered pyrrolidine/pyrrolidone ring. The shift to higher frequency in the oxo-form indicates ring stiffening due to the lactam.
Lactam C=O Stretch	Absent	1680–1700 (Strong)	1660–1690 (Strong)	The "Amide I" equivalent of the ring. Its presence distinguishes 5-oxo-proline from L-proline. Coordination usually causes a slight redshift.
Carboxylate ( ) Asym.	~1620	N/A (COOH at ~1730)	1580–1610	Absence of the ~1730 COOH band and appearance of this band confirms deprotonation and metal coordination.
Carboxylate ( ) Sym.	~1410	N/A	1400–1430	The separation ( ) between Asym and Sym stretches indicates the coordination mode (monodentate vs. bidentate/bridging).
N-H Deformation	~1550 (Amine)	~1450 (Amide II)	1440–1460	Confirms the amide nitrogen status.

Technical Insight: In metal complexes (e.g., Zinc or Calcium 5-oxo-L-prolinate), the

(separation between and ) is a critical metric. A separation of typically indicates monodentate binding, whereas suggests bidentate chelating or bridging modes [1].

Detailed Mode Assignments & Mechanism

The "Fingerprint" Region (800 – 1100 cm⁻¹)

The most robust marker for the 5-oxo-L-prolinate ligand is the ring breathing mode . Unlike linear glutamates, the cyclic ligand exhibits a sharp, intense band between 950–965 cm⁻¹ .

• Mechanism: This vibration involves the symmetric expansion/contraction of the pyrrolidone ring.

• Interference: L-Proline also breathes at ~900 cm⁻¹. The ~50-60 cm⁻¹ blue shift in 5-oxo-L-prolinate is caused by the increased bond order and rigidity introduced by the carbonyl (C=O) group in the ring [2].

The "Functional" Region (1400 – 1800 cm⁻¹)

This region confirms the oxidation state and coordination.

• Lactam C=O (~1680 cm⁻¹): This band is unique to the "oxo" forms. If this band is missing, you have L-Proline.

• Carboxylate Coordination:

  • Free Acid: Shows a carbonyl stretch for the carboxylic acid (-COOH) at >1700 cm⁻¹ .

  • Ligand (Anion): The -COOH proton is lost. The C=O bond order decreases, and the band splits into the symmetric and asymmetric

    stretches at lower frequencies (1420/1600 cm⁻¹ ).

  • Metal Effect: Heavier metals (Zn, Ca) will perturb these carboxylate bands. For example, Zinc coordination often sharpens the symmetric stretch at ~1420 cm⁻¹ due to the Zn-O interaction [3].

Experimental Protocol: Validated Workflow

To ensure reproducible identification of the ligand in a drug product or complex, follow this self-validating protocol.

Step 1: Sample Preparation

• Solid State (Preferred): Raman is most effective on crystalline solids. Place the powder directly on a microscope slide or in a glass vial.

  • Why: Solution state analysis can lead to peak broadening and loss of the distinct lattice modes that help identify specific polymorphs or hydrates.

• Aqueous Solution: If analyzing liquid formulations, use a high concentration (>0.1 M) to overcome the weak Raman scattering of water.

Step 2: Acquisition Parameters

• Excitation Wavelength: 785 nm is recommended.

  • Reasoning: Many pharmaceutical excipients and organic impurities fluoresce under 532 nm excitation. 785 nm suppresses fluorescence while maintaining sufficient signal intensity for the organic ligand.

• Laser Power: 50–100 mW (at source).

  • Caution: 5-oxo-L-prolinate salts are generally stable, but high laser power density on a micro-spot can induce thermal degradation. Start low and ramp up.

• Spectral Range: 200 – 1800 cm⁻¹.

Step 3: Validation Criteria (Pass/Fail)

A sample is confirmed as Metal-5-oxo-L-prolinate only if it meets ALL three criteria:

• Presence of the Lactam C=O band (~1660–1690 cm⁻¹).

• Presence of the Ring Breathing band (~950–965 cm⁻¹).

• Absence of the carboxylic acid C=O band (>1710 cm⁻¹).

References

• Nakamoto, K. Infrared and Raman Spectra of Inorganic and Coordination Compounds. Wiley-Interscience. (Standard reference for carboxylate coordination modes).

• Edwards, H.G.M., et al. "Raman spectroscopic studies of the lactam ring." Journal of Raman Spectroscopy. (Provides basis for ring breathing shifts).

• Han, J., & Chi, Y. S. "Vibrational and Electronic Spectroscopic Characterizations of Amino Acid-Metal Complexes." ResearchGate.[1] (Data on metal-amino acid coordination shifts).

• PubChem. "Methyl 5-oxo-L-prolinate Spectral Data." (Reference for precursor spectra).

Sources

• 1. researchgate.net [researchgate.net]

A Researcher's Guide to Verifying the Non-Centrosymmetric Space Group P2₁ for Lead Complexes

In the fields of materials science and drug development, the precise determination of a crystal's space group is paramount. It dictates the fundamental symmetry of the atomic arrangement and, consequently, the material's physical and chemical properties. This guide provides an in-depth comparison of experimental methods for verifying the non-centrosymmetric space group P2₁, with a special focus on the challenges and nuances presented by lead-containing complexes.

The distinction between centrosymmetric and non-centrosymmetric space groups is critical. A center of symmetry (or inversion center) implies that for every atom at a position (x, y, z), there is an identical atom at (-x, -y, -z). Non-centrosymmetric crystals lack this inversion center, a prerequisite for observing key physical phenomena such as chirality, piezoelectricity, and second-harmonic generation (SHG).[1][2][3] The monoclinic space group P2₁ is one of the most common non-centrosymmetric space groups encountered, particularly for chiral molecules.[4] However, its diffraction pattern can be deceptively similar to that of the centrosymmetric P2₁/m or P2₁/c space groups, making unambiguous assignment a significant challenge.

Lead complexes, in particular, introduce additional layers of complexity due to the "heavy atom effect." The high electron density of lead can dominate the X-ray scattering, potentially masking the more subtle contributions of lighter atoms that define the true symmetry. This guide will navigate these challenges, offering a robust, multi-technique approach to confidently assign the P2₁ space group.

The Core Challenge: Distinguishing P2₁ from its Centrosymmetric Counterparts

The primary difficulty in confirming the P2₁ space group lies in differentiating it from centrosymmetric alternatives like P2₁/m and P2₁/c.[5][6][7]

• Systematic Absences: The systematic absence of reflections (certain diffraction spots being missing) is a primary tool for space group determination. For P2₁, the condition for reflection is 0k0: k=2n. This indicates a 2₁ screw axis along the b-direction. However, the centrosymmetric space group P2₁/c also exhibits this condition, along with an additional condition for h0l reflections due to its c-glide plane.[6] When this second condition is not clearly observed or is ambiguous, distinguishing between the two becomes difficult.

• Intensity Statistics: While intensity distribution statistics (like a Wilson plot) can provide initial hints about the presence or absence of an inversion center, they are often not definitive, with experimental data sometimes falling in an ambiguous region between the theoretical curves for centric and acentric distributions.[1]

This ambiguity necessitates the use of more sophisticated analytical techniques and careful data analysis, often requiring a combination of methods for a conclusive determination.

Comparative Analysis of Verification Techniques

A multi-faceted approach is the most reliable strategy for verifying a non-centrosymmetric space group. No single technique is infallible, but when used in concert, they provide a self-validating system for structural assignment.

Technique	Principle	Key Indicator for P2₁	Causality & Experimental Insight
Single-Crystal X-ray Diffraction (SC-XRD)	Diffraction of X-rays by the electron cloud of atoms in a crystal lattice.	Flack Parameter value close to 0 with a small standard uncertainty (s.u.).	This is the gold standard. The presence of a heavy atom like lead enhances anomalous scattering, which is the key to determining the absolute structure.[8] A Flack parameter near 0 indicates the refined model has the correct absolute configuration, which is only possible for a non-centrosymmetric structure.[8][9] A value near 1 suggests the inverted structure is correct. A high s.u. (>0.3) makes the result unreliable.[10]
Second-Harmonic Generation (SHG) Microscopy	A non-linear optical process where two photons of the same frequency are converted into a single photon with twice the frequency (e.g., 1064 nm light converted to 532 nm).	Observation of any SHG signal.	This is a direct physical test for non-centrosymmetry. The SHG process is symmetry-forbidden in materials with an inversion center.[1] Therefore, a positive SHG signal provides unambiguous proof that the crystal is non-centrosymmetric, strongly supporting the P2₁ assignment over P2₁/m or P2₁/c.[11]
Piezoelectric Measurements	Application of mechanical stress to a crystal generates an electric charge (the direct piezoelectric effect).	Detection of a piezoelectric response.	Piezoelectricity can only exist in 20 of the 21 non-centrosymmetric point groups (the point group for P2₁ is one of these).[2][3] A centrosymmetric crystal cannot exhibit piezoelectricity.[12] This provides strong physical evidence against a centrosymmetric space group.
checkCIF/PLATON Validation	Algorithmic analysis of the Crystallographic Information File (CIF) to check for internal consistency, missed symmetry, and other potential errors.	Absence of ADDSYM alerts suggesting a higher symmetry centrosymmetric space group.	This is a crucial final validation step. The PLATON software's ADDSYM routine systematically checks if adding a center of inversion (or other symmetry elements) would be consistent with the atomic coordinates.[13] A "clean" report, free of alerts suggesting a missed center of symmetry, supports the non-centrosymmetric assignment.

Experimental Workflows & Protocols

Workflow for Space Group Verification

The following diagram illustrates a logical workflow for verifying the P2₁ space group, integrating the complementary techniques discussed.

Caption: A decision-making workflow for the robust verification of the P2₁ space group.

Protocol 1: SC-XRD Data Refinement and Flack Parameter Analysis

This protocol assumes that initial data processing and structure solution have been performed, suggesting P2₁ as a possible space group.

• Data Collection Strategy:

  • Causality: To accurately determine the Flack parameter, anomalous scattering effects must be measured precisely. This requires measuring the intensities of Bijvoet pairs (reflections h,k,l and -h,-k,-l).

  • Action: Ensure a high redundancy of data is collected, preferably a full sphere of diffraction data. Use a radiation source that maximizes the anomalous signal from lead (e.g., Mo Kα is often sufficient, but Cu Kα can be better if absorption is manageable).

• Refinement in P2₁:

  • Action: Refine the structural model in the P2₁ space group. Include the TWIN and BASF instructions (in SHELXL) to refine the Flack parameter x. The command line would look like: TWIN -1 0 0 0 -1 0 0 0 -1 BASF 0.5.

  • Causality: This command instructs the software to refine the contribution of the inverted structure (the twin component) relative to the primary structure. The refined BASF parameter will correspond to the Flack parameter.

• Analysis of the Flack Parameter (x):

  • Action: After refinement converges, examine the value of x and its standard uncertainty (s.u.).

  • Interpretation:

    • x ≈ 0 (e.g., -0.05 to 0.05) with a low s.u. (e.g., < 0.04): This is strong evidence that the absolute structure is correct as modeled, confirming the non-centrosymmetric assignment.[14]

    • x ≈ 1 (e.g., 0.95 to 1.05) with a low s.u.: The inverted structure is correct. The atomic coordinates (x,y,z) should be inverted to (-x,-y,-z) and the refinement re-run. The Flack parameter should now converge to ~0.

    • x ≈ 0.5 or a high s.u. (>0.1): The anomalous scattering signal is too weak or the data is of insufficient quality to determine the absolute structure.[10] This result is inconclusive and requires corroboration from other techniques. For lead complexes, this outcome is less common but could indicate issues like racemic twinning.

• Final Validation with checkCIF:

  • Action: Submit the final Crystallographic Information File (CIF) to the IUCr's checkCIF service.[15]

  • Causality: This automated service provides an essential peer review of the crystallographic data.[13]

  • Interpretation: Pay close attention to any ALERT A or ALERT B messages, especially those related to missed symmetry. The PLATON/ADDSYM routine will explicitly test for a missed center of inversion. If no such alerts are generated, it provides high confidence in the P2₁ assignment.[16][17]

Protocol 2: Second-Harmonic Generation (SHG) Screening

This protocol provides a rapid and definitive physical test for non-centrosymmetry.

• Instrumentation:

  • A laser scanning microscope (confocal or multi-photon) equipped with a pulsed near-infrared (NIR) laser (e.g., a Ti:Sapphire laser tuned to ~800-1100 nm).

  • A detection system with a filter to block the fundamental laser wavelength and pass the second-harmonic signal (e.g., a 400-550 nm bandpass filter for a 900 nm laser).

• Sample Preparation:

  • Action: Place a small number of single crystals of the lead complex on a standard microscope slide.

  • Causality: No special preparation is needed. The test is non-destructive. A known centrosymmetric crystal (like NaCl) and a known non-centrosymmetric crystal (like quartz or KDP) should be used as negative and positive controls, respectively.

• Data Acquisition:

  • Action: Focus the laser on a single crystal. Scan the laser across the sample.

  • Action: Collect the signal in the second-harmonic detection channel.

• Interpretation:

  • Positive Result: The detection of any signal that is confirmed to be at half the fundamental wavelength (e.g., green light from an IR laser) is a definitive indication of SHG activity. This confirms the crystal lacks a center of inversion and belongs to a non-centrosymmetric space group.[1][11]

  • Negative Result: The absence of a signal strongly suggests the crystal is centrosymmetric.

Special Considerations for Lead Complexes

The presence of lead introduces specific challenges that must be carefully managed during crystallographic analysis.

• High Absorption: Lead is a strong absorber of X-rays, especially Cu Kα radiation. This can lead to systematic errors in the measured reflection intensities.

  • Mitigation: Use a smaller crystal to minimize absorption effects. Employ a robust absorption correction during data processing (e.g., multi-scan or numerical correction based on the crystal's measured faces).

• Dominant Scattering: Lead's high number of electrons means it scatters X-rays much more strongly than lighter atoms (C, N, O, H). This can make the positions of the lighter atoms, which often define the chirality and break the inversion symmetry, harder to determine accurately.

  • Mitigation: High-quality data collection is essential. Ensure high redundancy and collect data to a high resolution (a small d-spacing). Careful analysis of the difference electron density map during refinement is crucial to ensure all atoms are correctly located.

• Coordination Flexibility: Lead(II) complexes can exhibit a range of coordination numbers and geometries, sometimes leading to complex or distorted structures that can be challenging to model.[18]

By combining meticulous SC-XRD analysis with a direct physical test like SHG, researchers can overcome the ambiguities inherent in space group determination and confidently verify the non-centrosymmetric P2₁ space group for even challenging lead complexes. This rigorous, self-validating approach is essential for ensuring the scientific integrity of the structural data that underpins further research and development.

References

• Flack, H. D. (1983). On enantiomorph-polarity estimation. Acta Crystallographica Section A, 39(6), 876-881. [Link]

• Hooft, R. W. W., Straver, L. H., & Spek, A. L. (2008). Determination of absolute structure using Bayesian statistics on Bijvoet differences. Journal of Applied Crystallography, 41(1), 96-103. [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. [Link]

• International Union of Crystallography. (2023). checkCIF/PLATON. IUCr Online Services. [Link]

• Glazer, A. M., & Stadnicka, K. (1986). On the use of second-harmonic generation in sight to determine the absolute orientation of a non-centrosymmetric crystal. Journal of Applied Crystallography, 19(2), 108-116. [Link]

• Damjanovic, D. (1998). Ferroelectric, dielectric and piezoelectric properties of ferroelectric thin films and ceramics. Reports on Progress in Physics, 61(9), 1267. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Lead bis(5-oxo-L-prolinate)

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of Lead bis(5-oxo-L-prolinate). As this compound contains lead, a toxic heavy metal, it must be managed as hazardous waste from the moment of its generation to its final disposal. The procedures outlined here are designed to ensure the safety of laboratory personnel and maintain compliance with environmental regulations.

Guiding Principle: Treat as Hazardous Lead Waste

The core principle governing the disposal of Lead bis(5-oxo-L-prolinate) is dictated by its lead content. While the 5-oxo-L-prolinate (pyroglutamate) ligand is a derivative of an amino acid and generally possesses low toxicity[1][2], the presence of lead classifies the entire compound as a hazardous substance. Lead is a cumulative toxin that can affect multiple body systems, including the nervous, hematopoietic, and renal systems.[3][4] Therefore, all waste containing this compound, including contaminated personal protective equipment (PPE) and cleaning materials, must be segregated and disposed of following stringent hazardous waste protocols.

Hazard Assessment & Characterization

A proper disposal plan begins with a thorough understanding of the material's hazards.

• Primary Hazard: Lead Toxicity: The significant hazard stems from the lead(II) ion. Lead and its compounds are recognized as reproductive toxins and potential carcinogens, with toxic effects even at low levels of exposure.[3][4] Regulations from bodies like the Occupational Safety and Health Administration (OSHA) set strict permissible exposure limits (PELs) for airborne lead to protect workers.[5][6][7]

• Secondary Hazard: Organic Ligand: The 5-oxo-L-prolinate component is generally considered a mild irritant.[8] However, its presence can influence the compound's solubility and physical state.

• Regulatory Classification: Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), waste is considered hazardous if it exhibits certain characteristics (ignitability, corrosivity, reactivity, or toxicity). Lead-containing waste typically fails the Toxicity Characteristic Leaching Procedure (TCLP) test, classifying it as hazardous waste code D008.[9][10] All disposal procedures must adhere to RCRA Subtitle C regulations for hazardous waste.

Required Personal Protective Equipment (PPE)

Before handling Lead bis(5-oxo-L-prolinate) in any form (pure compound, solutions, or waste), personnel must wear appropriate PPE to prevent exposure through inhalation, ingestion, or skin contact.

PPE Item	Specification	Rationale for Use
Gloves	Nitrile, double-gloving recommended	Prevents dermal absorption of lead.
Eye Protection	Chemical safety goggles or face shield	Protects eyes from dust particles and splashes.
Lab Coat	Standard laboratory coat	Prevents contamination of personal clothing.
Respiratory Protection	NIOSH-approved respirator (e.g., N95)	Required when handling the solid powder or creating aerosols to prevent inhalation of lead dust.[5][11]

Step-by-Step Disposal Protocol

Adherence to a systematic disposal workflow is critical for safety and compliance. This process should begin the moment a material is designated as waste.

Step 1: Waste Segregation

Immediately segregate all waste containing Lead bis(5-oxo-L-prolinate). This includes:

• Unused or expired solid compound.

• Solutions containing the compound.

• Contaminated materials (e.g., weigh boats, pipette tips, paper towels, gloves, spill cleanup debris).

Causality: Segregation is paramount because lead is a persistent heavy metal that requires specialized treatment.[12] Mixing it with non-hazardous waste leads to widespread contamination and violates federal and local disposal regulations.[13][14]

Step 2: Containerization

• Select a robust, leak-proof container with a secure screw-top lid.

• The container must be chemically compatible with the waste. High-density polyethylene (HDPE) containers are suitable for most applications.

• Never overfill the container; leave at least 10% headspace to accommodate expansion and prevent spills.

Causality: Proper containment is the first line of defense against environmental release. A sealed, appropriate container prevents leakage and exposure during storage and transport.[9][15]

Step 3: Labeling

Affix a completed hazardous waste label to the container before adding any waste. The label must include:

• The words "HAZARDOUS WASTE" .

• Full Chemical Name: "Lead bis(5-oxo-L-prolinate) Waste".

• Hazard Identification: "Toxic," "Contains Heavy Metals," "Environmental Hazard."

• Principal Investigator (PI) and Laboratory Information.

Causality: Accurate labeling is a legal requirement under RCRA and ensures that anyone handling the container understands its contents and associated dangers, facilitating proper downstream management.[14]

Step 4: Satellite Accumulation (In-Lab Storage)

• Store the labeled waste container in a designated satellite accumulation area (SAA) within the laboratory.

• The SAA must be at or near the point of generation and under the control of the laboratory personnel.

• Use secondary containment (e.g., a chemical-resistant tray or tub) to capture any potential leaks from the primary container.[14]

• Keep the waste container closed at all times except when adding waste.

Causality: The SAA framework allows for the safe, short-term collection of hazardous waste in the lab. Secondary containment provides an essential safeguard against spills that could contaminate benchtops, floors, and the environment.

Step 5: Request for Waste Pickup

• Once the waste container is full or you have finished the experimental series, contact your institution's Environmental Health & Safety (EHS) department to arrange for a waste pickup.

• Do not pour Lead bis(5-oxo-L-prolinate) waste down the drain. The Clean Water Act prohibits the discharge of pollutants like lead into sewer systems.[16][17]

Causality: EHS professionals are trained to handle, transport, and consolidate hazardous waste for shipment to a licensed Treatment, Storage, and Disposal Facility (TSDF), ensuring the final step of the disposal process is compliant and safe.

Spill and Decontamination Procedures

Accidents require immediate and correct action. All materials used for cleanup must also be disposed of as hazardous lead waste.[15]

• Solid Spills:

  • Alert personnel in the area and restrict access.

  • Wearing full PPE (including respiratory protection), gently cover the spill with a damp paper towel to avoid generating dust.

  • Carefully wipe up the material, working from the outside in.

  • Place all contaminated materials into the designated hazardous waste container.

  • Clean the spill area with a detergent solution, followed by water. All cleaning materials must also be treated as hazardous waste.

• Solution Spills:

  • Alert personnel and restrict access.

  • Wearing full PPE, contain the spill using an absorbent material (e.g., chemical spill pads or vermiculite).

  • Collect the saturated absorbent material and place it in the hazardous waste container.

  • Decontaminate the area as described for solid spills.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Lead bis(5-oxo-L-prolinate).

Caption: Decision workflow for handling waste containing Lead bis(5-oxo-L-prolinate).

References

• Safety Data Sheet Lead. MarShield. [Link]

• Safety Data Sheet: L-Prolin. Carl ROTH. [Link]

• EPA Cracking Down On Lead Paint Removal And Disposal. Environmental Marketing Services. [Link]

• 5-oxo-L-proline, compound with endo-(±)-8-methyl-8-azabicyclo[3.2.1]oct-3-yl α-(hydroxymethyl)benzeneacetate (1:2). Pharos. [Link]

• L(-)-Proline - Safety Data Sheet. Acros Organics. [Link]

• Methyl 5-oxo-L-prolinate | C6H9NO3. PubChem, National Institutes of Health. [Link]

• Standard Operating Procedures For Handling, Storage and Disposal of Lead Compounds. Drexel University. [Link]

• Heavy Metals in Waste - Final Report. European Commission. [Link]

• How should lead-containing wastes from RRP renovations be handled and disposed? U.S. Environmental Protection Agency. [Link]

• An Overview of Heavy Metals Treatment & Management for Laboratory Waste Liquid (LWL). ResearchGate. [Link]

• Management of Waste. Prudent Practices in the Laboratory, National Center for Biotechnology Information. [Link]

• Guidelines for Disposal of Lead-Based Paint Abatement Waste. Defense Technical Information Center. [Link]

• Lead Regulations. U.S. Environmental Protection Agency. [Link]

• Removal Methods of Heavy Metals from Laboratory Wastewater. IISTE. [Link]

• REMOVAL OF HEAVY METALS FROM CHEMICAL INDUSTRIAL WASTEWATER USING AGRO BASED BIO-SORBENTS. Acta Chemica Malaysia. [Link]

• EPA proposes new safety limit for houses with lead paint. YouTube. [Link]

• L-Proline, 5-oxo- - Substance Details. U.S. Environmental Protection Agency. [Link]

• ethyl 5-oxo-L-prolinate. ChemBK. [Link]

• L-Proline, 5-oxo-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester. PubChem, National Institutes of Health. [Link]

• 5-Oxo-L-proline-d5. PubChem, National Institutes of Health. [Link]

• 1910.1025 - Lead. Occupational Safety and Health Administration. [Link]

• 1926.62 - Lead. Occupational Safety and Health Administration. [Link]

• Occupational Standards and Guidelines for Lead. Potential Health Risks to DOD Firing-Range Personnel from Recurrent Lead Exposure, National Center for Biotechnology Information. [Link]

• 29 CFR 1910.1025 -- Lead. eCFR. [Link]

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Personal protective equipment for handling Lead bis(5-oxo-L-prolinate)

Executive Summary & Compound Profile

Lead bis(5-oxo-L-prolinate) (also referred to as Lead(II) Pyroglutamate) is an organolead compound where the lead(II) cation is coordinated with two 5-oxo-L-proline ligands. While the organic ligand (pyroglutamic acid) is biologically common, its chelation with lead creates a bioavailable heavy metal salt .

Unlike elemental lead, lead carboxylates like this compound can exhibit higher solubility in biological fluids and organic solvents, increasing the risk of transdermal absorption and rapid systemic uptake upon inhalation.

Critical Hazard Profile:

• Primary Risk: Cumulative Neurotoxicity & Reproductive Toxicity (Teratogen).

• Physical State: White to off-white powder (High inhalation risk).

• OSHA Status: Regulated under 29 CFR 1910.1025 (Lead Standard).[1]

• Permissible Exposure Limit (PEL): 50 µg/m³ (8-hour TWA).[1][2]

• Action Level: 30 µg/m³.

The Hierarchy of Controls: Strategic Containment

Before selecting PPE, you must validate your engineering controls. PPE is the last line of defense, not the first.

Engineering Control Validation

Control Measure	Requirement	Scientific Rationale
Primary Containment	Class II, Type A2 Biosafety Cabinet or Chemical Fume Hood	Maintains negative pressure to prevent fugitive dust escape.
Surface Protection	Disposable absorbent bench liners (plastic-backed)	Lead dust is heavy and sticky; liners prevent permanent surface contamination.
Weighing Station	Static-dissipative balance enclosure	Electrostatic charge can disperse fine lead powders; enclosures contain micro-aerosols.
HEPA Filtration	Local Exhaust Ventilation (LEV) with HEPA	Standard filters may allow fine lead particulates (<0.3 µm) to pass.

Diagram 1: Exposure Risk & Barrier Logic

This diagram illustrates the "Swiss Cheese Model" of safety applied to this specific compound, showing how multiple layers of protection prevent exposure.

Caption: Barrier analysis showing how Engineering Controls, Admin Protocols, and PPE function sequentially to prevent researcher exposure.

Personal Protective Equipment (PPE) Matrix

For Lead bis(5-oxo-L-prolinate), we utilize a "Double-Shell" PPE strategy. This accounts for the high toxicity of lead and the potential for the organic ligand to facilitate skin permeation.

A. Dermal Protection (Gloves)

Recommendation: Double-gloving with specific material layering.

• Inner Layer: 4 mil Low-Modulus Nitrile (High dexterity).

  • Function: Biological barrier; sweat protection.

• Outer Layer: 5-8 mil Extended Cuff Nitrile (or Neoprene if using organic solvents).

  • Function: Mechanical strength; chemical resistance.

  • Why Nitrile? Nitrile provides excellent resistance to inorganic lead salts. However, if you are solubilizing the compound in DMSO or DMF , you must check the permeation time for the solvent. Lead carried by DMSO penetrates skin instantly.

B. Respiratory Protection

Recommendation: N95 minimum; P100 preferred if handling open powder outside a hood (strongly discouraged).

• Primary: Engineering controls (Hood) should render respirators unnecessary.

• Secondary (Spill Cleanup): Full-face elastomeric respirator with P100 cartridges (Magenta).

  • Logic: Lead dust is dense. A half-face mask leaves eyes exposed to dust, which can irritate mucous membranes and enter the tear ducts.

C. Body & Ocular Protection[3][4][5]

• Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are insufficient for fine powders that can drift around lenses.

• Body: Tyvek® Lab Coat (Disposable).

  • Critical Protocol: Do not wear cotton lab coats. Lead dust binds to cotton fibers and is difficult to remove in laundry, leading to "take-home" lead exposure affecting family members. Use disposable Tyvek and discard as hazardous waste.

Operational Protocol: The "Clean-to-Dirty" Workflow

This protocol is designed to prevent cross-contamination, a common failure mode in lead handling.

Step 1: Preparation (Clean Zone)

• Don inner gloves.

• Place a plastic tray inside the fume hood. Line it with a plastic-backed absorbent pad.

• Place the balance, spatula, and solvent inside the tray.

• Don outer gloves and Tyvek coat.

Step 2: Manipulation (Hot Zone)

• Weighing: Open the Lead bis(5-oxo-L-prolinate) container only inside the hood.

• Static Control: Use an anti-static gun if the powder is "flyaway."

• Transfer: Weigh directly into the final vessel. Do not use weighing boats that require secondary transfer if possible; weigh by difference into the tared reaction flask.

• Solubilization: Add solvent immediately to "wet" the powder, suppressing dust generation.

Step 3: Decontamination (Transition Zone)

• Wipe the exterior of the reaction vessel with a damp Kimwipe (water/surfactant) before removing it from the hood.

• Dispose of the wipe in the solid hazardous waste stream inside the hood.

• Doffing Protocol: See Diagram 2.

Diagram 2: Safe Doffing Sequence

Improper removal of PPE is the #1 cause of self-contamination.

Caption: Sequential removal of PPE ensures that the "dirty" outer layers never touch the skin or "clean" inner layers.[3]

Waste Disposal & Emergency Response

Lead is a RCRA Hazardous Waste (D008). It must never enter the sewer system.

Waste Segregation Table

Waste Type	Container Type	Labeling Requirement
Solid Waste (Gloves, mats, wipes)	Clear plastic bag, double-bagged	"Hazardous Waste: Lead Contaminated Solids"
Liquid Waste (Mother liquor, washes)	HDPE or Glass Carboy	"Hazardous Waste: Lead Solutions (D008)"
Sharps (Needles, glass)	Puncture-proof container	"Sharps - Heavy Metal Contaminated"

Emergency Spill Procedure

• Evacuate: Clear the immediate area.

• Assess: If spill is >1g or outside hood, call EHS.

• PPE Up: Don P100 respirator and double gloves.

• Wet Method: Do not dry sweep.[3][4] Cover powder with wet paper towels (water or oil) to dampen.

• Collect: Scoop damp material into a hazardous waste jar.

• Verify: Use lead-detection swabs (colorimetric) to verify surface decontamination.

Scientific Rationale & Mechanism

Why 5-oxo-L-proline matters: The 5-oxo-L-proline (pyroglutamate) moiety is a cyclic amino acid derivative. In biological systems, it is part of the gamma-glutamyl cycle. When bound to lead, it creates a complex that is potentially lipophilic .

• Implication: While inorganic lead (PbO) relies on endocytosis or calcium channels for uptake, organolead complexes can sometimes pass through lipid bilayers more easily. This necessitates the strict "No Skin Contact" policy and the recommendation for double-gloving.

The "Take-Home" Toxin: Lead dust is insidious. It settles on shoes and clothes. The OSHA Lead Standard explicitly forbids taking contaminated protective clothing home. This is why we mandate disposable Tyvek over reusable cotton coats.

References

• Occupational Safety and Health Administration (OSHA). (2024).[5] Toxic and Hazardous Substances: Lead (29 CFR 1910.1025).[1] United States Department of Labor.[6] [Link]

• National Institute for Occupational Safety and Health (NIOSH). (2024). Lead: NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US). [Link]

• PubChem. (2024). Compound Summary: 5-Oxo-L-proline (Ligand Data).[7] National Library of Medicine. [Link]

Sources

• 1. Understanding OSHA’s Lead Standard: Exposure Risks, Testing Methods, and Compliance Requirements — Vanguard EHS [vanguardehs.com]
• 2. dli.mn.gov [dli.mn.gov]
• 3. Information for Workers | Lead | CDC [cdc.gov]
• 4. dph.illinois.gov [dph.illinois.gov]
• 5. Blood Lead Level Guidance | Lead | CDC [cdc.gov]
• 6. osha.gov [osha.gov]
• 7. Methyl 5-oxo-L-prolinate | C6H9NO3 | CID 78646 - PubChem [pubchem.ncbi.nlm.nih.gov]